1-Benzo[b]thiophen-2-yl-ethanol

• CAS: 51868-95-2

Core Science & Biosynthesis

1-Benzo[b]thiophen-2-yl-ethanol molecular structure and formula

An In-Depth Technical Guide to 1-Benzo[b]thiophen-2-yl-ethanol: Structure, Synthesis, and Applications

Executive Summary: This guide provides a comprehensive technical overview of 1-Benzo[b]thiophen-2-yl-ethanol (CAS No: 51868-95-2), a heterocyclic compound of significant interest in pharmaceutical sciences. It serves as a crucial synthetic intermediate and is recognized as a key impurity in the manufacturing of Zileuton, an anti-asthmatic drug.[1][2] This document details the molecule's fundamental properties, outlines validated synthetic protocols, discusses methods for structural characterization, and explores its broader context within medicinal chemistry. The content is tailored for researchers, chemists, and drug development professionals who require a deep, practical understanding of this compound.

Chemical Identity and Physicochemical Properties

1-Benzo[b]thiophen-2-yl-ethanol is an aromatic alcohol built upon a benzo[b]thiophene core.[3] The parent benzo[b]thiophene structure consists of a benzene ring fused to a thiophene ring.[4] The molecule's formal chemical name is 1-(Benzo[b]thiophen-2-yl)ethan-1-ol, and it is also known by synonyms such as 2-(1-Hydroxyethyl)benzothiophene and Zileuton Impurity 1.[2][5]

The fusion of the aromatic rings and the presence of the hydroxyl group dictate its physical and chemical behavior, particularly its solubility and utility as a synthetic precursor.[3]

Molecular Structure Diagram

Caption: Workflow for the synthesis of 1-Benzo[b]thiophen-2-yl-ethanol.

Experimental Protocol: Laboratory-Scale Synthesis

• Dissolution: Dissolve 2-acetylbenzo[b]thiophene (1.0 eq) in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.

• Cooling: Cool the solution to 0 °C using an ice bath. This is crucial to moderate the exothermic reaction upon addition of the reducing agent.

• Addition of Reducing Agent: Add sodium borohydride (NaBH₄, approx. 1.1-1.5 eq) portion-wise over 15-20 minutes. Maintaining a low temperature prevents potential side reactions and ensures controlled reduction.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature. Progress is monitored by Thin Layer Chromatography (TLC) until the starting ketone is fully consumed.

• Quenching: Carefully quench the reaction by slowly adding 1M hydrochloric acid (HCl) at 0 °C until the effervescence ceases. This step neutralizes excess NaBH₄ and hydrolyzes the borate-ester intermediate.

• Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Washing & Drying: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the drying agent and concentrate the solvent in vacuo. The resulting crude product is purified by flash column chromatography on silica gel to yield the pure 1-Benzo[b]thiophen-2-yl-ethanol.

Alternative Synthetic Strategies

While reduction is the most direct method, other strategies for synthesizing the benzo[b]thiophene core itself are relevant for more complex derivatives:

• Grignard Reaction: Involves the reaction of benzo[b]thiophene aldehydes with specific Grignard reagents to form the desired alcohol. [3]* Aryne Reaction: A modern, one-step approach for creating substituted benzothiophenes from o-silylaryl triflates and alkynyl sulfides, which could be adapted for this molecule. [3][6]

Structural Elucidation and Characterization

Confirmation of the molecular structure and assessment of purity are achieved through a combination of standard spectroscopic techniques. The expected data provides a benchmark for validating synthetic outcomes.

Table 2: Expected Spectroscopic Data

Technique	Expected Observations
¹H NMR	- Aromatic Protons: Multiple signals in the δ 7.0-8.0 ppm range, characteristic of the benzo[b]thiophene ring system. - Methine Proton (-CHOH): A quartet around δ 5.0 ppm. - Hydroxyl Proton (-OH): A broad singlet (position variable, depends on solvent and concentration). - Methyl Protons (-CH₃): A doublet around δ 1.5 ppm.
¹³C NMR	- Aromatic Carbons: Multiple signals in the δ 120-145 ppm range. - Methine Carbon (-CHOH): A signal around δ 65-70 ppm. - Methyl Carbon (-CH₃): A signal around δ 25 ppm.
IR Spectroscopy	- O-H Stretch: A broad absorption band in the 3200-3600 cm⁻¹ region. - Aromatic C-H Stretch: Signals just above 3000 cm⁻¹. - Aliphatic C-H Stretch: Signals just below 3000 cm⁻¹. - C=C Aromatic Stretch: Peaks in the 1450-1600 cm⁻¹ region. - C-O Stretch: A strong band in the 1050-1150 cm⁻¹ region.
Mass Spectrometry (EI)	- Molecular Ion Peak (M⁺): An intense peak at m/z = 178.25, corresponding to the molecular weight of C₁₀H₁₀OS.

Applications in Pharmaceutical Research and Development

The utility of 1-Benzo[b]thiophen-2-yl-ethanol is primarily linked to its roles as a building block for complex molecules and as a critical reference standard in pharmaceutical quality control.

Role as a Pharmaceutical Impurity and Reference Standard

1-Benzo[b]thiophen-2-yl-ethanol is a known process impurity and potential degradant of Zileuton , a 5-lipoxygenase inhibitor used in the treatment of asthma. [1][2][3]As such, high-purity samples of this compound are essential as pharmaceutical reference standards. [5]These standards are used to:

• Validate analytical methods (e.g., HPLC) for detecting and quantifying impurities in the final drug product.

• Ensure the safety, efficacy, and batch-to-batch consistency of Zileuton, in compliance with regulatory requirements.

Intermediate in the Synthesis of Bioactive Molecules

Beyond its role as an impurity, this compound serves as a valuable intermediate. It has been utilized in the preparation of amino sugar and related sugar derivatives of indolopyrrolocarbazoles, a class of compounds investigated for their potential as antitumor agents. [1][2]The hydroxyl group provides a reactive handle for further chemical transformations, allowing for its incorporation into more complex molecular frameworks.

The Benzo[b]thiophene Scaffold in Medicinal Chemistry

The benzo[b]thiophene core is considered a "privileged structure" in medicinal chemistry. [7]This scaffold is present in numerous compounds that exhibit a wide array of biological activities, including anti-cancer, anti-inflammatory, antimicrobial, and anticonvulsant properties. [7][8]The structural similarity of 1-Benzo[b]thiophen-2-yl-ethanol to these potent agents underscores its importance as a scaffold for developing new therapeutic leads. [8]

Handling, Storage, and Safety Protocols

While a specific Safety Data Sheet (SDS) for 1-Benzo[b]thiophen-2-yl-ethanol should always be consulted, general best practices for handling related aromatic sulfur compounds apply.

• Engineering Controls: All manipulations should be performed in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors. [9]* Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. [9]* Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. [9]After handling, wash hands thoroughly. * Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents. [10]* Fire Safety: Keep away from heat, sparks, and open flames. Use appropriate extinguishing media such as carbon dioxide or dry chemical foam in case of a fire. Disclaimer: This information is for guidance only. Always refer to the substance-specific Safety Data Sheet (SDS) provided by the supplier before handling the chemical.

Conclusion

1-Benzo[b]thiophen-2-yl-ethanol is a compound of significant technical importance, bridging the gap between fundamental organic synthesis and applied pharmaceutical science. Its well-defined molecular structure and accessible synthetic pathways make it a valuable tool for researchers. Its primary roles as an indispensable reference standard for the quality control of Zileuton and as a versatile intermediate for the synthesis of novel bioactive compounds highlight its continued relevance in drug discovery and development. A thorough understanding of its properties, synthesis, and handling is essential for any scientist working within this domain.

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• 1-(Benzo[b]thien-2-yl)ethanol | CAS No : 51868-95-2.
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• 2-Acetylbenzothiophene 97 | 22720-75-8. Sigma-Aldrich.
• (R)-1-(benzo[b]thiophen-2-yl)ethanol | CAS#:560108-31-8. Chemsrc.
• SAFETY D
• SAFETY DATA SHEET - 1-Benzo[b]thiophen-3-yl-2-bromoethan-1-one. Fisher Scientific.
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An In-depth Technical Guide to the Physicochemical Properties of 1-(Benzo[b]thiophen-2-yl)ethanol (CAS Number: 51868-95-2)

This technical guide provides a comprehensive overview of the core physicochemical properties of 1-(Benzo[b]thiophen-2-yl)ethanol, a significant chemical intermediate and a known impurity in the pharmaceutical agent Zileuton.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering not only a compilation of data but also insights into the experimental methodologies and the scientific rationale behind their application.

Chemical Identity and Structural Elucidation

1-(Benzo[b]thiophen-2-yl)ethanol is a heterocyclic compound featuring a benzothiophene core with an ethanol substituent at the 2-position.[1] This structure imparts a unique combination of aromatic and alcoholic characteristics, influencing its physical and chemical behavior.

• Chemical Name: 1-(Benzo[b]thiophen-2-yl)ethanol

• Synonyms: 2-(1-Hydroxyethyl)benzothiophene, α-Methyl-2-benzo[b]thiophenemethanol, Zileuton Impurity 1[2][]

• CAS Number: 51868-95-2

• Molecular Formula: C₁₀H₁₀OS[1]

• Molecular Weight: 178.25 g/mol [1]

The structural integrity and identity of this compound are typically confirmed through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy. These methods provide a detailed fingerprint of the molecule, confirming the connectivity of atoms and the presence of key functional groups.

Core Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development, particularly in the pharmaceutical industry where it can impact formulation, stability, and bioavailability.

Property	Value	Source(s)
Appearance	Solid	[1]
Melting Point	58-58.3 °C	[4]
Boiling Point	100-101 °C (at 2 Torr)	[4]
317.8 °C (at 760 mmHg)	[5]
Solubility	Soluble in Methanol, DMSO, Ethanol, Acetone, Chloroform	[1][6]
Insoluble in water	[1]

Expert Insight: The discrepancy in the reported boiling points highlights the importance of specifying the pressure at which the measurement was taken. The lower boiling point at reduced pressure is expected and is a critical parameter for purification by vacuum distillation.

Experimental Protocols for Property Determination

To ensure the generation of reliable and reproducible data, standardized experimental protocols are paramount. The following sections detail the methodologies for determining the key physicochemical properties of 1-(Benzo[b]thiophen-2-yl)ethanol, grounded in authoritative guidelines.

Determination of Melting Range

The melting range of a crystalline solid provides a crucial indication of its purity. A sharp melting range is characteristic of a pure compound, while a broad range often suggests the presence of impurities. The standard protocol for determining the melting range is outlined in the United States Pharmacopeia (USP) General Chapter <741>.[7][8]

Protocol: USP <741> Melting Range Determination (Class I Apparatus)

• Sample Preparation: A small quantity of the dry, powdered 1-(Benzo[b]thiophen-2-yl)ethanol is introduced into a capillary tube, which is then sealed at one end.

• Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.

• Heating: The sample is heated at a controlled rate.

• Observation: The temperature at which the substance begins to melt (the first appearance of liquid) and the temperature at which it is completely molten are recorded. This range is the melting range.

Causality Behind Experimental Choices: The use of a standardized and calibrated apparatus is essential for accuracy. The controlled heating rate ensures that the sample and the thermometer are in thermal equilibrium, preventing erroneously high melting ranges.

Assessment of Water Solubility

Solubility is a critical parameter, especially for compounds intended for biological applications. The OECD Guideline 105 provides a robust framework for determining the water solubility of chemical substances.[4][6][9][10] Given that 1-(Benzo[b]thiophen-2-yl)ethanol is reported to be insoluble in water, the flask method described in this guideline is appropriate.

Protocol: OECD 105 Water Solubility (Flask Method)

• Equilibration: An excess amount of 1-(Benzo[b]thiophen-2-yl)ethanol is added to a known volume of distilled water in a flask.

• Agitation: The mixture is agitated at a constant temperature (typically 20 °C) until equilibrium is reached. This may take 24 hours or longer.

• Phase Separation: The undissolved solid is separated from the aqueous phase by centrifugation or filtration.

• Analysis: The concentration of 1-(Benzo[b]thiophen-2-yl)ethanol in the clear aqueous phase is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC).

Expert Insight: It is crucial to ensure that true equilibrium has been reached. This can be verified by taking samples at different time points until the concentration in the aqueous phase remains constant. The choice of analytical technique for quantification must be validated for its specificity, linearity, accuracy, and precision.

Caption: Workflow for Water Solubility Determination via the Flask Method.

Chemical Reactivity and Stability

The benzothiophene moiety is a sulfur-containing heterocyclic aromatic system. The presence of the sulfur atom and the fused benzene ring influences its chemical reactivity. Benzothiophene derivatives are known to undergo various chemical transformations.[11][12] The ethanol substituent in 1-(Benzo[b]thiophen-2-yl)ethanol introduces a site for reactions typical of alcohols, such as esterification and oxidation.

Information on the specific stability of 1-(Benzo[b]thiophen-2-yl)ethanol under various conditions (e.g., heat, light, pH) is crucial for its handling and storage. As an impurity in a pharmaceutical product, its degradation profile is of particular interest. Stability studies, often conducted as part of forced degradation studies in pharmaceutical development, would provide valuable insights into its potential degradation pathways.

Synthesis and Characterization

The synthesis of 1-(Benzo[b]thiophen-2-yl)ethanol can be achieved through various synthetic routes. One common method involves the reduction of the corresponding ketone, 2-acetylbenzo[b]thiophene.[1] Other approaches to benzothiophene derivatives include Grignard reactions and aryne reaction methods.[1]

The characterization of the synthesized compound to confirm its identity and purity is a critical step. A combination of analytical techniques is employed for this purpose:

• ¹H and ¹³C NMR: To elucidate the molecular structure and confirm the connectivity of the atoms.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• FTIR Spectroscopy: To identify the characteristic functional groups, such as the hydroxyl (-OH) group from the ethanol substituent.

• HPLC: To assess the purity of the compound.

Caption: A Generalized Workflow for the Synthesis and Characterization of 1-(Benzo[b]thiophen-2-yl)ethanol.

Relevance as a Pharmaceutical Impurity

1-(Benzo[b]thiophen-2-yl)ethanol is recognized as an impurity of Zileuton, a 5-lipoxygenase inhibitor used in the treatment of asthma.[1][2] The presence of impurities in active pharmaceutical ingredients (APIs) is a critical quality attribute that is strictly regulated. Therefore, the accurate identification, quantification, and control of impurities like 1-(Benzo[b]thiophen-2-yl)ethanol are essential.[13][14]

The development and validation of analytical methods to detect and quantify this impurity in Zileuton are crucial for ensuring the safety and efficacy of the drug product.[15][16] These methods must be highly specific to differentiate the impurity from the API and other potential impurities.

Conclusion

This technical guide has provided a detailed examination of the physicochemical properties of 1-(Benzo[b]thiophen-2-yl)ethanol (CAS 51868-95-2). By grounding the discussion in authoritative experimental protocols and providing insights into the scientific rationale, this document serves as a valuable resource for professionals in the fields of chemical research and pharmaceutical development. A comprehensive understanding of these properties is fundamental for the synthesis, handling, and analysis of this compound, particularly in the context of its role as a pharmaceutical impurity.

References

• United States Pharmacopeia. General Chapters: <741> MELTING RANGE OR TEMPERATURE. Available from: [Link]

• OECD. Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1. Paris: OECD Publishing; 1995. Available from: [Link]

• Situ Biosciences. OECD 105 - Water Solubility. Available from: [Link]

• Analytice. OECD 105 – Water Solubility Test at 20°C. Available from: [Link]

• XiXisys. GHS 11 (Rev.11) SDS Word 下载CAS: 51868-95-2. Available from: [Link]

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• Daicel Pharma Standards. Zileuton Impurities Manufacturers & Suppliers. Available from: [Link]

• Pharmaffiliates. CAS No : 51868-95-2 | Product Name : 1-(Benzo[b]thien-2-yl)ethanol. Available from: [Link]

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• Bentham Science. An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives. Available from: [Link]

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• IVT Network. Analytical Method Validation for Quality Assurance and Process Validation Professionals. Available from: [Link]

• Chromatography Online. Validation of Impurity Methods, Part II. Available from: [Link]

• World Health Organization. Guidance for the validation of pharmaceutical quality control analytical methods. Available from: [Link]

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An In-Depth Technical Guide to the Synthesis of 1-(Benzo[b]thiophen-2-yl)ethan-1-ol for Preliminary Studies

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Abstract

This technical guide provides a comprehensive overview of the synthesis of 1-(Benzo[b]thiophen-2-yl)ethan-1-ol, a key intermediate in the development of various pharmacologically active agents. Recognizing the importance of this scaffold in medicinal chemistry, this document details two robust and accessible synthetic routes: the reduction of 2-acetylbenzo[b]thiophene and the Grignard reaction of 2-bromobenzo[b]thiophene. The guide is designed for researchers, scientists, and drug development professionals, offering not only step-by-step protocols but also a deep dive into the mechanistic underpinnings and critical process parameters. By elucidating the causality behind experimental choices, this document aims to empower researchers to confidently and efficiently synthesize this valuable compound for their preliminary studies.

Introduction: The Significance of the Benzo[b]thiophene Scaffold

The benzo[b]thiophene moiety is a privileged heterocyclic scaffold frequently encountered in a wide array of biologically active molecules. Its derivatives have demonstrated a broad spectrum of pharmacological activities, including but not limited to, selective estrogen receptor modulation, and antagonism for various receptors. The specific compound, 1-(Benzo[b]thiophen-2-yl)ethan-1-ol, serves as a crucial building block for the synthesis of more complex molecules, such as Zileuton, an inhibitor of 5-lipoxygenase used in the treatment of asthma.[1] The facile introduction of a chiral center at the ethanol moiety further enhances its utility in the exploration of stereospecific interactions with biological targets.

This guide will focus on two primary, reliable, and scalable methods for the synthesis of 1-(Benzo[b]thiophen-2-yl)ethan-1-ol, providing the necessary detail for successful replication in a standard laboratory setting.

Synthetic Strategies: A Comparative Analysis

Two principal synthetic pathways are presented for the preparation of 1-(Benzo[b]thiophen-2-yl)ethan-1-ol. The choice between these methods will depend on the availability of starting materials, desired scale, and the specific capabilities of the laboratory.

Method A: Reduction of 2-Acetylbenzo[b]thiophene This is arguably the most direct and high-yielding approach, contingent on the availability of the starting ketone, 2-acetylbenzo[b]thiophene. The reduction of the carbonyl group to a secondary alcohol is a fundamental and well-understood transformation in organic chemistry.

Method B: Grignard Reaction with 2-Bromobenzo[b]thiophene This classic organometallic approach offers a viable alternative, particularly when 2-acetylbenzo[b]thiophene is not readily available. It involves the formation of a Grignard reagent from 2-bromobenzo[b]thiophene, followed by its reaction with an acetaldehyde electrophile.

Below is a visual representation of the two synthetic routes.

Caption: Overview of the two primary synthetic routes to 1-(Benzo[b]thiophen-2-yl)ethan-1-ol.

Synthesis of Precursors

The successful synthesis of the target molecule is predicated on the availability and purity of the starting materials. This section details the preparation of the key precursors.

Synthesis of 2-Acetylbenzo[b]thiophene

While commercially available, 2-acetylbenzo[b]thiophene can also be synthesized through several methods. A common and effective method is the Friedel-Crafts acylation of benzo[b]thiophene.[2] However, this method often requires harsh Lewis acids like aluminum chloride and can lead to mixtures of 2- and 3-substituted products.[2]

A greener and often higher-yielding one-step protocol involves the reaction of a commercially available aromatic halide, such as 2-chlorobenzaldehyde, with 2-mercaptoacetone in water.[3][4] This method avoids the use of strong Lewis acids and organometallic reagents.[3] Another reported synthesis involves the reaction of 2-chlorobenzaldehyde with anhydrous sodium sulfide and sulfur, followed by reaction with chloroacetone.[5]

Synthesis of 2-Bromobenzo[b]thiophene

2-Bromobenzo[b]thiophene is a commercially available reagent. If a laboratory synthesis is required, it can be prepared from benzo[b]thiophene through electrophilic bromination. Care must be taken to control the reaction conditions to avoid over-bromination.

Detailed Experimental Protocols

The following protocols are provided as a detailed guide for the synthesis of 1-(Benzo[b]thiophen-2-yl)ethan-1-ol. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn at all times.

Method A: Reduction of 2-Acetylbenzo[b]thiophene

This method is preferred for its simplicity, high yield, and mild reaction conditions. Sodium borohydride is a selective reducing agent for aldehydes and ketones and is safer to handle than more powerful reducing agents like lithium aluminum hydride.

Reaction Scheme:

Caption: Reduction of 2-acetylbenzo[b]thiophene to 1-(benzo[b]thiophen-2-yl)ethan-1-ol.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Acetylbenzo[b]thiophene	176.23[6]	5.0 g	0.0284 mol
Sodium Borohydride (NaBH₄)	37.83	1.6 g	0.0423 mol
Methanol (MeOH)	32.04	100 mL	-
Deionized Water	18.02	150 mL	-
Diethyl Ether	74.12	200 mL	-
Anhydrous Magnesium Sulfate	120.37	q.s.	-

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5.0 g of 2-acetylbenzo[b]thiophene in 100 mL of methanol.

• Addition of Reducing Agent: Cool the solution to 0 °C in an ice bath. Slowly add 1.6 g of sodium borohydride in small portions over 15-20 minutes. The addition is exothermic, and careful control of the temperature is crucial to prevent side reactions.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate 4:1).

• Work-up: Once the reaction is complete, carefully quench the excess sodium borohydride by the slow addition of 50 mL of deionized water. The methanol is then removed under reduced pressure using a rotary evaporator.

• Extraction: Transfer the aqueous residue to a separatory funnel and extract with diethyl ether (3 x 50 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine (2 x 25 mL), and then dry over anhydrous magnesium sulfate.

• Solvent Removal and Purification: Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product. The crude product can be purified by column chromatography on silica gel using a hexane:ethyl acetate gradient to afford the pure 1-(Benzo[b]thiophen-2-yl)ethan-1-ol.

Method B: Grignard Reaction with 2-Bromobenzo[b]thiophene

This method requires anhydrous conditions for the successful formation of the Grignard reagent. All glassware should be oven-dried, and anhydrous solvents must be used.

Reaction Workflow:

Caption: Experimental workflow for the Grignard synthesis of 1-(benzo[b]thiophen-2-yl)ethan-1-ol.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Bromobenzo[b]thiophene	213.09[7]	5.0 g	0.0235 mol
Magnesium Turnings	24.31	0.68 g	0.0280 mol
Anhydrous Diethyl Ether	74.12	50 mL	-
Acetaldehyde	44.05	1.3 mL	0.0235 mol
Saturated Ammonium Chloride	-	50 mL	-
Diethyl Ether	74.12	150 mL	-
Anhydrous Magnesium Sulfate	120.37	q.s.	-

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place 0.68 g of magnesium turnings.[8][9][10][11][12] Add a small crystal of iodine to activate the magnesium surface. Assemble the apparatus and flush with dry nitrogen.

• Initiation: In the dropping funnel, prepare a solution of 5.0 g of 2-bromobenzo[b]thiophene in 20 mL of anhydrous diethyl ether.[13][14][15][16][17] Add a small portion (approx. 2 mL) of this solution to the magnesium turnings. The reaction should initiate, as evidenced by bubbling and a gentle reflux. If the reaction does not start, gentle warming with a heat gun may be necessary.

• Addition: Once the reaction has initiated, add the remaining solution of 2-bromobenzo[b]thiophene dropwise at a rate that maintains a gentle reflux.

• Completion of Grignard Formation: After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Acetaldehyde: Cool the Grignard reagent to 0 °C in an ice bath. Slowly add 1.3 mL of acetaldehyde dissolved in 10 mL of anhydrous diethyl ether via the dropping funnel. Control the addition rate to maintain the temperature below 10 °C.

• Work-up: After the addition is complete, stir the reaction mixture at room temperature for 1 hour. Quench the reaction by the slow and careful addition of 50 mL of saturated aqueous ammonium chloride solution.

• Extraction, Washing, and Drying: Follow steps 5-7 as described in Method A.

Characterization of 1-(Benzo[b]thiophen-2-yl)ethan-1-ol

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques.

• ¹H NMR (CDCl₃, 400 MHz): δ (ppm) 7.80-7.70 (m, 2H, Ar-H), 7.35-7.25 (m, 2H, Ar-H), 7.15 (s, 1H, thiophene-H), 5.10 (q, J = 6.4 Hz, 1H, CH-OH), 2.20 (d, J = 4.0 Hz, 1H, OH), 1.60 (d, J = 6.4 Hz, 3H, CH₃).

• ¹³C NMR (CDCl₃, 100 MHz): δ (ppm) 150.0, 140.2, 139.5, 124.5, 124.2, 123.8, 122.5, 120.0, 69.0, 25.0.

• Mass Spectrometry (EI): m/z (%) 178 (M⁺), 163 (M⁺ - CH₃), 135 (M⁺ - C₂H₅O).

Safety and Handling Precautions

All chemicals used in these syntheses should be handled with care, following standard laboratory safety procedures.

• Sodium Borohydride: Flammable solid, toxic if swallowed or in contact with skin, and causes severe skin burns and eye damage.[18][19] It reacts with water to release flammable gases which may ignite spontaneously.[19][20] Handle under an inert gas and protect from moisture.

• Diethyl Ether: Extremely flammable liquid and vapor.[13][14] Harmful if swallowed and may cause drowsiness or dizziness.[13] May form explosive peroxides upon storage.[14][15]

• Magnesium Turnings: Flammable solid.[8][9][10][11] In contact with water, it releases flammable gases.[8][9] Handle under an inert gas and protect from moisture.[9][11]

• 2-Bromobenzo[b]thiophene: Harmful if swallowed and in contact with skin.[21] Causes eye irritation.[21]

• Acetaldehyde: Highly flammable liquid and vapor. Suspected of causing cancer. Causes serious eye irritation.

Conclusion

This technical guide has detailed two effective and reliable methods for the synthesis of 1-(Benzo[b]thiophen-2-yl)ethan-1-ol. The reduction of 2-acetylbenzo[b]thiophene is a straightforward and high-yielding approach, while the Grignard reaction provides a robust alternative. By providing detailed experimental protocols, characterization data, and crucial safety information, this guide aims to facilitate the synthesis of this important intermediate for researchers in the field of drug discovery and development. The choice of synthetic route will ultimately depend on the specific needs and resources of the individual researcher.

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The Dawn of a Scaffold: Unveiling the Early Biological Activities of Benzo[b]thiophene Derivatives

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of a Privileged Structure

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of biologically active compounds. These "privileged structures" serve as versatile scaffolds for the design and discovery of novel therapeutic agents. Among these, the benzo[b]thiophene nucleus, an aromatic heterocyclic compound formed by the fusion of a benzene and a thiophene ring, has garnered significant attention from the early days of drug discovery.[1][2][3] Its structural rigidity, lipophilic nature, and the presence of a sulfur atom capable of various chemical interactions contribute to its ability to bind to a diverse array of biological targets.[4][5] This guide delves into the foundational research that first illuminated the promising biological activities of benzo[b]thiophene derivatives, laying the groundwork for their development into a wide range of therapeutic candidates. We will explore the early investigations into their antimicrobial, anticancer, anti-inflammatory, and neuroprotective properties, detailing the key experimental findings and the nascent understanding of their mechanisms of action.

Antimicrobial and Antifungal Frontiers: Early Battles Against Pathogens

The urgent need for new antimicrobial agents has been a constant driver of synthetic chemistry.[6][7] Early research into benzo[b]thiophene derivatives revealed their potential as a novel class of antimicrobial and antifungal compounds.[8][9]

Antibacterial Activity

Initial screenings of benzo[b]thiophene libraries demonstrated activity against a range of bacterial species. For instance, studies on substituted benzo[b]thiophene-2-carboxamides and related analogs showed promising results against both Gram-positive and Gram-negative bacteria.[7][8] One early study highlighted a series of (E)-6-chloro-N'-(pyridin-2-ylmethylene)benzo[b]thiophene-2-carbohydrazide derivatives that exhibited significant activity against multidrug-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 4 µg/mL.[7]

While some derivatives showed limited activity when tested alone against Gram-negative bacteria, a noteworthy discovery was the synergistic effect observed when co-administered with a membrane-permeabilizing agent like polymyxin B. This approach significantly enhanced their efficacy against pathogens like Escherichia coli.[6]

Antifungal Potential

The antifungal properties of benzo[b]thiophenes were also an early area of focus. Researchers synthesized analogs of the allylamine antimycotic terbinafine, replacing the naphthalene ring with a benzo[b]thiophene moiety.[10] These studies revealed that derivatives with the side chain at specific positions (3, 4, or 7) were bioequivalent to terbinafine.[10] Notably, a 3-chloro-7-benzo[b]thienyl derivative was identified as one of the most potent allylamine antimycotics of its time.[10] Other research demonstrated that certain benzo[b]thiophene derivatives could inhibit both the growth and hyphal development of Candida species, with MIC values in the range of 32 to 64 µg/mL.[6]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

A cornerstone of early antimicrobial research was the determination of the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Methodology:

• Preparation of Inoculum: A standardized suspension of the target microorganism (e.g., S. aureus, C. albicans) is prepared in a suitable broth medium to a specific cell density (typically 10^5 to 10^6 CFU/mL).

• Serial Dilution of Test Compounds: The benzo[b]thiophene derivatives are serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well containing the diluted compound is inoculated with the standardized microbial suspension.

• Controls: Positive (microorganism in broth without compound) and negative (broth only) controls are included.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24-48 hours).

• Observation: The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed.

The War on Cancer: Early Cytotoxic Investigations

The quest for novel anticancer agents led researchers to explore the cytotoxic potential of benzo[b]thiophene derivatives.[1][3][11] Early studies focused on their ability to inhibit the growth of various cancer cell lines.

Interference with Tubulin Polymerization

A significant breakthrough in understanding the anticancer mechanism of certain benzo[b]thiophenes came from the synthesis of analogs structurally resembling combretastatin A-4, a potent natural antitubulin agent.[11] Novel Z-3-(benzo[b]thiophen-2-yl)-2-(phenyl)acrylonitrile analogs demonstrated significant growth inhibition across a panel of 60 human cancer cell lines, with GI50 values often in the nanomolar range (10–100 nM).[11] The proposed mechanism of action for these compounds was their interference with tubulin polymerization, a critical process for cell division.[11] Importantly, these compounds appeared to circumvent P-glycoprotein-mediated resistance, a common mechanism of drug resistance in cancer cells.[11]

Inhibition of Key Signaling Pathways

Later early-stage research began to unravel the impact of benzo[b]thiophene derivatives on specific signaling pathways crucial for cancer cell survival and proliferation. For example, some derivatives were found to inhibit the RhoA/ROCK pathway, which is involved in cell migration and metastasis.[12][13] Other studies identified benzo[b]thiophene-1,1-dioxide derivatives as inhibitors of STAT3, a transcription factor that is often constitutively activated in many cancers and plays a key role in cell proliferation and survival.[14]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay was a widely used colorimetric method in early cancer research to assess the cytotoxic effects of compounds on cancer cell lines.

Methodology:

• Cell Seeding: Cancer cells are seeded into a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the benzo[b]thiophene derivatives and incubated for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition: An MTT solution is added to each well, and the plate is incubated for a few hours. Living cells with active mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a specific wavelength (typically around 570 nm).

• Data Analysis: The absorbance is directly proportional to the number of viable cells. The percentage of cell viability is calculated relative to untreated control cells, and the IC50 (half-maximal inhibitory concentration) is determined.

Combating Inflammation: Early Anti-inflammatory and Analgesic Discoveries

Chronic inflammation is a hallmark of many diseases, prompting early investigations into the anti-inflammatory potential of benzo[b]thiophene derivatives.[1][3][15][16]

Inhibition of Inflammatory Mediators

Some of the earliest research in this area focused on synthesizing benzo[b]thiophene analogs of known anti-inflammatory drugs. For example, derivatives were designed as analogs of Zileuton, a 5-lipoxygenase (5-LOX) inhibitor.[15] These studies identified several compounds, such as certain phenylthiosemicarbazide and semicarbazide derivatives of benzo[b]thiophene, that exhibited potent anti-inflammatory and anti-nociceptive (pain-relieving) activities.[15] The proposed mechanism for some of these compounds was the dual inhibition of both 5-LOX and cyclooxygenase (COX) pathways, which are critical in the production of inflammatory mediators like leukotrienes and prostaglandins.[17]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This in vivo model was a standard preliminary test to evaluate the anti-inflammatory activity of new compounds.

Methodology:

• Animal Model: Wistar or Sprague-Dawley rats are typically used.

• Compound Administration: The test benzo[b]thiophene derivatives are administered orally or intraperitoneally at various doses. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., piroxicam).

• Induction of Inflammation: After a specific time, a sub-plantar injection of carrageenan (an irritant) is administered into the hind paw of each rat to induce localized inflammation and edema (swelling).

• Measurement of Paw Volume: The volume of the paw is measured at different time points after carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of edema in the treated groups is calculated relative to the control group.

Neuroprotection and Neuromodulation: Early Insights into CNS Activity

The benzo[b]thiophene scaffold also showed early promise for its potential to modulate targets within the central nervous system (CNS), with research touching upon neurodegenerative diseases and neuroinflammation.[18][19]

Modulation of Amyloid-Beta Aggregation

In the context of Alzheimer's disease, early research explored the ability of benzo[b]thiophene derivatives to modulate the aggregation of amyloid-beta (Aβ42) peptides, a key pathological hallmark of the disease.[18] Studies on N-phenylbenzo[b]thiophene-2-carboxamide derivatives revealed that certain compounds could inhibit Aβ42 aggregation in a concentration-dependent manner.[18] These compounds also demonstrated neuroprotective effects in neuronal cell cultures against Aβ42-induced cytotoxicity.[18]

Cholinesterase Inhibition

Another avenue of early neuro-focused research was the investigation of benzo[b]thiophene derivatives as cholinesterase inhibitors.[20][21] The inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) is a therapeutic strategy for Alzheimer's disease. Benzothiophene-chalcone hybrids were synthesized and evaluated for their ability to inhibit these enzymes.[20][21] Some of these hybrids proved to be effective inhibitors, with IC50 values comparable to the standard drug galantamine.[20][21]

Summary of Early Biological Activities and Key Findings

Biological Activity	Key Findings from Early Research	Representative Compound Classes
Antimicrobial	Activity against MRSA; synergistic effects against Gram-negative bacteria with membrane permeabilizers.[6][7]	Benzo[b]thiophene acylhydrazones[7]
Antifungal	Bioequivalent to terbinafine; inhibition of Candida growth and hyphal development.[6][10]	Allylamine analogs of benzo[b]thiophene[10]
Anticancer	Inhibition of tubulin polymerization; circumvention of P-glycoprotein-mediated resistance; inhibition of RhoA/ROCK and STAT3 pathways.[11][12][14]	Acrylonitrile analogs, benzo[b]thiophene-1,1-dioxides[11][14]
Anti-inflammatory	Dual inhibition of 5-LOX and COX pathways; potent anti-inflammatory and analgesic effects in vivo.[15][17]	Phenylthiosemicarbazide and semicarbazide derivatives[15]
Neuroprotective	Inhibition of amyloid-beta aggregation; neuroprotection against Aβ42-induced cytotoxicity; inhibition of cholinesterases.[18][20][21]	N-phenylbenzo[b]thiophene-2-carboxamides, benzothiophene-chalcone hybrids[18][20]

Conclusion: A Foundation for Future Discovery

The early research into the biological activities of benzo[b]thiophene derivatives laid a robust foundation for decades of subsequent drug discovery and development. These initial forays, characterized by systematic synthesis, foundational in vitro and in vivo screening, and the beginnings of mechanistic understanding, successfully established the benzo[b]thiophene scaffold as a truly privileged structure in medicinal chemistry. The diverse activities uncovered in these early studies—from fighting microbes and cancer to quelling inflammation and protecting neurons—continue to inspire the design and synthesis of new generations of benzo[b]thiophene-based therapeutic agents, demonstrating the enduring legacy of this remarkable molecular framework.

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An In-depth Technical Guide to the Structure-Activity Relationship (SAR) Studies of Benzothiophenes

Foreword: The Enduring Relevance of the Benzothiophene Scaffold in Modern Drug Discovery

The benzothiophene core, a bicyclic aromatic heterocycle, represents a quintessential "privileged scaffold" in medicinal chemistry. Its rigid, yet tunable, electronic nature has made it a cornerstone in the design of a multitude of clinically significant therapeutic agents. From the selective estrogen receptor modulator Raloxifene to the antipsychotic agent Sertindole, the versatility of the benzothiophene nucleus is well-documented.[1][2][3] This guide is intended for researchers, scientists, and drug development professionals, providing an in-depth exploration of the structure-activity relationships (SAR) that govern the biological effects of this remarkable heterocyclic system. We will dissect the nuanced interplay between chemical structure and pharmacological activity, offering field-proven insights to guide the rational design of next-generation benzothiophene-based therapeutics.

The Benzothiophene Core: A Privileged Scaffold for Therapeutic Intervention

The benzothiophene scaffold's success in drug discovery can be attributed to several key features. Its aromaticity and the presence of a sulfur heteroatom provide a unique electronic distribution, enabling a variety of interactions with biological targets. Furthermore, the core is readily amenable to substitution at multiple positions, allowing for the fine-tuning of steric, electronic, and pharmacokinetic properties. This inherent "tunability" is the cornerstone of SAR studies, where systematic modifications are made to a lead compound to enhance its potency, selectivity, and overall drug-like properties.

A critical aspect of benzothiophene SAR is understanding the reactivity and substitution patterns of the ring system. The 2- and 3-positions of the thiophene ring are particularly important for introducing substituents that can modulate biological activity.[4] Additionally, modifications on the benzene ring can significantly impact the molecule's interaction with its target and its metabolic stability.

Navigating the SAR Landscape: Key Therapeutic Areas

The broad therapeutic potential of benzothiophene derivatives is a testament to their ability to interact with a diverse array of biological targets.[3][5][6][7] This section will delve into the specific SAR insights gleaned from studies in three major therapeutic areas: oncology, infectious diseases, and neurodegenerative disorders.

Benzothiophenes in Oncology: Targeting the Drivers of Malignancy

The development of benzothiophene-based anticancer agents has been a particularly fruitful area of research.[1][8] These compounds have been shown to target various hallmarks of cancer, including uncontrolled proliferation, angiogenesis, and evasion of apoptosis.

Many benzothiophene derivatives exert their anticancer effects by inhibiting protein kinases, which are critical regulators of cell signaling pathways that are often dysregulated in cancer.[9]

A noteworthy example is the development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors.[9][10] SAR studies on this scaffold revealed that a hydrazide moiety at the 2-position is crucial for potent, multi-targeted kinase inhibition. Specifically, compound 16b emerged as a potent inhibitor of several kinases, including Clk4, DRAK1, and haspin, with IC50 values in the nanomolar range.[10] The 5-hydroxy group is also a key pharmacophoric feature, likely participating in hydrogen bonding interactions within the kinase active site.

Table 1: SAR of 5-Hydroxybenzothiophene Derivatives as Multi-Kinase Inhibitors

Compound	R Group (at 2-position)	Clk4 IC50 (nM)	DRAK1 IC50 (nM)	Haspin IC50 (nM)
4	Amide	>10,000	>10,000	2,500
16b	Hydrazide	11	87	125.7

Data synthesized from multiple sources for illustrative purposes.

The SAR data clearly indicates that the nature of the substituent at the 2-position dramatically influences the inhibitory activity. The transition from an amide to a hydrazide in this series leads to a significant increase in potency against multiple kinases. This highlights the importance of exploring a diverse range of functional groups at key positions to identify optimal target engagement.

Benzothiophene-based hydroxamic acids have been identified as a novel class of histone deacetylase (HDAC) inhibitors.[11] Quantitative Structure-Activity Relationship (QSAR) studies on these compounds have revealed that steric and electrostatic interactions, as well as specific topological parameters, are the primary drivers of their anticancer activity.[11] The hydroxamic acid moiety is a critical zinc-binding group essential for HDAC inhibition.

Combating Infectious Diseases: Benzothiophenes as Antimicrobial Agents

The rise of antimicrobial resistance necessitates the discovery of novel therapeutic agents with unique mechanisms of action. Benzothiophene derivatives have shown considerable promise as antimicrobial agents, particularly against multidrug-resistant bacteria.[2][12]

SAR studies on benzothiophene acylhydrazones have demonstrated their potential against multidrug-resistant Staphylococcus aureus (MRSA).[12] These studies have shown that the nature and position of substituents on both the benzothiophene core and the acylhydrazone moiety significantly impact antibacterial activity. For instance, the presence of a chloropyridinyl group was found to be beneficial for activity.[12]

Computational approaches, such as QSAR and molecular docking, have been instrumental in elucidating the SAR of benzothiophene derivatives as potential antibiotics. These studies have identified key molecular descriptors that correlate with antimicrobial activity and have predicted critical interactions with bacterial target proteins.

Experimental Protocol: Synthesis of a Representative Benzothiophene Acylhydrazone

This protocol describes a general method for the synthesis of benzothiophene-2-carbohydrazide, a key intermediate for creating a library of acylhydrazone derivatives for SAR studies.

Step 1: Synthesis of Ethyl Benzothiophene-2-carboxylate

• To a solution of 2-mercaptobenzoic acid (1 eq) in ethanol, add concentrated sulfuric acid (catalytic amount) and the appropriate α-haloester (e.g., ethyl chloroacetate) (1.1 eq).

• Reflux the mixture for 4-6 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it into ice-cold water.

• Extract the product with ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate.

• Purify the crude product by column chromatography to obtain ethyl benzothiophene-2-carboxylate.

Step 2: Synthesis of Benzothiophene-2-carbohydrazide

• Dissolve ethyl benzothiophene-2-carboxylate (1 eq) in ethanol.

• Add hydrazine hydrate (5 eq) dropwise at room temperature.

• Reflux the mixture for 8-12 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and collect the precipitated solid by filtration.

• Wash the solid with cold ethanol to obtain pure benzothiophene-2-carbohydrazide.

Step 3: Synthesis of Benzothiophene Acylhydrazones

• To a solution of benzothiophene-2-carbohydrazide (1 eq) in a suitable solvent (e.g., ethanol), add the desired aldehyde or ketone (1.1 eq) and a catalytic amount of acetic acid.

• Stir the reaction mixture at room temperature or gentle heat for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, collect the precipitated product by filtration and recrystallize from a suitable solvent to obtain the pure acylhydrazone.

Addressing Neurodegenerative Disorders: A Multifaceted Approach

Benzothiophene-based compounds are also being explored for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.[13][14][15] Their mode of action in this context is often multi-targeted, involving the inhibition of key enzymes, modulation of protein aggregation, and reduction of oxidative stress.[13][15]

For Alzheimer's disease, thiophene and benzothiophene derivatives have been investigated as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes that degrade the neurotransmitter acetylcholine.[13] SAR studies have highlighted the importance of specific substituents that can enhance the inhibitory potency and selectivity of these compounds. For example, benzothiophene–chalcone hybrids have shown promise as dual inhibitors of both AChE and BChE.[15]

Furthermore, some benzothiophene derivatives have been shown to protect against cranial irradiation-induced neuroinflammation, suggesting a potential role in mitigating the neurological side effects of cancer radiotherapy.[16][17]

Visualizing Structure-Activity Relationships: A Cheminformatic Approach

To effectively communicate SAR insights, visual representations are invaluable. The following diagrams, generated using Graphviz, illustrate key concepts discussed in this guide.

Caption: SAR workflow for benzothiophene-based anticancer agents.

Caption: Iterative workflow for antimicrobial SAR studies.

Conclusion and Future Perspectives

The benzothiophene scaffold continues to be a rich source of novel therapeutic agents. The SAR studies highlighted in this guide underscore the importance of systematic chemical modification and robust biological evaluation in the drug discovery process. Future research in this area will likely focus on:

• Multi-target drug design: Developing single molecules that can modulate multiple targets, which is particularly relevant for complex diseases like cancer and neurodegenerative disorders.

• Application of advanced computational methods: Utilizing machine learning and artificial intelligence to predict the biological activity of novel benzothiophene derivatives and to design compounds with improved pharmacokinetic profiles.

• Exploration of new biological targets: Identifying novel protein targets for which benzothiophene derivatives can be developed as potent and selective inhibitors.

By leveraging the wealth of existing SAR data and embracing new technologies, the scientific community is well-positioned to unlock the full therapeutic potential of the benzothiophene scaffold for years to come.

References

• Structural Activity Relationship and Importance of Benzothiazole Derivatives in Medicinal Chemistry: A Comprehensive Review. (n.d.). Bentham Science.
• Relationships between Structures and Reactivities in the Oxidation of Benzothiophene and Dibenzothiophene Derivatives. (n.d.). University of Toyama.
• 3d-qsar-pharmacophore-indentification-studies-on-series-of-4-substituted-benzothiophene-analogs-as.pdf. (n.d.).
• Discovery of novel benzothiophene derivatives as potent and narrow spectrum inhibitors of DYRK1A and DYRK1B | Request PDF. (n.d.). ResearchGate.
• Structure Activity Relationship of Benzodiazepines || SAR in Medicinal Chemistry. (2021, November 7). YouTube.
• Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. (n.d.). MDPI.
• Computational Insights into Benzothiophene Derivatives as Potential Antibiotics Against Multidrug-Resistant Staphylococcus aureus: QSAR Modeling and Molecular Docking Studies. (n.d.).
• QSAR Study of Novel Benzothiophene Derivatives as Potent Anticancer Agent. (n.d.).
• An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives. (n.d.).
• Chapter 12: Synthesis, Properties, and Biological Applications of Benzothiophene. (2024, July 24). In Books.
• Synthesis and Antimicrobial Activity of Benzothiophene Substituted Coumarins, Pyrimidines and Pyrazole as New Scaffold. (2014, September 30). International Journal of Pharmaceutical Sciences Review and Research, 28(2), 6-10.
• Synthesis and structure-activity relationship (SAR) evaluation of benzothiophenes as antimicrobial agents. (n.d.). University of West Florida - Research Portal.
• An Overview of the Pharmacological Activities and Synthesis of Benzothiophene Derivatives. (2024, June 10).
• An overview of benzo[b]thiophene-based medicinal chemistry. (2017, September 29). PubMed.
• Benzothiophene: Assorted Bioactive Effects. (2024, June 10). International Journal of Pharmaceutical Sciences.
• Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors with potential anti-cancer activity. (n.d.). PubMed.
• Computational Insights into Benzothiophene Derivatives as Potential Antibiotics Against Multidrug-Resistant Staphylococcus aureu. (n.d.).
• Exploring Thiophene-Based Pharmacophores as Emerging Therapeutics for Neurodegenerative Disorders. (n.d.). Taylor & Francis Online.
• Therapeutic Role of Heterocyclic Compounds in Neurodegenerative Diseases: Insights from Alzheimer's and Parkinson's Diseases. (n.d.). MDPI.
• An overview of benzo [b] thiophene-based medicinal chemistry. (n.d.). ResearchGate.
• Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors with potential anti-cancer activity: Future Medicinal Chemistry. (n.d.). Taylor & Francis Online.
• (PDF) Synthesis and antimicrobial activities of benzothiophene derivatives. (n.d.). ResearchGate.
• Exploring Thiophene-Based Pharmacophores as Emerging Therapeutics for Neurodegenerative Disorders. (n.d.). ResearchGate.
• Synthesis of novel benzothiophene derivatives as protectors against cranial irradiation-induced neuroinflammation. (n.d.). PubMed.
• Benzothiophene synthesis. (n.d.). Organic Chemistry Portal.
• Synthesis of Novel Benzothiophene Derivatives As Protectors Against Cranial Irradiation-Induced Neuroinflammation. (n.d.). Taylor & Francis Online.

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Spectroscopic data (NMR, IR, MS) of 1-Benzo[b]thiophen-2-yl-ethanol

An In-Depth Technical Guide to the Spectroscopic Characterization of 1-Benzo[b]thiophen-2-yl-ethanol

Authored by: Dr. Gemini, Senior Application Scientist

Introduction

1-Benzo[b]thiophen-2-yl-ethanol is a heterocyclic compound of significant interest within medicinal chemistry and materials science, often serving as a key intermediate in the synthesis of more complex molecular architectures. Its structural integrity—the precise arrangement of its atoms and functional groups—is paramount to its function and reactivity in subsequent applications. Unambiguous characterization is therefore not merely a procedural step, but the foundation upon which reliable and reproducible research is built.

This guide provides a comprehensive, field-proven framework for the structural elucidation of 1-Benzo[b]thiophen-2-yl-ethanol using a multi-technique spectroscopic approach. We will delve into the theoretical underpinnings and practical application of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Beyond presenting raw data, this document emphasizes the causality behind the expected spectral features and outlines self-validating protocols to ensure the highest degree of scientific integrity. The methodologies described herein are designed to be directly applicable by researchers, scientists, and drug development professionals engaged in the synthesis and analysis of heterocyclic compounds.

Molecular Structure and Atom Numbering

For clarity in the subsequent spectral assignments, the following standardized numbering scheme for 1-Benzo[b]thiophen-2-yl-ethanol will be utilized.

Caption: Structure of 1-Benzo[b]thiophen-2-yl-ethanol with atom numbering for spectral assignments.

¹H NMR Spectroscopy: Proton Environment Analysis

Proton Nuclear Magnetic Resonance (¹H NMR) is the cornerstone technique for elucidating the carbon-hydrogen framework of an organic molecule. By mapping the chemical environment of each proton, we can deduce connectivity and stereochemistry.

Predicted ¹H NMR Data

The expected ¹H NMR spectrum in a standard deuterated solvent like CDCl₃ would exhibit distinct signals corresponding to the aromatic, thiophenic, aliphatic, and hydroxyl protons. The predicted chemical shifts (δ) in parts per million (ppm), multiplicities, and integrations are summarized below.

Proton(s)	Predicted δ (ppm)	Multiplicity	Integration	Rationale
H-4, H-7	7.70 - 7.90	Multiplet	2H	Deshielded aromatic protons ortho to the sulfur atom and part of the fused ring system.
H-5, H-6	7.25 - 7.40	Multiplet	2H	Shielded aromatic protons in the benzene ring.
H-3	7.10 - 7.20	Singlet	1H	Thiophenic proton, expected to be a sharp singlet due to minimal coupling with adjacent quaternary carbons.
H-8 (CH)	5.00 - 5.20	Quartet	1H	Methine proton adjacent to the hydroxyl group and the thiophene ring, split by the three methyl protons (H-9).
H-9 (CH₃)	1.60 - 1.75	Doublet	3H	Methyl protons, split by the single methine proton (H-8).
OH	1.80 - 2.50	Broad Singlet	1H	Hydroxyl proton; chemical shift is variable and concentration-dependent. Signal may broaden or exchange with D₂O.

Experimental Protocol: ¹H NMR Acquisition

• Sample Preparation: Dissolve 5-10 mg of 1-Benzo[b]thiophen-2-yl-ethanol in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: Standard single-pulse (zg30).

  • Number of Scans: 16 (adjust as needed for signal-to-noise).

  • Relaxation Delay (d1): 2 seconds.

  • Acquisition Time (aq): ~4 seconds.

  • Spectral Width (sw): 0-12 ppm.

• Data Processing: Apply a Fourier transform, phase correction, and baseline correction. Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all signals.

Causality and Validation

• Chemical Shift: The electron-withdrawing nature of the sulfur atom and the aromatic ring system deshields adjacent protons (H-3, H-4, H-7, H-8), shifting them downfield.

• Spin-Spin Coupling: The n+1 rule dictates the multiplicity. The quartet for H-8 and the doublet for H-9 are classic indicators of an ethyl fragment derivative, confirming the -CH(OH)CH₃ moiety.

• D₂O Exchange: To definitively identify the hydroxyl proton, a D₂O shake experiment can be performed. Adding a drop of D₂O to the NMR tube will cause the -OH signal to disappear due to proton-deuterium exchange, a self-validating test for this functional group.

¹³C NMR Spectroscopy: Carbon Backbone Mapping

Carbon-13 NMR spectroscopy provides a detailed map of the carbon skeleton. While ¹³C has a low natural abundance, modern techniques like proton decoupling provide clean spectra where each unique carbon atom appears as a single line.

Predicted ¹³C NMR Data

Carbon(s)	Predicted δ (ppm)	Rationale
C-7a, C-3a	139 - 142	Quaternary carbons at the ring fusion, deshielded by the sulfur atom and aromatic system.
C-2	148 - 152	Quaternary thiophenic carbon attached to the ethanol side chain, highly deshielded.
C-4, C-5, C-6, C-7	122 - 126	Aromatic carbons of the benzene ring.
C-3	120 - 123	Thiophenic carbon bearing a proton.
C-8 (CH)	65 - 70	Aliphatic carbon bonded to the hydroxyl group. The electronegative oxygen causes a significant downfield shift.
C-9 (CH₃)	23 - 26	Aliphatic methyl carbon.

Experimental Protocol: ¹³C NMR Acquisition

• Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration (20-30 mg) may be beneficial.

• Instrumentation: A 100 MHz (or higher, corresponding to the ¹H frequency) NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: Standard proton-decoupled pulse program (e.g., zgpg30).

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise.

  • Relaxation Delay (d1): 2 seconds.

  • Spectral Width (sw): 0-160 ppm.

• Data Processing: Apply Fourier transform, phase correction, and baseline correction. Calibrate the spectrum using the CDCl₃ solvent peak (δ ≈ 77.16 ppm).

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

IR spectroscopy probes the vibrational modes of molecules. Specific functional groups absorb infrared radiation at characteristic frequencies, making it an excellent tool for identifying their presence.

Predicted IR Data

Functional Group	Predicted Absorption (cm⁻¹)	Vibration Mode
Alcohol (-OH)	3500 - 3200 (Broad)	O-H Stretch
Aromatic C-H	3100 - 3000 (Sharp)	C-H Stretch
Aliphatic C-H	2980 - 2850 (Sharp)	C-H Stretch
Aromatic C=C	1600 - 1450 (Multiple bands)	C=C Ring Stretch
Alcohol (C-O)	1150 - 1050 (Strong)	C-O Stretch

Experimental Protocol: IR Acquisition (Thin Film)

• Sample Preparation: Dissolve a small amount of the compound in a volatile solvent (e.g., dichloromethane). Apply a drop of the solution onto a salt plate (NaCl or KBr). Allow the solvent to evaporate completely, leaving a thin film of the analyte.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition: Obtain a background spectrum of the clean salt plate. Then, acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background.

• Parameters: Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of a compound and offers structural clues through its fragmentation pattern. For 1-Benzo[b]thiophen-2-yl-ethanol, Electron Ionization (EI) is a suitable technique.

Predicted Mass Spectrum (EI)

• Molecular Ion (M⁺): m/z = 178. The molecular weight of C₁₀H₁₀OS. This should be a prominent peak.

• Major Fragments:

  • m/z = 163 (M-15): Loss of a methyl radical (•CH₃) from the molecular ion, forming a stable benzylic-type cation. This is often a very strong peak.

  • m/z = 135 (M-43): Loss of the entire •CH(OH)CH₃ side chain fragment.

  • m/z = 45: The [CH₃CHOH]⁺ fragment itself.

Caption: Predicted major fragmentation pathway for 1-Benzo[b]thiophen-2-yl-ethanol under Electron Ionization (EI).

Experimental Protocol: GC-MS (EI) Acquisition

• Sample Preparation: Prepare a dilute solution (e.g., 100 µg/mL) of the compound in a volatile solvent like ethyl acetate or dichloromethane.

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI source.

• GC Parameters:

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min.

  • Carrier Gas: Helium.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

Integrated Spectroscopic Workflow and Data Validation

The true power of this multi-technique approach lies in the cross-validation of data. No single technique provides the complete picture, but together they form a self-reinforcing logical framework.

Caption: Workflow for integrated spectroscopic data analysis and structural validation.

Trustworthiness Check:

• Formula Consistency: Does the proton and carbon count from ¹H and ¹³C NMR align with the molecular formula C₁₀H₁₀OS? (10H signals integrating to 10H, 10 unique carbon signals).

• Molecular Weight Match: Does the molecular ion from MS (m/z = 178) match the exact mass calculated from the formula derived from NMR?

• Functional Group Confirmation: Does the broad O-H stretch in the IR spectrum corroborate the presence of the exchangeable -OH proton in the ¹H NMR? Does the C-O stretch in the IR align with the deshielded C-8 signal in the ¹³C NMR?

By answering these questions affirmatively, one can establish an authoritative and trustworthy structural assignment for 1-Benzo[b]thiophen-2-yl-ethanol.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• NIST Chemistry WebBook. National Institute of Standards and Technology (NIST). [Link]

The Solubility Profile of 1-Benzo[b]thiophen-2-yl-ethanol: A Guide for Researchers and Formulation Scientists

An In-Depth Technical Guide

Abstract

1-Benzo[b]thiophen-2-yl-ethanol is a key heterocyclic compound utilized as a synthetic intermediate and recognized as a process impurity in the manufacturing of the anti-asthmatic drug Zileuton.[1][2][3] A thorough understanding of its solubility characteristics across a range of solvents is paramount for its effective synthesis, purification, analysis, and for controlling its presence in pharmaceutical formulations. This technical guide provides a comprehensive analysis of the physicochemical properties governing the solubility of 1-Benzo[b]thiophen-2-yl-ethanol, presents its known qualitative solubility profile, and details robust experimental protocols for both qualitative and quantitative solubility determination. The causality behind solvent selection and methodological choices is explained to provide actionable insights for laboratory practice.

Introduction: The Significance of Solubility

The benzo[b]thiophene moiety is a privileged scaffold in medicinal chemistry, appearing in numerous pharmacologically active agents. 1-Benzo[b]thiophen-2-yl-ethanol (Figure 1) serves as a crucial building block in the synthesis of more complex molecules and is a designated impurity of Zileuton, a 5-lipoxygenase inhibitor.[1][2] The solubility of a compound is a critical physical property that dictates its behavior in various chemical processes, including:

• Reaction Kinetics: The choice of solvent can significantly influence reaction rates and outcomes by ensuring reactants are in the same phase.

• Purification: Techniques such as crystallization and chromatography are fundamentally dependent on differential solubility in various solvent systems.[4][5]

• Formulation: For active pharmaceutical ingredients (APIs), solubility is a primary determinant of bioavailability. For impurities, understanding solubility is key to their removal and control.

• Analytical Chemistry: Developing accurate analytical methods (e.g., HPLC, GC) requires the selection of appropriate diluents in which the analyte is fully soluble.

This guide aims to consolidate the available information and provide a practical framework for assessing the solubility of this compound.

Physicochemical Properties & Structural Analysis

The solubility behavior of 1-Benzo[b]thiophen-2-yl-ethanol is best understood by examining its molecular structure, which features distinct regions of differing polarity. This duality is the primary driver of its solubility characteristics, governed by the principle of "like dissolves like."[6][7]

Table 1: Physicochemical Properties of 1-Benzo[b]thiophen-2-yl-ethanol

Property	Value	Source
CAS Number	51868-95-2	[1][2]
Molecular Formula	C₁₀H₁₀OS	[1]
Molecular Weight	178.25 g/mol	[1]
Appearance	Solid	[1]
Hydrogen Bond Donor	1 (from hydroxyl group)	Inferred from structure
Hydrogen Bond Acceptor	1 (from hydroxyl oxygen)	Inferred from structure

The molecule can be deconstructed into two key domains:

• A large, nonpolar, aromatic core: The benzo[b]thiophene ring system is lipophilic and rigid, favoring interactions with nonpolar or weakly polar solvents through van der Waals forces.

• A short, polar side chain: The ethanol group (-CH(OH)CH₃) contains a hydroxyl (-OH) moiety. This group is capable of forming strong hydrogen bonds with polar protic solvents (e.g., water, ethanol) and dipole-dipole interactions with polar aprotic solvents (e.g., acetone).

This amphiphilic nature suggests that the compound will exhibit limited solubility in the extremes of the polarity scale (e.g., water and hexane) but will be more readily soluble in solvents of intermediate polarity or those that can interact with both parts of the molecule.

Figure 1: Structural domains of 1-Benzo[b]thiophen-2-yl-ethanol.

Qualitative Solubility Profile

Qualitative data provides a rapid assessment of a compound's solubility in a selection of common laboratory solvents, guiding solvent choice for synthesis and purification.

Table 2: Qualitative Solubility of 1-Benzo[b]thiophen-2-yl-ethanol

Solvent	Solvent Type	Predicted/Known Solubility	Rationale
Water	Polar Protic	Insoluble [1]	The large nonpolar aromatic core dominates, overcoming the hydrogen bonding potential of the single hydroxyl group.
Ethanol	Polar Protic	Soluble [1]	The ethyl group of the solvent interacts favorably with the nonpolar core, while its hydroxyl group can hydrogen bond with the solute's hydroxyl group.
Methanol	Polar Protic	Soluble	Similar to ethanol, it can effectively solvate both the polar and nonpolar regions of the molecule.
Acetone	Polar Aprotic	Soluble [1]	As a solvent of intermediate polarity, it effectively bridges the gap, solvating the aromatic core and interacting with the hydroxyl group via dipole-dipole forces.
Chloroform	Weakly Polar	Soluble [1]	Its ability to dissolve moderately polar compounds makes it effective for this molecule.
Toluene	Nonpolar Aromatic	Sparingly Soluble to Soluble	The aromatic nature of toluene allows for favorable π-stacking interactions with the benzo[b]thiophene ring.
Hexane	Nonpolar Aliphatic	Insoluble to Sparingly Soluble	Lacks the polarity needed to effectively solvate the hydroxyl group, leading to poor overall solubility.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble	A highly polar aprotic solvent capable of dissolving a wide range of compounds.

Experimental Determination of Solubility

To move beyond qualitative descriptions, rigorous experimental protocols are necessary. The following sections detail standardized procedures for solubility assessment.

Protocol 1: Qualitative Solubility Classification

This method provides a rapid, semi-quantitative assessment and is useful for initial screening. It is based on the general principle of observing dissolution of a small mass of solute in a given volume of solvent.[8]

Methodology:

• Preparation: Dispense 1.0 mL of the selected test solvent into a clear glass vial (e.g., 4 mL).

• Solute Addition: Accurately weigh and add approximately 5 mg of 1-Benzo[b]thiophen-2-yl-ethanol to the vial.

• Mixing: Cap the vial and vortex vigorously for 60 seconds at ambient temperature (approx. 25 °C).

• Observation: Visually inspect the solution against a dark background.

  • Soluble: If the solid completely dissolves, forming a clear solution.

  • Sparingly Soluble: If a significant portion of the solid dissolves but some remains undissolved.

  • Insoluble: If the solid does not appear to dissolve at all.

• Confirmation: If the substance appears soluble, add another 5 mg portion and repeat the process to confirm the initial assessment.

Figure 2: Workflow for qualitative solubility classification.

Protocol 2: Quantitative Thermodynamic Solubility (Shake-Flask Method)

The shake-flask method is the gold standard for determining thermodynamic equilibrium solubility.[9] It involves generating a saturated solution and then quantifying the concentration of the dissolved solute.

Causality: This method is chosen for its accuracy. By allowing the system to reach equilibrium over an extended period (typically 24-72 hours), it ensures that the measured solubility is the true thermodynamic maximum under the specified conditions, avoiding the kinetic artifacts of faster methods.

Methodology:

• Sample Preparation: Add an excess amount of 1-Benzo[b]thiophen-2-yl-ethanol to a vial containing a known volume of the desired solvent (e.g., 20 mg in 2 mL of solvent). The excess solid is crucial to ensure saturation is achieved and maintained.

• Equilibration: Seal the vials and place them in a shaker bath or on a rotator at a constant temperature (e.g., 25 °C) for at least 24 hours. A longer duration (48-72 hours) is recommended to guarantee equilibrium.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for at least 2 hours to let undissolved solids settle. Subsequently, withdraw a sample of the supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.22 µm PTFE) to remove all particulate matter. This step is critical to avoid overestimation of solubility.

• Dilution: Accurately dilute the filtered supernatant with a suitable mobile phase or solvent to a concentration within the calibrated range of the analytical instrument.

• Quantification: Analyze the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). The concentration is determined by comparing the analyte's peak area to a standard curve prepared from known concentrations of 1-Benzo[b]thiophen-2-yl-ethanol.

• Calculation: Calculate the solubility using the following formula: Solubility (mg/mL) = (Concentration from HPLC, mg/mL) × Dilution Factor

Factors Influencing Solubility

Temperature

For most solid organic compounds, solubility in a liquid solvent increases with temperature.[9] This positive correlation is because the dissolution process is often endothermic, meaning it consumes heat. Increasing the temperature provides the necessary energy to overcome the crystal lattice energy of the solid and the intermolecular forces within the solvent. This principle is the basis for purification by recrystallization, where a compound is dissolved in a hot solvent and crystallizes upon cooling.

Solvent Polarity

As discussed, the interplay between the nonpolar core and the polar side chain of 1-Benzo[b]thiophen-2-yl-ethanol makes solvent polarity a dominant factor. A solvent that can offer both nonpolar (for the aromatic rings) and polar/hydrogen-bonding (for the -OH group) interactions will be most effective. Ethanol is a prime example of such a solvent.

Practical Implications

• Purification Strategy: The high solubility in solvents like ethanol and acetone, combined with poor solubility in water and hexane, suggests an effective recrystallization strategy. The crude solid can be dissolved in a minimum amount of hot ethanol, followed by the slow addition of water (as an anti-solvent) until turbidity is observed, then cooled to induce crystallization of the purified compound.

• Chromatographic Separation: For purification via column chromatography, a mobile phase system of intermediate polarity, such as a gradient of ethyl acetate in hexane, would be appropriate. The compound's solubility in these components ensures it will move through the stationary phase effectively.

• Pharmaceutical Analysis: When testing for this compound as an impurity in Zileuton, the analytical method's diluent must be carefully chosen. A mixture of acetonitrile and water is common in reverse-phase HPLC and would likely be suitable, provided the organic content is high enough to ensure complete dissolution at the target concentrations.

Conclusion

1-Benzo[b]thiophen-2-yl-ethanol exhibits a nuanced solubility profile governed by its amphiphilic chemical structure. It is readily soluble in polar organic solvents like ethanol and acetone, moderately soluble in weakly polar solvents such as chloroform, and largely insoluble in the extremes of water and hexane. This behavior is a direct consequence of its large, nonpolar benzo[b]thiophene core and its small, polar ethanol side chain. The experimental protocols and theoretical framework provided in this guide offer researchers and drug development professionals the necessary tools to accurately assess and leverage the solubility characteristics of this important heterocyclic compound for synthesis, purification, and analysis.

References

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An In-Depth Technical Guide to the Stereoisomers of 1-Benzo[b]thiophen-2-yl-ethanol: Synthesis, Resolution, and Pharmaceutical Significance

Abstract

This technical guide provides a comprehensive overview of the stereoisomers of 1-Benzo[b]thiophen-2-yl-ethanol, a chiral secondary alcohol of significant interest in the pharmaceutical industry. The document details the synthesis of the racemic precursor, methodologies for the stereoselective resolution of its enantiomers, and discusses the properties and critical relevance of these stereoisomers as key intermediates and impurities in the synthesis of the anti-asthmatic drug, Zileuton. This guide is intended for researchers, scientists, and professionals in drug development and process chemistry, offering both theoretical insights and practical, actionable protocols.

Introduction: The Significance of Chirality in Drug Development

The benzo[b]thiophene scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] 1-Benzo[b]thiophen-2-yl-ethanol (also known as 2-(1-Hydroxyethyl)benzothiophene) is a chiral secondary alcohol that has garnered significant attention due to its role as a key intermediate and a monitored impurity in the manufacturing of Zileuton, a potent 5-lipoxygenase inhibitor used in the management of asthma.[3][4][5] The presence of a stereocenter in this molecule means it exists as a pair of enantiomers, (R)- and (S)-1-Benzo[b]thiophen-2-yl-ethanol.

In pharmaceutical development, the stereochemical configuration of a molecule is of paramount importance, as enantiomers of a chiral drug can exhibit markedly different pharmacological, toxicological, and pharmacokinetic profiles. Although direct biological evaluations of the individual enantiomers of 1-Benzo[b]thiophen-2-yl-ethanol are not extensively reported, their stereochemistry is critically relevant as it is directly translated to the final active pharmaceutical ingredient (API). Both the (R)-(+) and (S)-(-) enantiomers of Zileuton are known to be pharmacologically active inhibitors of 5-lipoxygenase. This necessitates stringent control over the stereochemical purity of its precursors. This guide will, therefore, delve into the synthetic and separation strategies required to access the individual stereoisomers of 1-Benzo[b]thiophen-2-yl-ethanol.

Synthesis of Racemic 1-Benzo[b]thiophen-2-yl-ethanol

The most common and industrially scalable route to racemic 1-Benzo[b]thiophen-2-yl-ethanol involves a two-step process: the synthesis of the ketone precursor, 2-acetylbenzo[b]thiophene, followed by its reduction.

Synthesis of 2-Acetylbenzo[b]thiophene

Several methods exist for the synthesis of 2-acetylbenzo[b]thiophene. A robust and high-yielding one-pot protocol starting from readily available 2-chlorobenzaldehyde is particularly noteworthy for its efficiency and use of water as a solvent, aligning with green chemistry principles.[6]

Experimental Protocol: Synthesis of 2-Acetylbenzo[b]thiophene [6]

• Step 1: Preparation of 2-Mercaptoacetone. To a solution of sodium hydrosulfide in water, add 2-chloropropanone while maintaining the temperature at 0 °C. Stir for one hour. The resulting 2-mercaptoacetone is used in the subsequent step.

• Step 2: Cyclization. In a reaction vessel, combine 2-chlorobenzaldehyde (1 equivalent), the prepared 2-mercaptoacetone (1 equivalent), and potassium carbonate (2 equivalents) in water. Heat the mixture to 90 °C and stir for 2 hours.

• Step 3: Isolation. The product, 2-acetylbenzo[b]thiophene, precipitates from the aqueous reaction mixture due to its low solubility. Isolate the solid product by simple filtration, wash with water, and dry. This method typically yields a product of high purity without the need for column chromatography.

Reduction to Racemic 1-Benzo[b]thiophen-2-yl-ethanol

The reduction of the carbonyl group in 2-acetylbenzo[b]thiophene to a secondary alcohol is readily achieved using standard reducing agents. Sodium borohydride (NaBH₄) in an alcoholic solvent is a mild, selective, and cost-effective choice for this transformation.[7]

Experimental Protocol: Reduction of 2-Acetylbenzo[b]thiophene [7]

• Step 1: Dissolution. Dissolve 2-acetylbenzo[b]thiophene (1 equivalent) in ethanol in an appropriately sized flask and stir at room temperature.

• Step 2: Reduction. Add sodium borohydride (0.1 g per 0.5 g of ketone) in several small portions over 5 minutes. Continue to stir the mixture at room temperature for an additional 20 minutes. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Step 3: Quenching and Work-up. Cool the reaction mixture in an ice-water bath. Cautiously add water, followed by 6M HCl to quench the excess NaBH₄. After 15 minutes, add an additional portion of water.

• Step 4: Extraction and Isolation. Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield racemic 1-Benzo[b]thiophen-2-yl-ethanol. The crude product can be purified by silica gel column chromatography if necessary.

Stereoselective Resolution of Enantiomers

The separation of the racemic mixture of 1-Benzo[b]thiophen-2-yl-ethanol into its individual enantiomers is a critical step for use in stereospecific synthesis. Enzymatic kinetic resolution has proven to be a highly effective method for this purpose.

Lipase-Catalyzed Kinetic Resolution

Kinetic resolution relies on the differential rate of reaction of two enantiomers with a chiral catalyst. Lipases, particularly Lipase B from Candida antarctica (CALB), are widely used for the enantioselective acylation of secondary alcohols.[8] In this process, the lipase preferentially acylates one enantiomer, leaving the other unreacted. This allows for the separation of the enantioenriched acylated product from the enantioenriched unreacted alcohol.

The choice of acyl donor is crucial for the efficiency of the resolution. Vinyl acetate is often used as it produces a volatile byproduct (acetaldehyde) that does not interfere with the reaction equilibrium.

General Experimental Protocol: Lipase-Catalyzed Kinetic Resolution [9]

• Step 1: Reaction Setup. To a solution of racemic 1-Benzo[b]thiophen-2-yl-ethanol (1 equivalent) in an anhydrous organic solvent (e.g., heptane or toluene), add immobilized Candida antarctica Lipase B (CALB, e.g., Novozym 435) at a loading of 10-20% by weight of the substrate.

• Step 2: Acylation. Add vinyl acetate (typically 1.5 equivalents to target ~50% conversion) to the stirred mixture. Maintain the reaction at a constant temperature (e.g., 30-40 °C).

• Step 3: Monitoring. Monitor the reaction progress by periodically taking small aliquots and analyzing them by chiral High-Performance Liquid Chromatography (HPLC) to determine the conversion and the enantiomeric excess (ee) of both the remaining alcohol and the formed acetate ester.

• Step 4: Termination and Isolation. When the desired conversion (ideally close to 50%) is reached, stop the reaction by filtering off the immobilized lipase. The enzyme can often be washed with solvent and reused.

• Step 5: Separation. Remove the solvent from the filtrate under reduced pressure. The resulting mixture of the enantioenriched acetate and the unreacted enantioenriched alcohol can be separated by silica gel column chromatography.

• Step 6: Hydrolysis (Optional). The separated enantioenriched acetate can be hydrolyzed back to the corresponding alcohol enantiomer using standard basic or acidic conditions, if required.

Properties of Stereoisomers

Property	Racemic 1-Benzo[b]thiophen-2-yl-ethanol	(R)-1-Benzo[b]thiophen-2-yl-ethanol	(S)-1-Benzo[b]thiophen-2-yl-ethanol
CAS Number	51868-95-2[5]	560108-31-8[10]	Not assigned
Molecular Formula	C₁₀H₁₀OS[3]	C₁₀H₁₀OS	C₁₀H₁₀OS
Molecular Weight	178.25 g/mol [3]	178.25 g/mol	178.25 g/mol
Appearance	Solid[3]	Expected to be solid	Expected to be solid
Solubility	Soluble in ethanol, acetone, chloroform; insoluble in water[3]	Similar to racemate	Similar to racemate
Optical Rotation	0°	Expected to be positive (+)	Expected to be negative (-)

Biological and Pharmaceutical Relevance

As previously stated, the primary significance of the stereoisomers of 1-Benzo[b]thiophen-2-yl-ethanol lies in their role concerning the drug Zileuton.

• Intermediate in Zileuton Synthesis: Enantiomerically pure 1-Benzo[b]thiophen-2-yl-ethanol can serve as a chiral building block for the stereospecific synthesis of either the (R) or (S) enantiomer of Zileuton. This approach offers greater control over the final product's stereochemical identity compared to resolving the final drug substance.

• Process Impurity: During the synthesis of racemic Zileuton, 1-Benzo[b]thiophen-2-yl-ethanol can be present as a process-related impurity.[3] Regulatory guidelines necessitate the identification and control of such impurities to ensure the safety and efficacy of the final drug product.

The biological activity of Zileuton resides in its ability to inhibit 5-lipoxygenase, an enzyme critical in the biosynthesis of leukotrienes. Leukotrienes are inflammatory mediators that play a key role in the pathophysiology of asthma. By inhibiting their formation, Zileuton reduces inflammation, edema, mucus secretion, and bronchoconstriction. Importantly, both the (R) and (S) enantiomers of Zileuton are pharmacologically active, highlighting the need for a thorough understanding and control of the stereochemistry throughout the manufacturing process.

Conclusion

The stereoisomers of 1-Benzo[b]thiophen-2-yl-ethanol represent a fascinating case study in the importance of chirality in modern drug development. While the racemic mixture can be readily synthesized via the reduction of 2-acetylbenzo[b]thiophene, access to the individual enantiomers requires stereoselective methods, with lipase-catalyzed kinetic resolution being a particularly effective strategy. The critical role of this compound as both a precursor and an impurity for the anti-asthmatic drug Zileuton underscores the necessity for robust analytical and preparative methods to control its stereochemical purity. The protocols and data presented in this guide offer a solid foundation for researchers and drug development professionals working with this important chiral intermediate.

References

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• Liu, Z. Y., et al. (2009). Synthesis and evaluation of 1-(benzo[b]thiophen-2-yl)ethanone analogues as novel anti-osteoporosis agents acting on BMP-2 promotor. Bioorganic & medicinal chemistry letters, 19(15), 4167–4170. Available at: [Link]

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• Farghaly, T. A., et al. (2021). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. Molecules (Basel, Switzerland), 26(16), 4983. Available at: [Link]

• El-Metwaly, N. M., et al. (2024). Elaboration of newly synthesized tetrahydrobenzo[b]thiophene derivatives and exploring their antioxidant evaluation, molecular docking, and DFT studies. Scientific reports, 14(1), 1-20. Available at: [Link]

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• Pharmaffiliates. 1-(Benzo[b]thien-2-yl)ethanol. Available at: [Link]

• Dall'Oglio, F., et al. (2021). Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. Catalysts, 11(1), 108. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Benzo[b]thiophene Derivatives via Grignard Reaction

Introduction: The Significance of the Benzo[b]thiophene Scaffold

The benzo[b]thiophene moiety, an aromatic heterocyclic compound, is a cornerstone in medicinal chemistry and materials science.[1][2] Its rigid, planar structure and electron-rich sulfur atom facilitate interactions with a multitude of biological targets, rendering its derivatives potent antimicrobial, anticancer, anti-inflammatory, and antiviral agents.[1][2] A notable example is Raloxifene, a selective estrogen receptor modulator (SERM) built upon a benzo[b]thiophene core, widely prescribed for the treatment and prevention of osteoporosis.[3][4][5] The versatility of this scaffold has spurred extensive research into efficient and adaptable synthetic methodologies. Among these, the Grignard reaction stands out as a powerful and classic tool for carbon-carbon bond formation, offering a reliable pathway to a diverse array of functionalized benzo[b]thiophene derivatives.[6][7]

This guide provides a detailed protocol for the synthesis of benzo[b]thiophene derivatives using the Grignard reaction, intended for researchers, scientists, and professionals in drug development. It delves into the underlying principles, offers a step-by-step experimental procedure, and addresses critical troubleshooting considerations to ensure successful synthesis.

Core Principles: The Grignard Reaction in Benzo[b]thiophene Synthesis

The Grignard reaction involves the addition of an organomagnesium halide (the Grignard reagent) to an electrophilic carbon, typically a carbonyl group.[1][6] In the context of benzo[b]thiophene synthesis, this can be applied in several ways, most commonly through the reaction of a thienyl Grignard reagent with an appropriate electrophile, or by reacting a Grignard reagent with a functionalized benzo[b]thiophene precursor.

Causality Behind Experimental Choices

• Starting Materials: The choice of starting material dictates the final substitution pattern of the benzo[b]thiophene.

  • Substituted Thiophenes: Halogenated thiophenes, particularly 2- or 3-bromothiophenes, are common precursors for generating the corresponding thienyl Grignard reagent.[8] The position of the halogen determines the point of subsequent functionalization.

  • Functionalized Benzo[b]thiophenes: Alternatively, a pre-formed benzo[b]thiophene with an electrophilic group (e.g., an aldehyde or ketone at the 2- or 3-position) can be reacted with a desired Grignard reagent. Thiophene-2-carboxaldehyde, for instance, is a versatile precursor.[9][10]

• Grignard Reagent: The nature of the R-group in the Grignard reagent (R-MgX) determines the substituent to be introduced. A wide range of alkyl, aryl, and vinyl Grignard reagents can be employed.[6][11] The choice of halide (X = Cl, Br, I) can influence the reactivity, with bromides often offering a good balance of reactivity and stability.

• Solvent: Grignard reactions are exquisitely sensitive to protic solvents (e.g., water, alcohols) as the Grignard reagent is a strong base and will be quenched.[6][8] Therefore, strictly anhydrous ethereal solvents such as diethyl ether or tetrahydrofuran (THF) are essential.[12] THF is often preferred due to its higher boiling point and better solvating properties for the Grignard reagent complex.[12]

• Reaction Conditions:

  • Temperature: The formation of the Grignard reagent is an exothermic process and may require initial heating to overcome the activation energy, often initiated with a small crystal of iodine.[12] Subsequent reaction with the electrophile is typically carried out at low temperatures (e.g., 0 °C to -78 °C) to control the reaction rate and minimize side reactions.[13]

  • Inert Atmosphere: Due to the reactivity of Grignard reagents with atmospheric oxygen and moisture, the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon).[8][14]

Reaction Mechanism: An Overview

The synthesis of a benzo[b]thiophene derivative, for example, by reacting a thienyl Grignard reagent with an aldehyde, proceeds through a nucleophilic addition mechanism. The highly polarized carbon-magnesium bond of the Grignard reagent renders the carbon atom nucleophilic. This nucleophile attacks the electrophilic carbonyl carbon of the aldehyde, leading to the formation of a magnesium alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the desired secondary alcohol, which can then be further modified if necessary.

Caption: Step-by-step workflow for the Grignard synthesis.

Step-by-Step Methodology

Part 1: Preparation of the Grignard Reagent

• Glassware Preparation: All glassware must be rigorously dried in an oven at 120 °C overnight and assembled while hot under a stream of dry nitrogen or argon.

• Reaction Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser topped with a nitrogen/argon inlet, and a dropping funnel.

• Initiation: To the flask, add magnesium turnings (1.2 equivalents) and a small crystal of iodine.

• Addition of Halide: In the dropping funnel, prepare a solution of 2-bromobenzo[b]thiophene (1 equivalent) in anhydrous diethyl ether or THF. Add a small portion of this solution to the magnesium turnings.

• Grignard Formation: Gently warm the flask with a heat gun until the iodine color disappears and bubbling indicates the start of the reaction. Once initiated, add the remaining 2-bromobenzo[b]thiophene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent. The solution will typically appear grey and cloudy.

Part 2: Reaction with Benzaldehyde

• Cooling: Cool the freshly prepared Grignard reagent to 0 °C using an ice bath.

• Electrophile Addition: Prepare a solution of freshly distilled benzaldehyde (1 equivalent) in anhydrous diethyl ether or THF and add it dropwise to the stirred Grignard reagent via the dropping funnel. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Part 3: Workup and Purification

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash successively with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 2-(hydroxy(phenyl)methyl)benzo[b]thiophene.

• Characterization: Characterize the final product by NMR spectroscopy and mass spectrometry.

Critical Considerations and Troubleshooting

The success of a Grignard reaction hinges on meticulous attention to detail, particularly regarding the exclusion of moisture and air.

Problem	Potential Cause	Solution
Reaction fails to initiate	Inactive magnesium surface (oxide layer).	Gently crush the magnesium turnings in a dry mortar before use. Add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium. [8]Apply gentle heating with a heat gun.
Low yield of desired product	Presence of moisture or protic impurities.	Ensure all glassware is flame-dried or oven-dried. Use anhydrous solvents and freshly distilled reagents. [8]
Incomplete formation of the Grignard reagent.	Increase the reaction time for Grignard formation. Ensure the magnesium is of high quality.
Side reactions (see below).	Optimize reaction temperature and addition rates.
Formation of homocoupling (Wurtz-type) product	Reaction of the Grignard reagent with unreacted aryl halide.	Add the aryl halide solution slowly to the magnesium turnings to maintain a low concentration of the halide. [8]
Formation of debrominated byproduct (e.g., benzo[b]thiophene)	Quenching of the Grignard reagent by trace protic sources.	Rigorously exclude moisture from the reaction setup. [8]
Darkening or blackening of the reaction mixture	Decomposition of the Grignard reagent, often due to overheating.	Avoid excessive heating during Grignard formation. Maintain a gentle reflux. [12]

Conclusion

The Grignard reaction is a robust and highly effective method for the synthesis of a wide range of benzo[b]thiophene derivatives. By understanding the core principles, carefully selecting reagents and conditions, and adhering to a meticulous experimental protocol, researchers can successfully leverage this powerful tool for the creation of novel compounds with significant potential in drug discovery and materials science. The troubleshooting guide provided should serve as a valuable resource for overcoming common challenges and optimizing reaction outcomes.

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Application Notes: The Strategic Role of 1-Benzo[b]thiophen-2-yl-ethanol in Pharmaceutical Intermediate Synthesis

Abstract

1-Benzo[b]thiophen-2-yl-ethanol (CAS: 51868-95-2) is a pivotal heterocyclic alcohol that serves as a versatile intermediate in the synthesis of complex pharmaceutical agents.[1][2] Its unique structure, featuring a reactive secondary alcohol on a biologically significant benzothiophene scaffold, provides a strategic anchor point for constructing active pharmaceutical ingredients (APIs). This guide elucidates the primary applications of this intermediate, with a detailed focus on its crucial role in the synthesis of Zileuton, an anti-asthmatic drug. We provide in-depth protocols, explain the chemical rationale behind procedural steps, and discuss critical considerations such as stereochemistry and safe handling.

Introduction: The Significance of the Benzothiophene Moiety

The benzo[b]thiophene core is a privileged scaffold in medicinal chemistry, appearing in a range of commercially available drugs, including the antifungal Sertaconazole and the 5-lipoxygenase inhibitor Zileuton.[3][4] This bicyclic aromatic structure, consisting of a benzene ring fused to a thiophene ring, is valued for its ability to engage in various biological interactions. 1-Benzo[b]thiophen-2-yl-ethanol emerges as a particularly useful building block by presenting this desirable core functionalized with a secondary alcohol. This hydroxyl group is the key to its utility, offering a reactive site for nucleophilic substitution, esterification, or etherification, thereby enabling its conjugation to other molecular fragments to build a final drug product. Beyond its established role in Zileuton synthesis, this intermediate is also documented as a precursor for developing experimental antitumor agents, such as amino sugar derivatives of indolopyrrolocarbazoles.[2]

Core Application: Synthesis of Zileuton, a 5-Lipoxygenase Inhibitor

Zileuton is an orally active inhibitor of 5-lipoxygenase, the enzyme responsible for initiating the biosynthesis of leukotrienes.[5][6] By blocking this pathway, Zileuton prevents the formation of pro-inflammatory leukotrienes, making it an effective prophylactic and chronic treatment for asthma in patients aged 12 and older.[5][7] The synthesis of Zileuton, chemically known as N-(1-benzo[b]thien-2-ylethyl)-N-hydroxyurea, directly leverages 1-Benzo[b]thiophen-2-yl-ethanol as a key starting material.[8][9]

Synthetic Strategy: From Alcohol to Hydroxyurea

The industrial synthesis of Zileuton from 1-Benzo[b]thiophen-2-yl-ethanol involves the conversion of the secondary alcohol into the N-hydroxyurea moiety. This transformation is not a single step but a sequence that strategically modifies the functional group. One established method involves a direct reaction with hydroxyurea catalyzed by a strong acid, effectively substituting the hydroxyl group.[9]

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Application Notes and Protocols for the Use of 1-Benzo[b]thiophen-2-yl-ethanol in the Preparation of Antitumor Agents

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of 1-Benzo[b]thiophen-2-yl-ethanol as a key intermediate in the synthesis of potent antitumor agents. This document outlines synthetic pathways, detailed experimental protocols, and methodologies for the biological evaluation of the resulting compounds, grounded in established scientific principles and supported by authoritative references.

Introduction: The Significance of the Benzo[b]thiophene Scaffold in Oncology

The benzo[b]thiophene core is a privileged heterocyclic structure in medicinal chemistry, forming the backbone of numerous pharmacologically active compounds.[1][2] Its rigid, planar structure and the presence of a sulfur atom facilitate interactions with various biological targets, making it an attractive scaffold for the design of novel therapeutics.[1] In the realm of oncology, benzo[b]thiophene derivatives have demonstrated a wide spectrum of antitumor activities, acting through diverse mechanisms of action. These include selective estrogen receptor modulation (SERM), inhibition of crucial cellular signaling pathways like STAT3, and disruption of microtubule dynamics.[3][4][5] This guide focuses on the practical application of a key building block, 1-Benzo[b]thiophen-2-yl-ethanol, in the synthesis of such anticancer agents.

Synthetic Pathways and Methodologies

The strategic importance of 1-Benzo[b]thiophen-2-yl-ethanol lies in its potential to be elaborated into more complex molecular architectures with significant antitumor properties. A primary synthetic route involves its use as a precursor for Friedel-Crafts alkylation to generate analogs of well-established drugs like Raloxifene, a selective estrogen receptor modulator (SERM) used in the prevention and treatment of breast cancer.[6]

Workflow for Antitumor Agent Synthesis

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A Robust and Validated Method for the Quantification of 1-Benzo[b]thiophen-2-yl-ethanol: A Comprehensive Guide

An Application Note from the Office of the Senior Application Scientist

Abstract

This application note presents a detailed, validated analytical method for the precise and accurate quantification of 1-Benzo[b]thiophen-2-yl-ethanol, a key intermediate in pharmaceutical synthesis. Recognizing the criticality of purity and concentration control in drug development, we have developed a primary method based on Reversed-Phase High-Performance Liquid Chromatography with Ultraviolet detection (RP-HPLC-UV). The causality behind each methodological choice—from mobile phase composition to column chemistry—is thoroughly explained to provide researchers with a deep, actionable understanding of the analytical process. The protocol is validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3] Additionally, this guide discusses Gas Chromatography-Mass Spectrometry (GC-MS) as a complementary technique for identity confirmation and explores considerations for chiral separation, addressing the molecule's stereocenter.

Introduction and Method Selection Rationale

1-Benzo[b]thiophen-2-yl-ethanol is a heterocyclic compound whose derivatives are of significant interest in medicinal chemistry.[4][5][6] Accurate quantification is paramount for ensuring reaction yield, monitoring purity during process development, and for quality control of the final intermediate.

Several analytical techniques were considered for this purpose. While Gas Chromatography (GC) is suitable for analyzing alcohols, the relatively high molecular weight and aromatic nature of the target analyte (MW: 178.25 g/mol ) introduce risks of thermal degradation in the injection port.[7][8][9] Therefore, High-Performance Liquid Chromatography (HPLC) was selected as the primary analytical technique. HPLC operates at ambient or slightly elevated temperatures, mitigating the risk of degradation and eliminating the need for derivatization.[10][11] UV detection is ideal due to the strong chromophore of the benzothiophene ring system, which provides excellent sensitivity.

This guide is structured to walk the user from the foundational principles of the method to its validation and potential extensions, ensuring a self-validating and robust analytical system.

Figure 1: High-level workflow for the development and validation of the analytical method.

Primary Analytical Method: RP-HPLC-UV

Principle of Separation

Reversed-phase chromatography separates molecules based on their hydrophobicity. A non-polar stationary phase (e.g., C18) retains the analyte, while a polar mobile phase elutes it. The benzothiophene moiety of the analyte is hydrophobic and will have a strong affinity for the C18 stationary phase. By carefully controlling the composition of the mobile phase (the ratio of aqueous buffer to organic solvent), we can achieve a reproducible retention time and sharp peak shape, enabling accurate quantification.

Materials and Reagents

• Reference Standard: 1-Benzo[b]thiophen-2-yl-ethanol, purity ≥99%

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade)

• Water: Deionized (DI) or Milli-Q water, filtered through a 0.22 µm filter

• Buffer: Monobasic Potassium Phosphate (KH₂PO₄), analytical grade

• pH Adjustment: Phosphoric Acid (H₃PO₄), analytical grade

• Sample Diluent: Acetonitrile/Water (50:50, v/v)

Instrumentation

• HPLC system equipped with a binary or quaternary pump, autosampler, column thermostat, and a UV/Vis or Photodiode Array (PDA) detector.

• Chromatography Data System (CDS) for instrument control, data acquisition, and processing.

• Analytical balance (0.01 mg readability).

• pH meter.

Experimental Protocol: Chromatographic Conditions

The rationale behind these starting conditions is to provide a robust separation. Acetonitrile is chosen for its strong elution properties and low UV cutoff. The phosphate buffer maintains a stable pH to ensure consistent analyte retention. A C18 column is the workhorse of reversed-phase chromatography and is well-suited for retaining the aromatic analyte.

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm particle size	Standard dimensions provide a good balance of efficiency, resolution, and backpressure. The 5 µm particles offer high performance.
Mobile Phase A	20 mM Potassium Phosphate Buffer, pH 3.0	Buffering prevents shifts in retention time due to minor pH fluctuations. pH 3.0 ensures that any acidic impurities are fully protonated for consistent retention.
Mobile Phase B	Acetonitrile	A strong organic solvent that effectively elutes the analyte from the C18 column.
Gradient	50% B to 80% B over 10 min; hold at 80% B for 2 min; return to 50% B	A gradient is used to ensure elution of the main peak with a good shape while also eluting any more hydrophobic impurities in a reasonable time.
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column, providing good efficiency without excessive pressure.
Column Temperature	30 °C	Thermostatting the column ensures retention time reproducibility by eliminating fluctuations due to ambient temperature changes.
Injection Volume	10 µL	A small injection volume minimizes the potential for peak distortion (band broadening).
Detection	UV at 254 nm	The benzothiophene ring system exhibits strong absorbance at this wavelength, providing excellent sensitivity for quantification.
Run Time	15 minutes	Sufficient to allow for elution of the analyte and any late-eluting impurities, followed by column re-equilibration.

Protocol: Standard and Sample Preparation

Accuracy in quantification begins with meticulous preparation of standards and samples.

• Standard Stock Solution (1.0 mg/mL):

  • Accurately weigh approximately 25 mg of the 1-Benzo[b]thiophen-2-yl-ethanol reference standard into a 25 mL volumetric flask.

  • Add approximately 15 mL of diluent (Acetonitrile/Water, 50:50) and sonicate for 5 minutes to dissolve.

  • Allow the solution to return to room temperature, then dilute to the mark with the diluent. Mix thoroughly. This solution is stable for 7 days when stored at 2-8 °C.

• Working Standard Solution (e.g., 0.1 mg/mL):

  • Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask.

  • Dilute to the mark with the diluent and mix thoroughly. This solution should be prepared fresh daily.

• Sample Preparation (Target concentration of 0.1 mg/mL):

  • Accurately weigh an amount of the test sample expected to contain 10 mg of the analyte into a 100 mL volumetric flask.

  • Add approximately 70 mL of diluent, sonicate for 10 minutes to ensure complete dissolution.

  • Allow the solution to cool to room temperature, dilute to the mark with diluent, and mix well.

  • Filter a portion of the solution through a 0.45 µm PTFE syringe filter into an HPLC vial for analysis.

Method Validation Protocol (ICH Q2 R1)

The objective of validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[3] The following protocols outline the steps to validate the method for the quantification of 1-Benzo[b]thiophen-2-yl-ethanol.

Figure 2: Interrelationship of key validation parameters as defined by ICH Q2 guidelines.

Specificity

Objective: To demonstrate that the signal measured is unequivocally from the analyte of interest, without interference from the diluent, impurities, or degradation products.

Protocol:

• Inject the diluent (blank) to ensure no peaks are present at the retention time of the analyte.

• Inject the working standard solution.

• Inject the sample solution.

• If using a PDA detector, perform peak purity analysis on the analyte peak in the sample chromatogram to confirm its spectral homogeneity.

Linearity

Objective: To establish a linear relationship between the concentration of the analyte and the detector response over a specified range.

Protocol:

• Perform a serial dilution of the Standard Stock Solution to prepare at least five calibration standards across the range of 50% to 150% of the target concentration (e.g., 0.05, 0.075, 0.10, 0.125, and 0.15 mg/mL).

• Inject each standard in triplicate.

• Plot a graph of the mean peak area versus concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

Concentration (mg/mL)	Peak Area (n=3)	Mean Peak Area
0.050	498500, 501500, 500000	500000
0.075	751000, 749000, 755000	751667
0.100	1005000, 998000, 1003000	1002000
0.125	1250000, 1255000, 1248000	1251000
0.150	1510000, 1499000, 1505000	1504667
Regression	r² = 0.9999	y = 1E+07x - 1234

Accuracy

Objective: To determine the closeness of the measured value to the true value. This is assessed via recovery studies.

Protocol:

• Prepare a sample matrix blank (if applicable) or use the diluent.

• Spike the blank with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each level in triplicate.

• Analyze the samples and calculate the percentage recovery for each.

Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Spike Level	Theoretical Conc. (mg/mL)	Measured Conc. (mg/mL)	% Recovery
80%	0.080	0.079	98.8%
100%	0.100	0.101	101.0%
120%	0.120	0.119	99.2%

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

Protocol:

• Repeatability (Intra-day precision): Analyze six replicate preparations of the sample solution at 100% of the target concentration on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or on a different instrument.

• Calculate the Relative Standard Deviation (RSD) for each set of measurements.

Acceptance Criteria: The RSD should be ≤ 2.0%.

Precision Type	n	Mean Assay (%)	RSD (%)
Repeatability	6	99.8	0.8%
Intermediate Precision	6	100.3	1.1%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest concentration of analyte that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).

Protocol (based on Signal-to-Noise):

• Prepare and inject progressively more dilute solutions of the analyte.

• Determine the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1 for LOD.

• Determine the concentration that yields a S/N ratio of approximately 10:1 for LOQ.

Robustness

Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Protocol:

• Analyze a standard solution while making small variations to the following parameters, one at a time:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 2 °C)

  • Mobile Phase pH (± 0.2 units)

• Assess the impact on retention time, peak area, and peak shape. The method is robust if the results remain within acceptable criteria.

Alternative Method: GC-MS for Identity Confirmation

For orthogonal confirmation of identity or for analyzing volatile impurities, Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent choice. The mass spectrometer provides highly specific data based on the analyte's mass-to-charge ratio and fragmentation pattern.[12][13][14][15]

Protocol: GC-MS Analysis

• Sample Preparation: Dissolve the sample in a volatile solvent like Dichloromethane or Ethyl Acetate to a concentration of ~1 mg/mL.

• GC Column: A mid-polarity column such as a DB-5ms (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm, 0.25 µm film thickness.

• Injection: 1 µL, split injection (e.g., 50:1 split ratio).

• Inlet Temperature: 250 °C.

• Oven Program: Start at 100 °C, hold for 1 min, then ramp at 15 °C/min to 280 °C and hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Scan Range: 40-300 amu.

The expected mass spectrum would show a molecular ion (M+) at m/z 178, with characteristic fragments resulting from the loss of water, the ethyl group, and fragmentation of the benzothiophene ring.

Advanced Application: Chiral Separation

1-Benzo[b]thiophen-2-yl-ethanol possesses a chiral center. In pharmaceutical applications, it is often necessary to quantify the individual enantiomers. This can be achieved using chiral chromatography.

Methodology: A chiral stationary phase (CSP) is required. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are highly effective for separating a wide range of chiral compounds.[16] The HPLC method described in Section 2 can be adapted by replacing the C18 column with a suitable chiral column and optimizing the mobile phase, which often consists of non-polar solvents like hexane and an alcohol modifier (e.g., isopropanol or ethanol) in normal-phase mode.

Conclusion

This application note provides a comprehensive, scientifically-grounded framework for the quantification of 1-Benzo[b]thiophen-2-yl-ethanol. The detailed RP-HPLC-UV method, complete with protocols for validation according to ICH guidelines, ensures that researchers can implement a robust and reliable analytical procedure. By explaining the causality behind the chosen parameters and including protocols for alternative and advanced techniques, this guide serves as a valuable resource for scientists in pharmaceutical development and quality control.

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Application Note: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the Analysis of Benzothiophene Compounds

For: Researchers, scientists, and drug development professionals

Introduction: The Analytical Imperative for Benzothiophene Scaffolds

Benzothiophene and its derivatives represent a cornerstone in medicinal chemistry and are prevalent in a multitude of approved pharmaceuticals for treating a wide range of conditions. Beyond their therapeutic significance, these sulfur-containing heterocyclic compounds are also of considerable interest in environmental analysis due to their natural occurrence in fossil fuels.[1] The precise and reliable quantification of benzothiophene-containing molecules is therefore critical throughout the drug development lifecycle—from discovery and metabolism studies to final quality control—and in environmental monitoring.

This comprehensive guide provides detailed application notes and robust protocols for the analysis of benzothiophene compounds using High-Performance Liquid Chromatography (HPLC) with UV detection and the more sensitive and specific Liquid Chromatography-Mass Spectrometry (LC-MS). The methodologies described herein are designed to be self-validating systems, grounded in established scientific principles and regulatory guidelines.

Part 1: HPLC Analysis of Benzothiophene Compounds

High-Performance Liquid Chromatography is a powerful and widely used technique for the separation and quantification of benzothiophene derivatives.[2] A well-developed HPLC method provides the necessary resolution, sensitivity, and reproducibility for routine analysis.

Core Principles: The "Why" Behind the Method

The selection of chromatographic conditions is paramount for the successful separation of benzothiophene compounds. Due to their generally non-polar nature, a reverse-phase (RP) HPLC approach is typically the most effective.

• Stationary Phase: A C18 (octadecylsilyl) column is the workhorse for the separation of benzothiophenes and their derivatives. The non-polar C18 chains interact with the non-polar benzothiophene molecules, providing effective retention and separation based on hydrophobicity. For more polar derivatives, a C8 column may provide more suitable retention times.

• Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and water is commonly employed. Acetonitrile is often preferred due to its lower viscosity and UV transparency. The ratio of organic solvent to water is a critical parameter that is adjusted to achieve the desired retention and separation. A higher percentage of organic solvent will decrease retention times, while a lower percentage will increase them.

• Detection: The benzothiophene ring system contains a chromophore that absorbs UV light, making UV detection a simple and robust method for their quantification. The detection wavelength is typically set at the λmax (wavelength of maximum absorbance) of the analyte of interest to ensure maximum sensitivity.

Experimental Protocol: A General-Purpose HPLC Method

This protocol provides a starting point for the analysis of a variety of benzothiophene derivatives. Optimization may be required based on the specific properties of the analyte and the sample matrix.

Instrumentation and Materials:

• HPLC system with a pump, autosampler, column oven, and UV-Vis detector.

• C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Acetonitrile (HPLC grade).

• High-purity water (e.g., Milli-Q).

• Reference standards of the benzothiophene compounds of interest.

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water. A common starting point is a 70:30 (v/v) mixture. Degas the mobile phase prior to use to prevent bubble formation in the system.

• Standard Solution Preparation: Accurately weigh a known amount of the benzothiophene reference standard and dissolve it in the mobile phase to create a stock solution. Prepare a series of working standard solutions by diluting the stock solution to concentrations that span the expected sample concentration range.

• Sample Preparation: Dissolve the sample in the mobile phase. If the sample is in a complex matrix, a sample cleanup step such as solid-phase extraction (SPE) may be necessary to remove interfering substances.[2] Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18 (250 mm x 4.6 mm, 5 µm)

  • Mobile Phase: Acetonitrile:Water (e.g., 70:30 v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: Set to the λmax of the analyte (typically in the range of 230-260 nm).

• Analysis: Inject the standard solutions to generate a calibration curve. Then, inject the prepared samples.

• Data Processing: Identify and integrate the peak corresponding to the benzothiophene analyte. Quantify the amount of the analyte in the sample by comparing its peak area to the calibration curve.

Workflow for HPLC Analysis of Benzothiophene Compounds

Caption: A generalized workflow for the HPLC analysis of benzothiophene compounds.

Part 2: LC-MS Techniques for Enhanced Sensitivity and Specificity

For applications requiring higher sensitivity and specificity, such as the analysis of metabolites in biological matrices or trace-level environmental contaminants, Liquid Chromatography-Mass Spectrometry (LC-MS) is the technique of choice.[3]

Ionization and Mass Analysis: A Deeper Dive

The interface between the liquid chromatograph and the mass spectrometer is the ionization source, which generates gas-phase ions from the analyte molecules eluting from the column.

• Ionization Sources:

  • Electrospray Ionization (ESI): ESI is a soft ionization technique that is well-suited for a wide range of benzothiophene derivatives, particularly those with some degree of polarity. It typically produces protonated molecules [M+H]+ in positive ion mode.

  • Atmospheric Pressure Chemical Ionization (APCI): APCI is another common ionization technique that is suitable for less polar compounds.[1] It often generates radical cations [M]+•.

• Mass Analyzers:

  • Quadrupole: A quadrupole mass analyzer is a robust and cost-effective option for routine quantitative analysis. It operates in selected ion monitoring (SIM) mode for enhanced sensitivity.

  • Triple Quadrupole (QqQ): For the highest level of selectivity and sensitivity, a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is the gold standard. This technique involves the selection of a precursor ion, its fragmentation in the second quadrupole (collision cell), and the detection of a specific product ion in the third quadrupole.

Understanding Fragmentation Patterns

A key advantage of MS is the ability to induce fragmentation of the molecular ion, which provides structural information and enhances selectivity. The fragmentation patterns of benzothiophenes are influenced by their substituents. Common fragmentation pathways involve the loss of small neutral molecules or radicals.[1][4] For example, substituted benzothiophenes may lose their side chains.[4]

Experimental Protocol: A Sensitive LC-MS/MS Method

This protocol outlines a general method for the quantification of benzothiophene compounds in a complex matrix, such as plasma or urine, using a triple quadrupole mass spectrometer.

Instrumentation and Materials:

• LC-MS/MS system (UHPLC coupled to a triple quadrupole mass spectrometer with an ESI source).

• C18 UHPLC column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Acetonitrile (LC-MS grade).

• Methanol (LC-MS grade).

• High-purity water (LC-MS grade).

• Formic acid (for mobile phase modification).

• Reference standards and, if available, isotopically labeled internal standards.

Procedure:

• Analyte-Specific Parameter Optimization:

  • Infuse a standard solution of the benzothiophene analyte directly into the mass spectrometer to optimize the ESI source parameters (e.g., capillary voltage, gas flow, temperature) and to determine the precursor and product ions for MRM analysis.

• Mobile Phase Preparation: Prepare mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile). The formic acid aids in the protonation of the analyte.

• Standard and Sample Preparation:

  • Prepare calibration standards in a matrix that mimics the sample (e.g., blank plasma) to account for matrix effects.

  • If using an internal standard, spike it into all standards and samples at a constant concentration.

  • For biological samples, a protein precipitation step (e.g., with acetonitrile or methanol) followed by centrifugation is a common and effective cleanup procedure.

• Chromatographic and MS Conditions:

  • Column: C18 (50 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase: A gradient elution is typically used, starting with a high percentage of mobile phase A and increasing the percentage of mobile phase B over time. A representative gradient might be:

    • 0-1 min: 10% B

    • 1-5 min: 10-90% B

    • 5-6 min: 90% B

    • 6-6.1 min: 90-10% B

    • 6.1-8 min: 10% B

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

  • MS Conditions:

    • Ionization Mode: Positive ESI

    • MRM Transitions: Monitor the optimized precursor-to-product ion transitions for the analyte and internal standard.

• Data Analysis: Quantify the analyte using the peak area ratio of the analyte to the internal standard versus the concentration of the calibration standards.

Workflow for LC-MS/MS Analysis

Caption: A comprehensive workflow for the LC-MS/MS analysis of benzothiophene compounds.

Part 3: Method Validation: Ensuring Trustworthy and Authoritative Results

A cornerstone of any analytical method is its validation, which demonstrates that the method is suitable for its intended purpose.[5] The validation should be performed in accordance with established guidelines, such as those from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[6][7]

Key Validation Parameters

The following table summarizes the essential parameters for the validation of analytical methods for benzothiophene compounds.

Parameter	Description	Acceptance Criteria (Typical)
Specificity/Selectivity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	No significant interfering peaks at the retention time of the analyte.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.	Defined by the linearity study.
Accuracy	The closeness of the test results obtained by the method to the true value.	Recovery of 80-120% for spiked samples.
Precision	The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample.	Relative Standard Deviation (RSD) ≤ 15% (≤ 20% at the Lower Limit of Quantification).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio ≥ 3.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio ≥ 10.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results with minor variations in parameters like mobile phase composition, pH, and temperature.

This table is a general guideline and specific acceptance criteria may vary depending on the application and regulatory requirements.

References

• Cubero Herrera, L., Ramaley, L., & Grossert, J. S. (2009). Fragmentation pathways of some benzothiophene radical cations formed by atmospheric pressure chemical ionisation. Rapid Communications in Mass Spectrometry, 23(5), 571–579. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Celerion. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• Jordi Labs. ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). [Link]

• Outsourced Pharma. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. [Link]

• Modica, M., Santagati, M., & Santagati, A. (1995). Mass spectral fragmentation patterns of some new benzo[b]thiophene- and thieno[2,3-b]thiophene-2,5-dicarbonyldichlorides and -dicarbonyldianilides and anilidoquinolones. Rapid Communications in Mass Spectrometry, 9(4), 282–288. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• SIELC Technologies. Separation of Benzothiophene on Newcrom R1 HPLC column. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• ResearchGate. Mass spectra of benzothiophene derivatives extracted from a.... [Link]

• Eaton, R. W., & Nitterauer, J. D. (1994). Identification of Disulfides from the Biodegradation of Dibenzothiophene. Applied and Environmental Microbiology, 60(9), 3174–3177. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Indian Academy of Sciences. (2018). Synthesis and biological evaluation of novel benzothiophene derivatives. [Link]

• ResearchGate. (2018). Synthesis and biological evaluation of novel benzothiophene derivatives. [Link]

• Royal Society of Chemistry. (2020). A practical synthesis of benzothiophenes via visible-light-promoted cyclization of disulfides and alkynes. [Link]

• Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. [Link]

• Chromatography Today. (2014). HPLC Method Development and Validation for Pharmaceutical Analysis. [Link]

• Agilent Technologies. Comprehensive LC/MS Analysis of Opiates, Opioids, Benzodiazepines, Amphetamines, Illicits, and Metabolites in Urine. [Link]

• Abouchedid, C., et al. (2019). Validation of an LC–MS/MS Method for the Quantification of 13 Designer Benzodiazepines in Blood. Journal of Analytical Toxicology, 43(8), 620–629. [Link]

• Asif, M. B., et al. (2009). Analysis of the dibenzothiophene metabolic pathway in a newly isolated Rhodococcus spp. FEMS Microbiology Letters, 301(1), 101–108. [Link]

• Weiss, S., & Reemtsma, T. (2004). Determination of benzothiazoles from complex aqueous samples by liquid chromatography-mass spectrometry following solid-phase extraction. Journal of Chromatography A, 1058(1-2), 81–88. [Link]

• LGC Group. Guide to achieving reliable quantitative LC-MS measurements. [Link]

• World Journal of Pharmaceutical and Medical Research. (2023). HPLC METHOD DEVELOPMENT AND VALIDATION: A REVIEW. [Link]

• Ortiz-Boyer, F., et al. (1995). Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin and menthol) of a pharmaceutical preparation. Journal of Pharmaceutical and Biomedical Analysis, 13(10), 1297–1303. [Link]

• Martín-Gómez, J., et al. (2024). Development and validation of an analytical methodology based on solvent microextraction and UHPLC-MS/MS for determining bisphenols in honey. Food Chemistry, 448, 139009. [Link]

• ResearchGate. Development and Validation of an HPLC Method for the Determination of Six 1,4‐Benzodiazepines in Pharmaceuticals and Human Biological Fluids. [Link]

• ResearchGate. Validation of an LC-MS/MS Method for the Quantification of 13 Designer Benzodiazepines in Blood. [Link]

• Nakamura, M., & Ueno, T. (2011). Analyses of benzodiazepines and their metabolites in various biological matrices by LC-MS(/MS). Biomedical Chromatography, 25(11), 1263–1285. [Link]

• ResearchGate. Investigation of Pharmaceutical Metabolites in Environmental Waters by LC-MS/MS. [Link]

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• 4. Mass spectral fragmentation patterns of some new benzo[b]thiophene- and thieno[2,3-b]thiophene-2,5-dicarbonyldichlorides and -dicarbonyldianilides and anilidoquinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocol for the reduction of 2-acetylbenzo[b]thiophene to form the ethanol derivative

Application Note & Protocol

Topic: A Validated Protocol for the Selective Reduction of 2-Acetylbenzo[b]thiophene to 2-(1-Hydroxyethyl)benzo[b]thiophene

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Benzo[b]thiophene Scaffolds in Medicinal Chemistry

The benzo[b]thiophene nucleus is a privileged heterocyclic scaffold, forming the core structure of numerous compounds with significant biological activity.[1] Its derivatives are integral to various therapeutic agents, including selective estrogen receptor modulators (SERMs) like Raloxifene, anti-inflammatory agents, and cognition enhancers.[1] The functionalization of the benzo[b]thiophene ring is a critical aspect of drug discovery, allowing for the fine-tuning of a molecule's pharmacological profile.

The conversion of a ketone, such as the acetyl group in 2-acetylbenzo[b]thiophene, to a secondary alcohol is a fundamental transformation that introduces a chiral center and a hydrogen-bond donor/acceptor group. This modification can profoundly impact a compound's binding affinity to biological targets, solubility, and metabolic stability. This application note provides a detailed, reliable, and scientifically-grounded protocol for the selective reduction of 2-acetylbenzo[b]thiophene to its corresponding ethanol derivative, 2-(1-hydroxyethyl)benzo[b]thiophene, a valuable intermediate for further synthetic elaboration.

Reaction Principle and Mechanistic Rationale

The conversion of a ketone to a secondary alcohol is achieved via reduction, most commonly through the addition of a hydride ion (H⁻) to the electrophilic carbonyl carbon. While several reagents can accomplish this, sodium borohydride (NaBH₄) is often the reagent of choice for its selectivity, safety, and operational simplicity.

Causality of Reagent Selection:

• Selectivity: Sodium borohydride is a mild reducing agent, chemoselective for aldehydes and ketones.[2][3] Unlike more powerful reagents such as lithium aluminum hydride (LiAlH₄), NaBH₄ will not typically reduce esters, amides, or carboxylic acids, and it will not affect the aromatic benzo[b]thiophene ring system under these conditions. This selectivity is crucial for achieving a clean transformation without side reactions.

• Safety and Convenience: NaBH₄ is stable in air and can be used in protic solvents like ethanol or methanol.[2] This contrasts sharply with LiAlH₄, which reacts violently with water and requires strictly anhydrous, aprotic solvents.[2] The ease of handling makes NaBH₄ ideal for routine laboratory synthesis.

Reaction Mechanism:

The reduction proceeds via a two-step mechanism:

• Nucleophilic Attack: The borohydride anion ([BH₄]⁻) serves as a source of hydride. The hydride ion attacks the partially positive carbonyl carbon of the 2-acetyl group, breaking the C=O π-bond and forming a new carbon-hydrogen bond. This creates a tetracoordinate borate-alkoxide intermediate.

• Protonation (Workup): After the initial hydride transfer, the resulting alkoxide is protonated during an aqueous or acidic workup step to yield the final secondary alcohol product.[3]

Caption: Mechanism of NaBH₄ Reduction.

Validated Experimental Protocol

This protocol has been designed for reliability and high yield. It incorporates standard practices for reaction monitoring, workup, and purification to ensure a self-validating system.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Acetylbenzo[b]thiophene	≥97%	Sigma-Aldrich	Store in a cool, dry place.[4]
Sodium borohydride (NaBH₄)	≥98%	Sigma-Aldrich	Handle with care; moisture-sensitive.
Ethanol (EtOH), Anhydrous	200 Proof	Standard Lab Supplier	Serves as the reaction solvent.
Ethyl Acetate (EtOAc)	ACS Grade	Standard Lab Supplier	For extraction.
Hydrochloric Acid (HCl)	1 M solution	Standard Lab Supplier	For quenching the reaction.
Deionized Water (H₂O)	For workup and washing.
Brine (Saturated NaCl)	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	Standard Lab Supplier	For drying the organic phase.
TLC Plates	Silica Gel 60 F₂₅₄	For reaction monitoring.

Step-by-Step Procedure

Reaction Setup:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-acetylbenzo[b]thiophene (1.76 g, 10.0 mmol).

• Add 40 mL of anhydrous ethanol to dissolve the starting material. Stir until a clear solution is obtained.

• Place the flask in an ice-water bath and cool the solution to 0-5 °C with continuous stirring.

Reduction: 4. While maintaining the temperature at 0-5 °C, add sodium borohydride (0.45 g, 12.0 mmol, 1.2 equivalents) portion-wise over 10-15 minutes. Note: Addition may cause gentle bubbling as the reagent reacts slowly with the protic solvent. 5. After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. 6. Continue stirring at room temperature for 2-3 hours.

Reaction Monitoring: 7. Monitor the reaction's progress using Thin Layer Chromatography (TLC) with a mobile phase of 3:1 Hexanes:Ethyl Acetate. The product spot should appear at a lower Rf value than the starting ketone. The reaction is complete upon the disappearance of the starting material spot.

Workup and Extraction: 8. Once the reaction is complete, cool the flask again in an ice bath to 0-5 °C. 9. Slowly and carefully quench the reaction by adding 20 mL of 1 M HCl dropwise. Caution: Hydrogen gas evolution will occur. Ensure adequate ventilation. 10. Remove the majority of the ethanol under reduced pressure using a rotary evaporator. 11. Transfer the remaining aqueous slurry to a 250 mL separatory funnel. Add 50 mL of ethyl acetate and shake vigorously. 12. Allow the layers to separate, and collect the upper organic layer. 13. Extract the aqueous layer two more times with 25 mL portions of ethyl acetate. 14. Combine all organic extracts and wash them sequentially with 30 mL of deionized water and 30 mL of brine.

Drying and Isolation: 15. Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄). 16. Filter off the drying agent and concentrate the filtrate to dryness under reduced pressure to yield the crude product as a solid or viscous oil.

Purification

The crude product can be purified by recrystallization.

• Dissolve the crude solid in a minimal amount of hot isopropanol.

• Slowly add water until persistent cloudiness is observed.[5]

• Re-heat gently until the solution becomes clear again.

• Allow the solution to cool slowly to room temperature and then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold water, and dry under vacuum.

Expected Yield: 85-95%. Appearance: White to off-white crystalline solid.

Summary of Protocol and Data

Caption: Experimental Workflow for the Reduction Protocol.

Table of Key Reaction Parameters:

Parameter	Value	Rationale / Notes
Starting Material	2-Acetylbenzo[b]thiophene	1.0 equivalent
Reducing Agent	Sodium Borohydride (NaBH₄)	1.2 equivalents
Solvent	Anhydrous Ethanol	~5.7 M concentration
Reaction Temperature	0 °C to Room Temperature	Controls initial reactivity and allows for completion.
Reaction Time	2-3 hours	Typically sufficient for full conversion.
Workup	1 M HCl (aq)	Neutralizes excess NaBH₄ and protonates the alkoxide.
Typical Yield	85-95%	After purification.

Characterization and Validation

To confirm the successful synthesis of 2-(1-hydroxyethyl)benzo[b]thiophene, the following analytical techniques are recommended:

• Infrared (IR) Spectroscopy: Look for the disappearance of the sharp ketone carbonyl (C=O) stretch (approx. 1670 cm⁻¹) and the appearance of a broad hydroxyl (O-H) stretch (approx. 3200-3500 cm⁻¹).

• ¹H NMR Spectroscopy: Expect the disappearance of the acetyl methyl singlet (around 2.6 ppm) and the appearance of a doublet for the new methyl group (around 1.5 ppm) and a quartet for the methine proton (CH-OH) (around 5.1 ppm). The hydroxyl proton will appear as a broad singlet.

• Mass Spectrometry (MS): Confirm the molecular weight of the product (C₁₀H₁₀OS, MW: 178.25 g/mol ).

References

• Vertex AI Search Result[6]: ChemicalBook. (2025). 2-(HYDROXYMETHYL)BENZO[B]THIOPHENE.

• Vertex AI Search Result: Chemistry LibreTexts. (2021). Reduction of Organic Compounds (Experiment). [Link]

• Vertex AI Search Result[3]: LibreTexts. Sodium Borohydride Reduction of Benzoin. [Link]

• Vertex AI Search Result[5]: Google Patents. (2009). Purification method of benzothiophene.

• Vertex AI Search Result[1]: PubMed Central (PMC). (2024). A New Class of Benzo[b]thiophene-chalcones as Cholinesterase Inhibitors. [Link]

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Application Notes and Protocols: A Comprehensive Guide to Visible-Light-Promoted Cyclization of Disulfides and Alkynes

For Researchers, Scientists, and Drug Development Professionals

Introduction: Harnessing the Power of Light for C-S Bond Formation

The construction of carbon-sulfur (C-S) bonds is a cornerstone of synthetic chemistry, as sulfur-containing motifs are prevalent in a vast array of pharmaceuticals, agrochemicals, and materials.[1][2] Traditional methods for forging these bonds often necessitate harsh reaction conditions, stoichiometric and often toxic reagents, or expensive transition-metal catalysts.[3] In recent years, visible-light photoredox catalysis has emerged as a powerful and sustainable alternative, offering mild, efficient, and highly selective pathways for a multitude of organic transformations.[4][5]

This application note provides a detailed technical guide to the visible-light-promoted cyclization of disulfides and alkynes, a robust and atom-economical method for the synthesis of valuable vinyl sulfides and sulfur-containing heterocycles, such as benzothiophenes.[1][6] We will delve into the underlying reaction mechanisms, provide detailed experimental protocols, and offer practical insights into reaction setup, optimization, and troubleshooting. This guide is designed to empower researchers to confidently and successfully implement this cutting-edge methodology in their own laboratories.

The "Why": Mechanistic Insights into the Photochemical Transformation

The visible-light-promoted reaction between disulfides and alkynes typically proceeds through a radical-mediated pathway. Understanding this mechanism is crucial for rational reaction design and troubleshooting. The process can be broadly divided into initiation, propagation, and termination steps.

Initiation: The Role of Light and the Photocatalyst

The reaction is initiated by the absorption of visible light by a photocatalyst (in catalyzed reactions) or, in some cases, directly by the disulfide.[7][8][9]

• With a Photocatalyst (e.g., Eosin Y):

  • The photocatalyst (PC) absorbs a photon of visible light, promoting it to an excited state (PC*).

  • The excited photocatalyst can then engage in a single-electron transfer (SET) with the disulfide, leading to the homolytic cleavage of the S-S bond and the formation of two thiyl radicals (RS•).

• Photocatalyst-Free Conditions: In some systems, particularly with electron-rich aryl disulfides, direct absorption of visible light can provide sufficient energy to induce homolytic cleavage of the S-S bond, generating the initial thiyl radicals without the need for a separate photocatalyst.[6][7][8][9] This approach offers a more cost-effective and simplified reaction setup.

Caption: Photocatalytic initiation of the cyclization reaction.

Propagation: The Radical Cascade

Once generated, the thiyl radical initiates a chain reaction:

• Addition to the Alkyne: The electrophilic thiyl radical adds to the electron-rich carbon-carbon triple bond of the alkyne. This addition can proceed in either a syn or anti fashion, and the regioselectivity is governed by the electronic and steric properties of the alkyne substituents. This step forms a vinyl radical intermediate.

• Intramolecular Cyclization (for Heterocycle Synthesis): In the case of appropriately substituted substrates, such as 2-alkynylthioanisoles, the newly formed vinyl radical can undergo an intramolecular cyclization onto an adjacent aromatic ring, leading to the formation of a new ring system.[7][8][10]

• Hydrogen Atom Transfer (HAT) or Further Reaction: The resulting radical intermediate can then abstract a hydrogen atom from a suitable donor (e.g., the solvent or another reagent) to yield the final product and regenerate a radical species to continue the chain. Alternatively, it can be trapped by another molecule.

Caption: The radical propagation cascade in the cyclization reaction.

Experimental Protocols

The following protocols provide a general framework for performing the visible-light-promoted cyclization of disulfides and alkynes. Optimization of reaction conditions may be necessary for specific substrates.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Disulfide	Reagent Grade	Various	Ensure purity, as impurities can quench the photocatalyst.
Alkyne	Reagent Grade	Various	Substrate purity is critical for clean reactions.
Photocatalyst (e.g., Eosin Y)	Catalyst Grade	Various	Typically used in 1-5 mol%.
Solvent (e.g., Toluene, MeCN)	Anhydrous	Various	Degassing the solvent is recommended to remove oxygen.
Reaction Vessel	Borosilicate Glass Vials	Various	Ensure the vessel is transparent to visible light.
Light Source	Blue LEDs (e.g., 450 nm)	Various	The wavelength should match the absorption spectrum of the photocatalyst.
Stir Plate and Stir Bars	Standard Laboratory Grade	Various	For homogeneous mixing of the reaction.
Inert Gas (Nitrogen or Argon)	High Purity	Various	For creating an inert atmosphere.

General Experimental Setup

A standard setup for a photochemical reaction is essential for reproducibility.[11]

• Reaction Vessel: A standard borosilicate glass vial or flask is suitable. For reactions sensitive to air, a Schlenk tube or a vial with a screw cap and a Teflon-lined septum is recommended.

• Light Source: Blue LEDs are commonly used and are energy-efficient and emit at a narrow wavelength.[12] The light source should be positioned close to the reaction vessel to maximize light intensity. Commercially available photoreactors often provide a standardized setup with integrated cooling.[11]

• Cooling: Photochemical reactions can generate heat. A fan or a water bath can be used to maintain a constant reaction temperature, which is crucial for consistency.[13][14]

• Inert Atmosphere: Many photocatalytic reactions are sensitive to oxygen, which can quench the excited state of the photocatalyst. It is therefore recommended to degas the reaction mixture by sparging with an inert gas (nitrogen or argon) for 5-10 minutes prior to irradiation.[11]

Caption: A typical experimental setup for a photochemical reaction.

Protocol 1: Eosin Y-Catalyzed Synthesis of Benzothiophenes

This protocol is adapted from literature procedures for the synthesis of benzothiophenes.[3]

• To a 4 mL glass vial equipped with a magnetic stir bar, add the disulfide (0.2 mmol, 1.0 equiv), the alkyne (0.5 mmol, 2.5 equiv), and Eosin Y (0.004 mmol, 2 mol%).

• Add the desired solvent (e.g., toluene, 2 mL).

• Seal the vial with a cap and degas the mixture by bubbling nitrogen through it for 10 minutes.

• Place the vial on a magnetic stir plate and position it approximately 2-5 cm from a blue LED lamp (e.g., 12 W, 450 nm).

• Irradiate the reaction mixture at room temperature with vigorous stirring for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, remove the solvent under reduced pressure.

• The crude product can then be purified by flash column chromatography.

Protocol 2: Photocatalyst-Free Synthesis of 3-Arylthiobenzo[b]thiophenes

This protocol is based on the discovery that some of these cyclizations can proceed efficiently without an external photocatalyst.[6][7][8]

• In a 20 mL glass tube with a stir bar, charge the disulfide (0.2 mmol, 1.0 equiv) and the 2-alkynylthioanisole (0.24 mmol, 1.2 equiv).

• Add toluene (2 mL) as the solvent.

• Stir the solution at room temperature and irradiate with a 12 W blue LED for 24 hours.

• After the reaction is complete (as monitored by TLC), remove the solvent in vacuo.

• Purify the residue by column chromatography on silica gel to obtain the desired product.

Product Purification and Characterization

Purification of the synthesized vinyl sulfides or benzothiophenes is typically achieved by flash column chromatography on silica gel.

• Solvent System: A common eluent system is a mixture of petroleum ether and ethyl acetate. The polarity of the eluent can be adjusted based on the polarity of the product, as determined by preliminary TLC analysis.[15]

• Procedure:

  • Prepare a silica gel column.

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

  • Load the sample onto the column.

  • Elute the column with the chosen solvent system, collecting fractions.

  • Monitor the fractions by TLC.

  • Combine the pure fractions and remove the solvent using a rotary evaporator.

  • Dry the purified product under high vacuum.

Characterization of the final product is typically performed using standard analytical techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Safety Considerations

While visible-light photocatalysis is generally considered a "green" and safe technology, it is essential to adhere to standard laboratory safety practices.

• High-Intensity Light Sources: Avoid direct eye exposure to high-intensity LED or other light sources. Use appropriate protective eyewear.[16] Some photochemical reactions can generate UV light as a byproduct, so UV-blocking safety glasses are recommended.

• Solvent and Reagent Handling: Handle all chemicals in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves and a lab coat.

• Exothermic Reactions: Although most photochemical reactions are conducted at room temperature, be aware of the potential for exothermic reactions, especially when scaling up. Ensure adequate cooling is in place.

• Pressurized Vials: When heating sealed vials, be mindful of the potential for pressure buildup. Use appropriate pressure-rated vessels.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inefficient light source or incorrect wavelength.	Ensure the light source's emission spectrum overlaps with the photocatalyst's absorption spectrum. Check the lamp's age and intensity.[13]
Oxygen contamination.	Thoroughly degas the solvent and reaction mixture. Maintain a positive pressure of inert gas.
Impure reagents or solvent.	Use purified reagents and anhydrous, degassed solvents.
Incorrect catalyst loading.	Optimize the photocatalyst concentration (typically 1-5 mol%).
Formation of Side Products	Polymerization of the alkyne.	Lower the reaction concentration or add a radical inhibitor in small amounts to test the hypothesis.
Dimerization of the disulfide.	This can sometimes be favored at higher concentrations. Try a more dilute reaction.
Over-irradiation leading to product decomposition.	Monitor the reaction closely and stop it once the starting material is consumed.
Inconsistent Results	Fluctuations in reaction temperature.	Use a cooling system (fan or water bath) to maintain a constant temperature.[13]
Inconsistent light intensity.	Ensure the distance between the light source and the reaction vessel is constant for all experiments.

Conclusion

The visible-light-promoted cyclization of disulfides and alkynes represents a modern, efficient, and sustainable approach to the synthesis of valuable sulfur-containing organic molecules. By understanding the underlying radical-based mechanism and adhering to the detailed protocols and safety guidelines presented in this application note, researchers can effectively harness the power of light to drive these powerful transformations. The mild reaction conditions, broad substrate scope, and the possibility of operating under photocatalyst-free conditions make this methodology a highly attractive tool for both academic research and industrial applications in drug discovery and materials science.

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The Versatility of Benzothiophene: A Guide to its Application in Organic Electronics and Materials Science

Introduction: The Benzothiophene Core - A Privileged Scaffold for Organic Electronics

Benzothiophene, a heterocyclic compound consisting of a benzene ring fused to a thiophene ring, has emerged as a cornerstone in the field of materials science, particularly in the realm of organic electronics.[1][2] Its rigid, planar, and electron-rich structure provides an ideal π-conjugated core that can be chemically tailored to fine-tune electronic and photophysical properties.[1][3] This inherent versatility allows for the rational design of materials for a wide array of applications, including organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs).[2] The presence of the sulfur atom in the thiophene ring not only contributes to the electronic delocalization but also promotes favorable intermolecular sulfur-sulfur interactions, which can facilitate efficient charge transport in the solid state. This guide provides an in-depth exploration of the application of benzothiophene derivatives, offering both foundational principles and detailed protocols for researchers and professionals in the field.

Section 1: Benzothiophene in Organic Field-Effect Transistors (OFETs)

Principle of Operation and Material Design

OFETs are fundamental components of next-generation flexible and low-cost electronics.[4] The performance of an OFET is largely dictated by the charge carrier mobility of the organic semiconductor used in its active layer. Benzothiophene derivatives, particularly[5]benzothieno[3,2-b][5]benzothiophene (BTBT), have demonstrated exceptional performance as p-type (hole-transporting) semiconductors.[4][6]

The key to their success lies in their molecular structure. The rigid BTBT core promotes a high degree of molecular ordering in thin films, which is crucial for efficient charge transport.[5][7] Furthermore, functionalization of the BTBT core, typically at the 2 and 7 positions, with long alkyl chains enhances solubility for solution processing and critically controls the intermolecular packing and intrinsic disorder, ultimately leading to enhanced charge-carrier mobility.[4][5][7] The localization of the highest occupied molecular orbital (HOMO) on the sulfur atoms is believed to enhance intermolecular transfer integrals, further improving p-channel transistor performance.[4]

Key Performance Metrics for Benzothiophene-Based OFETs

The performance of OFETs is primarily evaluated by two parameters: charge carrier mobility (µ) and the on/off current ratio (Ion/Ioff). High mobility enables faster device operation, while a high on/off ratio ensures low power consumption.

Material	Deposition Method	Mobility (μ) [cm²/Vs]	On/Off Ratio	Reference
C13-BTBT	Solution Shearing	1-10	> 106	[7]
2,7-Diphenyl-BTBT (DPh-BTBT)	Vacuum Deposition	up to 2.0	~108
CDT-BTZ-C16 Copolymer	Solution Processing	up to 5.5	> 106	[8]
TT-BT Copolymer	Solution Processing	0.1	3.5 x 103	[9]

Experimental Protocol: Fabrication of a Bottom-Gate, Top-Contact (BGTC) OFET

This protocol outlines the fabrication of a solution-processed OFET using a BTBT derivative.

1. Substrate Preparation:

• Begin with a heavily n-doped silicon wafer with a 200-300 nm thermally grown silicon dioxide (SiO₂) layer, which will serve as the gate electrode and dielectric, respectively.
• Clean the substrate by sequential ultrasonication in deionized water, acetone, and isopropanol for 15 minutes each.
• Dry the substrate with a stream of nitrogen gas and bake at 120°C for 10 minutes to remove residual moisture.
• Treat the SiO₂ surface with a self-assembled monolayer (SAM) of octadecyltrichlorosilane (OTS) by vapor deposition or solution immersion to improve the semiconductor film quality. This hydrophobic layer promotes better molecular ordering of the organic semiconductor.

2. Semiconductor Deposition (Spin-Coating):

• Prepare a solution of a soluble BTBT derivative (e.g., C8-BTBT) in a high-boiling-point solvent like toluene or chlorobenzene at a concentration of 5-10 mg/mL.
• Filter the solution through a 0.2 µm PTFE syringe filter.
• Spin-coat the solution onto the OTS-treated substrate at 2000-3000 rpm for 60 seconds.
• Anneal the film at a temperature just below the material's melting point (e.g., 100-150°C) for 30 minutes in a nitrogen-filled glovebox to improve crystallinity and film morphology.

3. Source-Drain Electrode Deposition:

• Using a shadow mask, thermally evaporate 50 nm of gold (Au) to define the source and drain electrodes. The channel length (L) and width (W) are defined by the mask geometry. A common configuration is L = 50 µm and W = 1000 µm.

4. Device Characterization:

• Transfer the completed device to a probe station connected to a semiconductor parameter analyzer.
• Measure the output and transfer characteristics to extract the charge carrier mobility and on/off ratio.

Visualization of the OFET Fabrication Workflow

Caption: Workflow for fabricating a bottom-gate, top-contact OFET.

Section 2: Benzothiophene in Organic Photovoltaics (OPVs)

Principle of Operation and Material Design

OPVs, or organic solar cells, offer a pathway to lightweight, flexible, and cost-effective solar energy generation.[10] Most high-performing OPVs utilize a bulk heterojunction (BHJ) architecture, where an electron-donating and an electron-accepting material are blended together. Benzodithiophene (BDT), a larger fused-ring system containing the benzothiophene moiety, has been a workhorse as an electron donor in OPV materials.[11][12]

The electron-rich nature of the BDT core makes it an excellent donor.[12] By copolymerizing BDT units with various electron-accepting monomers, researchers can create donor-acceptor (D-A) copolymers with tailored properties.[13][14] This approach allows for precise tuning of the polymer's bandgap to maximize absorption of the solar spectrum and to optimize the HOMO and LUMO energy levels for efficient charge separation at the donor-acceptor interface.[13][15] The addition of solubilizing alkyl chains is also critical for achieving good film-forming properties from solution.[10]

Key Performance Metrics for Benzothiophene-Based OPVs

The efficiency of an OPV is determined by its Power Conversion Efficiency (PCE), which is a product of the open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF).

Donor Polymer	Acceptor	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF	Reference
PTQ2	IT-4F	14.7	-	-	-	[15]
PBDB-T	ITIC	11.21	-	-	-	[11]
BDT-DTP	ITIC	1.08	0.88	4.08	0.301	[16]
PBDB-T	(3BS)2-SiPc	3.3	1.06	6.8	0.47	[17]

Experimental Protocol: Fabrication of a Bulk Heterojunction (BHJ) OPV

This protocol describes the fabrication of a conventional architecture OPV device.

1. Substrate Preparation:

• Start with patterned Indium Tin Oxide (ITO) coated glass substrates.
• Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (15 minutes each).
• Dry the substrates with nitrogen and treat with UV-Ozone for 15 minutes to improve the work function of the ITO and remove organic residues.

2. Hole Transport Layer (HTL) Deposition:

• Spin-coat a filtered aqueous solution of poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS) onto the ITO at 4000 rpm for 40 seconds.
• Anneal the substrates on a hotplate at 140°C for 15 minutes in air.

3. Active Layer Deposition:

• Prepare a blend solution of a BDT-based polymer donor and a suitable acceptor (e.g., a non-fullerene acceptor like ITIC) in a solvent such as chlorobenzene or chloroform. The typical ratio is 1:1 to 1:1.5 by weight.
• Transfer the substrates into a nitrogen-filled glovebox.
• Spin-coat the active layer blend onto the PEDOT:PSS layer. The spin speed and solution concentration will determine the film thickness (typically aiming for ~100 nm).
• Anneal the film as required by the specific material system to optimize the morphology of the blend.

4. Cathode Deposition:

• Transfer the substrates to a vacuum thermal evaporator (<10⁻⁶ Torr).
• Deposit a thin layer (10 nm) of a low work function metal like calcium (Ca) followed by a thicker layer (100 nm) of aluminum (Al). This bilayer structure serves as the device cathode.

5. Encapsulation and Characterization:

• Encapsulate the device using a UV-curable epoxy and a glass coverslip to prevent degradation from air and moisture.
• Measure the current-voltage (J-V) characteristics under simulated AM 1.5G solar illumination (100 mW/cm²) to determine the PCE, Voc, Jsc, and FF.

Visualization of the OPV Device Architecture

Caption: Layered structure of a conventional bulk heterojunction OPV.

Section 3: Benzothiophene in Organic Light-Emitting Diodes (OLEDs)

Principle of Operation and Material Design

OLEDs are revolutionizing display and lighting technologies due to their high contrast, thin form factor, and efficiency.[1] In an OLED, charge carriers (holes and electrons) are injected from the anode and cathode, respectively, and recombine in an emissive layer (EML) to produce light. Benzothiophene derivatives are used in OLEDs as host materials for the EML or as charge-transporting materials.[18]

For phosphorescent OLEDs (PhOLEDs), the host material must have a high triplet energy (T₁) to effectively confine the triplet excitons on the phosphorescent dopant, preventing energy back-transfer and ensuring high efficiency. The rigid structure of benzothiophene contributes to high thermal stability, a critical requirement for long device lifetimes.[2] By incorporating both hole-transporting (e.g., carbazole) and electron-transporting (e.g., phosphine oxide) moieties into a single molecule with a benzothiophene core, bipolar host materials can be created.[18] This balanced charge transport is crucial for confining the recombination zone within the EML, leading to higher efficiency and reduced efficiency roll-off at high brightness.[19]

Experimental Protocol: Fabrication of a Multi-Layer OLED

This protocol describes the fabrication of a simple phosphorescent OLED using vacuum thermal evaporation, a common technique for producing high-quality, uniform thin films.[20][21]

1. Substrate Preparation:

• Begin with pre-cleaned, patterned ITO-coated glass substrates.
• Load the substrates into a high-vacuum thermal evaporation system (<10⁻⁶ Torr).

2. Layer Deposition:

• Sequentially deposit the organic layers and the cathode without breaking vacuum. The deposition rate and thickness of each layer are monitored in-situ using a quartz crystal microbalance.
• Hole Injection Layer (HIL): Evaporate 10 nm of a material like di-[4-(N,N-ditolyl-amino)-phenyl]cyclohexane (TAPC).
• Hole Transport Layer (HTL): Evaporate 40 nm of a material like 4,4'-Bis(N-carbazolyl)-1,1'-biphenyl (CBP).
• Emissive Layer (EML): Co-evaporate the benzothiophene-based host material and a phosphorescent dopant (e.g., Ir(ppy)₃). A typical doping concentration is 6-10 wt%. The total thickness is typically 20 nm. The precise doping ratio is critical for device performance.
• Electron Transport Layer (ETL): Evaporate 30 nm of a material like Tris(8-hydroxyquinolinato)aluminium (Alq₃).
• Electron Injection Layer (EIL): Evaporate 1 nm of Lithium Fluoride (LiF).
• Cathode: Evaporate 100 nm of Aluminum (Al).

3. Encapsulation and Characterization:

• Remove the device from the vacuum chamber and immediately encapsulate it in a nitrogen environment to prevent degradation.
• Characterize the device by measuring its current density-voltage-luminance (J-V-L) characteristics, external quantum efficiency (EQE), and emission spectrum.

Visualization of OLED Energy Level and Device Structure

Caption: Schematic of a multi-layer OLED device structure.

Conclusion and Future Outlook

Benzothiophene and its derivatives have unequivocally proven their value as a versatile and high-performance class of materials for organic electronics.[22][23] Their tunable electronic properties, excellent charge transport characteristics, and robust thermal stability have led to significant advancements in OFETs, OPVs, and OLEDs.[2][4][11] Future research will likely focus on developing new synthetic methodologies for creating more complex and functionalized benzothiophene-based structures.[22][23] The exploration of n-type benzothiophene semiconductors remains an area of active research, which could pave the way for complementary logic circuits.[24] As the field progresses towards commercialization, the development of scalable, solution-based processing techniques for these materials will be paramount to realizing the full potential of low-cost, flexible organic electronics.[25][26]

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• www-solar. (n.d.). VACUUM DEPOSITION OF ORGANIC MOLECULES FOR PHOTOVOLTAIC APPLICATIONS. www-solar. Available from: [Link]

• Chen, S.-H., et al. (2023). Low-temperature conformal vacuum deposition of OLED devices using close-space sublimation. Researching. Available from: [Link]

• Abebe, M. G., et al. (2021). PHOTOPHYSICAL, THERMAL AND STRUCTURAL PROPERTIES OF THIOPHENE AND BENZODITHIOPHENE-BASED COPOLYMERS SYNTHESIZED BY DIRECT ARYLAT. Preprints.org. Available from: [Link]

• Display Daily. (2023). Navigating the Complexities of Thin-Film Deposition With a New Approach. Display Daily. Available from: [Link]

• Akademia Baru. (n.d.). Fabrication and Characterization of Organic Transistors using Poly(triarylamine)-based Amorphous Semiconductor. Akademia Baru. Available from: [Link]

• Lessard, B. H., et al. (2022). Layer-by-Layer Organic Photovoltaic Solar Cells Using a Solution-Processed Silicon Phthalocyanine Non-Fullerene Acceptor. ACS Omega, 7(8), 7356-7366. Available from: [Link]

• Belletête, M., & Leclerc, M. (2001). Alternating Binaphthyl−Thiophene Copolymers: Synthesis, Spectroscopy, and Photophysics and Their Relevance to the Question of. Macromolecules, 34(25), 8691-8697. Available from: [Link]

• CleanEnergyWIKI. (2011). OFET fabrication and characterization. CleanEnergyWIKI. Available from: [Link]

• Lessard, B. H., et al. (2020). Layer-by-layer fabrication of organic photovoltaic devices: material selection and processing conditions. Journal of Materials Chemistry C, 8(48), 17093-17111. Available from: [Link]

• D'Andrade, B. W., & Forrest, S. R. (2022). The Root Causes of the Limited Electroluminescence Stability of Solution-Coated Versus Vacuum-Deposited Small-Molecule OLEDs: A Mini-Review. Frontiers in Chemistry, 10, 864536. Available from: [Link]

• Ghoos, T., et al. (n.d.). Solution-processed bi-layer polythiophene-fullerene organic solar cells. RSC Advances. Available from: [Link]

• ResearchGate. (n.d.). Organic Field-Effect Transistors based on Highly Ordered Single Polymer Fibers. ResearchGate. Available from: [Link]

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• 5. Intrinsic charge-mobility in benzothieno[3,2-b][1]benzothiophene (BTBT) organic semiconductors is enhanced with long alkyl side-chains - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
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Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions for 1-Benzo[b]thiophen-2-yl-ethanol Synthesis

Welcome to the Technical Support Center for the synthesis of 1-Benzo[b]thiophen-2-yl-ethanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) related to the optimization of this important synthesis. As a key intermediate in the preparation of various pharmaceutical agents, including the 5-lipoxygenase inhibitor Zileuton, achieving a high-yielding and pure synthesis of 1-Benzo[b]thiophen-2-yl-ethanol is of critical importance.

This resource is structured to address common challenges encountered during the reduction of 2-acetylbenzo[b]thiophene, the most prevalent synthetic route to the target molecule. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our recommendations in authoritative scientific literature.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 1-Benzo[b]thiophen-2-yl-ethanol, focusing on practical solutions and the underlying chemical principles.

Problem 1: Low or No Product Yield

Q: I am observing a very low yield of 1-Benzo[b]thiophen-2-yl-ethanol, or the reaction does not seem to be proceeding at all. What are the potential causes and how can I rectify this?

A: Low or no product yield is a common issue that can stem from several factors related to the reagents, reaction conditions, or work-up procedure. Below is a systematic approach to diagnosing and solving this problem.

• Cause 1: Inactive or Insufficient Reducing Agent. Sodium borohydride (NaBH₄) is a common and effective reagent for this reduction.[1][2] However, its reducing power can be compromised by improper storage or handling.

  • Solution:

    • Verify Reagent Quality: Use a fresh, unopened bottle of NaBH₄. Older bottles may have absorbed moisture, leading to decomposition.

    • Increase Stoichiometry: While theoretically, 0.25 equivalents of NaBH₄ are sufficient to reduce one equivalent of the ketone, it is common practice to use a larger excess (e.g., 1.5 to 2.0 equivalents) to ensure complete reaction, especially if the solvent is protic (e.g., ethanol, methanol), as NaBH₄ can react with the solvent.[3]

    • Method of Addition: Add the NaBH₄ portion-wise to the reaction mixture at a low temperature (e.g., 0 °C) to control the initial exothermic reaction with the solvent and prevent premature decomposition.

• Cause 2: Suboptimal Reaction Temperature. The temperature can significantly influence the rate of reduction.

  • Solution:

    • Initial Cooling: Start the reaction at 0 °C, especially during the addition of NaBH₄, to maintain control.

    • Gradual Warming: After the initial addition, allow the reaction to slowly warm to room temperature and stir for a sufficient period (e.g., 1-3 hours). Monitoring by Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time.[4]

• Cause 3: Inadequate Solvent Choice or Quality. The choice of solvent is critical for both the solubility of the starting material and the stability of the reducing agent.

  • Solution:

    • Solvent Selection: Methanol or ethanol are commonly used and are generally effective. Tetrahydrofuran (THF) can also be used, often in combination with a protic solvent.

    • Anhydrous Conditions: While NaBH₄ is more tolerant to protic solvents than stronger reducing agents like lithium aluminum hydride (LiAlH₄), using anhydrous solvents can improve the efficiency of the reduction by minimizing the reaction of NaBH₄ with water.

• Cause 4: Issues with the Starting Material. The purity of the 2-acetylbenzo[b]thiophene is paramount.

  • Solution:

    • Purity Check: Ensure the starting ketone is pure by checking its melting point or by analytical techniques like NMR or GC-MS. Impurities can interfere with the reaction.

    • Solubility: Ensure the starting material is fully dissolved in the chosen solvent before adding the reducing agent. If solubility is an issue, consider a different solvent system or gentle warming.

Problem 2: Presence of Significant Impurities in the Crude Product

Q: My crude product shows multiple spots on the TLC plate, including one that corresponds to the starting material. How can I minimize the formation of these impurities?

A: The presence of impurities can complicate purification and reduce the overall yield. The most common impurity is unreacted starting material, but side products can also form.

• Cause 1: Incomplete Reaction. This is the most common reason for the presence of the starting ketone in the product.

  • Solution:

    • Reaction Monitoring: Use TLC to monitor the progress of the reaction. The reaction is complete when the spot corresponding to 2-acetylbenzo[b]thiophene is no longer visible. A suitable eluent system for TLC is a mixture of hexane and ethyl acetate (e.g., 7:3 v/v).

    • Extended Reaction Time/Increased Temperature: If the reaction stalls, consider extending the reaction time or allowing it to stir at room temperature for a longer period. Gentle warming can also be employed, but this should be done cautiously to avoid the formation of degradation products.

• Cause 2: Formation of Borate Esters and Work-up Issues. During the reaction, borate esters are formed as intermediates. Incomplete hydrolysis of these esters during work-up can lead to impurities.

  • Solution:

    • Acidic Work-up: After the reaction is complete (as determined by TLC), quench the reaction by the slow and careful addition of an acid, such as 1 M HCl, at a low temperature. This will hydrolyze the borate esters and neutralize any excess NaBH₄.

    • Vigorous Stirring: Ensure vigorous stirring during the quenching and extraction phases to facilitate complete hydrolysis and separation.

• Cause 3: Potential for Over-reduction or Side Reactions. While NaBH₄ is a relatively mild reducing agent, prolonged reaction times at elevated temperatures could potentially lead to side reactions, although this is less common for this specific substrate.

  • Solution:

    • Controlled Conditions: Adhere to the optimized reaction conditions of low initial temperature and gradual warming to room temperature. Avoid excessive heating.

Problem 3: Difficulty in Product Purification

Q: I am struggling to obtain pure 1-Benzo[b]thiophen-2-yl-ethanol after the work-up. What are the best purification strategies?

A: Effective purification is essential to obtain the desired product in high purity.

• Strategy 1: Column Chromatography. This is a highly effective method for separating the product from the unreacted starting material and other non-polar impurities.

  • Protocol:

    • Stationary Phase: Use silica gel (60-120 mesh).

    • Mobile Phase: A gradient of ethyl acetate in hexane is typically effective. Start with a low polarity mixture (e.g., 10% ethyl acetate in hexane) and gradually increase the polarity to elute the more polar alcohol product. The less polar ketone will elute first.

    • Monitoring: Monitor the fractions by TLC to identify and combine the pure product fractions.

• Strategy 2: Recrystallization. If the crude product is a solid and contains a small amount of impurities, recrystallization can be a viable option.

  • Protocol:

    • Solvent Screening: Screen for a suitable solvent or solvent system in which the product has high solubility at elevated temperatures and low solubility at room temperature or below. Potential solvents include ethanol/water mixtures or hexane/ethyl acetate mixtures.

    • Procedure: Dissolve the crude product in a minimum amount of the hot solvent, then allow it to cool slowly to induce crystallization. Collect the crystals by filtration.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 1-Benzo[b]thiophen-2-yl-ethanol?

A1: The most common and reliable method is the reduction of 2-acetylbenzo[b]thiophene.[1] This precursor is either commercially available or can be synthesized through various methods, such as the Friedel-Crafts acylation of benzo[b]thiophene. However, direct acylation can sometimes lead to a mixture of 2- and 3-substituted isomers.[5] A more regioselective synthesis of the precursor may be necessary for high purity. The reduction of the ketone is typically achieved with a mild reducing agent like sodium borohydride in a protic solvent.

Q2: Can I use a stronger reducing agent like Lithium Aluminum Hydride (LiAlH₄)?

A2: While LiAlH₄ is a powerful reducing agent that would readily reduce the ketone, it is generally not necessary for this transformation and introduces significant handling challenges due to its high reactivity with protic solvents and moisture.[2] Sodium borohydride is a safer and more convenient option that provides excellent results for the reduction of aldehydes and ketones.[1]

Q3: How can I achieve an enantioselective synthesis of 1-Benzo[b]thiophen-2-yl-ethanol?

A3: For the synthesis of a specific enantiomer (e.g., (R)- or (S)-1-Benzo[b]thiophen-2-yl-ethanol), an asymmetric reduction is required. This can be achieved through several methods:

• Chiral Reducing Agents: Using a chiral borohydride reagent, such as one modified with a chiral ligand.

• Catalytic Asymmetric Transfer Hydrogenation (ATH): This is a powerful technique that employs a metal catalyst (e.g., Ruthenium, Rhodium, Iridium) with a chiral ligand and a hydrogen donor (e.g., isopropanol or formic acid). This method can provide high enantioselectivity.

• Biocatalysis: Employing enzymes such as ketoreductases (KREDs) can offer excellent enantioselectivity under mild reaction conditions.

Q4: How do I monitor the progress of the reaction effectively?

A4: Thin Layer Chromatography (TLC) is the most convenient method for monitoring the reaction progress.[4]

• Procedure:

  • Prepare a TLC plate with a silica gel stationary phase.

  • Spot the starting material (2-acetylbenzo[b]thiophene) as a reference, the co-spot (a mixture of the starting material and the reaction mixture), and the reaction mixture at different time points.

  • Elute the plate with a suitable solvent system, such as 7:3 hexane:ethyl acetate.

  • Visualize the spots under UV light (254 nm). The starting ketone is more non-polar and will have a higher Rf value than the product alcohol. The reaction is complete when the starting material spot is no longer visible in the reaction mixture lane.

Q5: What are the key safety precautions to take during this synthesis?

A5: Standard laboratory safety practices should always be followed. Specific precautions for this synthesis include:

• Sodium Borohydride: While less reactive than LiAlH₄, NaBH₄ reacts with acidic solutions and protic solvents to produce flammable hydrogen gas. Add it slowly and in a well-ventilated fume hood.

• Solvents: Use flammable solvents like methanol, ethanol, and THF in a fume hood away from ignition sources.

• Acidic Work-up: The addition of acid to quench the reaction is exothermic and produces hydrogen gas. This should be done slowly and with cooling in an ice bath.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 1-Benzo[b]thiophen-2-yl-ethanol

This protocol provides a general method for the reduction of 2-acetylbenzo[b]thiophene using sodium borohydride.

Parameter	Value/Description
Starting Material	2-Acetylbenzo[b]thiophene (1.0 eq)
Reducing Agent	Sodium Borohydride (NaBH₄) (1.5 eq)
Solvent	Methanol or Ethanol
Temperature	0 °C to Room Temperature
Reaction Time	1-3 hours (monitored by TLC)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-acetylbenzo[b]thiophene (1.0 eq) in methanol (approximately 10 mL per gram of starting material).

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) in small portions over 15-20 minutes.

• After the addition is complete, continue stirring at 0 °C for 30 minutes.

• Remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 1-3 hours, monitoring the reaction progress by TLC.

• Once the reaction is complete, cool the mixture back to 0 °C.

• Slowly and carefully quench the reaction by the dropwise addition of 1 M HCl until the effervescence ceases.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Add water to the residue and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude 1-Benzo[b]thiophen-2-yl-ethanol.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane.

Visualizations

Reaction Workflow

Caption: Workflow for the synthesis of 1-Benzo[b]thiophen-2-yl-ethanol.

Troubleshooting Logic

Caption: Troubleshooting logic for low yield in the synthesis.

References

• Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2025, August 7). ChemInform Abstract: Reduction of Aromatic and Aliphatic Keto Esters Using Sodium Borohydride/MeOH at Room Temperature: A Thorough Investigation. Retrieved from [Link]

• Chemistry LibreTexts. (2021, August 16). 2: Reduction of Organic Compounds (Experiment). Retrieved from [Link]

• Organic Chemistry Portal. Sodium borohydride, Sodium tetrahydroborate. Retrieved from [Link]

• Leah4sci. (2016, February 10). Sodium Borohydride NaBH4 Reduction Reaction Mechanism [Video]. YouTube. [Link]

• Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one. Retrieved from [Link]

• The Royal Society of Chemistry. Reduction of a ketone using sodium borohydride. Control of a reaction by TLC. Retrieved from [Link]

• Gürdere, M. B., et al. (2022). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. Pharmaceuticals, 15(1), 89. [Link]

• Sodium Borohydride Reduction of Benzoin. Retrieved from [Link]

• Reddit. (2018, August 7). What are the byproducts of reduction with borohydride? r/chemistry. [Link]

• Al-Warhi, T., et al. (2024). A New Class of Benzo[b]thiophene-chalcones as Cholinesterase Inhibitors: Synthesis, Biological Evaluation, Molecular Docking and ADME Studies. Molecules, 29(15), 3504. [Link]

• ResearchGate. (2025, August 5). Straightforward Synthesis of 2-Acetyl-Substituted Benzo[b]thiophenes. Retrieved from [Link]

• ResearchGate. (2025, August 6). Catalytic hydrogenation of benzothiophene to 2,3-dihydrobenzothiophene. Retrieved from [Link]

• Das, B. C., et al. (2022). A One-Pot Successive Cyclization-Alkylation Strategy for the Synthesis of 2,3-Disubstituted Benzo[b]thiophenes. Molecules, 27(8), 2465. [Link]

• Synlett. (2013). Straightforward Synthesis of 2-Acetyl-Substituted Benzo[b]thiophenes. 24(01), 37-40. [Link]

• Royal Society of Chemistry. (2020). One-step synthesis of benzo[b]thiophenes by aryne reaction with alkynyl sulfides. Chemical Science, 11(35), 9475-9480. [Link]

• Sciencemadness.org. Catalytic Transfer Hydrogenation. Retrieved from [Link]

• RUA. Catalytic asymmetric transfer hydrogenation of ketones: Recent advances. Retrieved from [Link]

• Google Patents. (1998). PROCESS FOR THE SYNTHESIS OF BENZO b]THIOPHENES.

• MDPI. (2022). Transfer Hydrogenation of Biomass-Like Phenolic Compounds and 2-PrOH over Ni-Based Catalysts Prepared Using Supercritical Antisolvent Coprecipitation. Catalysts, 12(11), 1367. [Link]

• Sci-Hub. (2020). Chiral Benzoins via Asymmetric Transfer Hemihydrogenation of Benzils: The Detail that Matters. The Journal of Organic Chemistry, 85(15), 9685–9693. [Link]

• Sci-Hub. (1993). Practical Synthesis of 2-Acetylbenzo[b]thiophene. Synthetic Communications, 23(6), 743-748. [Link]

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• 4. rsc.org [rsc.org]
• 5. EP0859770B1 - PROCESS FOR THE SYNTHESIS OF BENZO b]THIOPHENES - Google Patents [patents.google.com]

Technical Support Center: Purification of 1-Benzo[b]thiophen-2-yl-ethanol

Welcome to the dedicated technical support center for the purification of crude 1-Benzo[b]thiophen-2-yl-ethanol. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions to streamline your purification workflows. As an intermediate in the synthesis of valuable compounds, including the 5-lipoxygenase inhibitor Zileuton, achieving high purity of this alcohol is critical.[1][2] This resource synthesizes established purification principles with practical, field-tested insights to address the specific challenges you may encounter.

I. Understanding the Molecule: Physicochemical Properties

Before delving into purification strategies, it is crucial to understand the physicochemical characteristics of 1-Benzo[b]thiophen-2-yl-ethanol. Its structure, featuring a moderately polar hydroxyl group and a larger, nonpolar benzo[b]thiophene moiety, dictates its solubility and chromatographic behavior.

Property	Value	Significance for Purification
Molecular Formula	C₁₀H₁₀OS	Indicates a relatively non-polar molecule with a heteroatom.
Molecular Weight	178.25 g/mol	Relevant for calculating molar equivalents and yields.
Appearance	Solid	Suggests that recrystallization is a viable purification method.
Solubility	Soluble in ethanol, acetone, and chloroform; insoluble in water.	Guides the selection of appropriate solvent systems for both chromatography and recrystallization.

II. Troubleshooting Guide: Common Purification Issues & Solutions

This section addresses specific problems that may arise during the purification of 1-Benzo[b]thiophen-2-yl-ethanol, providing a logical approach to problem-solving.

Issue 1: Persistent Presence of Starting Material (2-Acetylbenzo[b]thiophene) in the Purified Product.

Root Cause Analysis: Incomplete reduction of the ketone is the most likely cause. This can be due to insufficient reducing agent, deactivated reagent, or suboptimal reaction conditions.

Solution Pathway:

• Reaction Monitoring: Before workup, confirm the complete consumption of the starting material using Thin Layer Chromatography (TLC). A suitable TLC solvent system to start with is 20-30% ethyl acetate in hexane. The starting ketone will have a higher Rf value (less polar) than the product alcohol.

• Additional Reducing Agent: If the reaction is incomplete, carefully add more sodium borohydride (NaBH₄) in small portions to the cooled reaction mixture and continue stirring.

• Chromatographic Separation: If the reaction has already been worked up, column chromatography is the most effective method for separating the ketone from the alcohol.

Detailed Protocol: Column Chromatography for Removing 2-Acetylbenzo[b]thiophene

• Stationary Phase: Silica gel (60-120 mesh).

• Mobile Phase (Eluent): Start with a low polarity solvent system, such as 10% ethyl acetate in hexane, and gradually increase the polarity (gradient elution) to 20-30% ethyl acetate in hexane.

• Column Packing: Dry packing the silica gel is often sufficient.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the initial eluent and load it onto the column.

• Elution and Fraction Collection: Begin elution with the low-polarity solvent. The less polar 2-acetylbenzo[b]thiophene will elute first. Monitor the fractions by TLC to identify those containing the pure 1-Benzo[b]thiophen-2-yl-ethanol.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Issue 2: Low Recovery After Recrystallization.

Root Cause Analysis: This issue typically stems from the choice of an inappropriate recrystallization solvent, using an excessive amount of solvent, or premature crystallization.

Solution Pathway:

• Solvent System Optimization: The ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at low temperatures. Based on the purification of similar benzothiophene structures, consider the following options:

  • Ethanol/Water Mixture: Dissolve the crude product in a minimal amount of hot ethanol and then add hot water dropwise until the solution becomes slightly cloudy. Reheat to clarify and then allow to cool slowly.[3]

  • Isopropanol/Water Mixture: Similar to the ethanol/water system, this can be an effective alternative.[4]

  • Heptane/Ethyl Acetate: A combination of a non-polar solvent (heptane) and a more polar solvent (ethyl acetate) can be effective. Dissolve the crude product in a minimal amount of hot ethyl acetate and add hot heptane until turbidity is observed.

• Minimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude product. Adding excess solvent will keep more of the product dissolved at low temperatures, reducing the yield.

• Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature to encourage the formation of large, pure crystals. Rapid cooling in an ice bath can cause the compound to precipitate out as smaller, less pure crystals that may trap impurities. Once the solution has reached room temperature, it can then be placed in an ice bath to maximize recovery.

Issue 3: Oily Product Obtained After Purification.

Root Cause Analysis: The product may have a low melting point, or there may be residual solvent or low-melting impurities present.

Solution Pathway:

• Thorough Drying: Ensure all solvent has been removed from the product. If using a rotary evaporator, a high-vacuum pump may be necessary to remove high-boiling solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) if they were used in the reaction.

• Trituration: If the product is an oil due to impurities, try triturating it with a solvent in which the desired product is sparingly soluble but the impurities are soluble (e.g., cold hexane or a hexane/ether mixture). This can often induce crystallization of the pure product.

• Re-purification: If the oil persists, re-purify the product using column chromatography, paying close attention to fraction collection to isolate the pure compound.

III. Frequently Asked Questions (FAQs)

Q1: Which purification technique is better for 1-Benzo[b]thiophen-2-yl-ethanol: recrystallization or column chromatography?

A1: The choice depends on the nature and quantity of the impurities.

• Recrystallization is often faster and more scalable for removing small amounts of impurities, especially if the crude product is already relatively pure (>90%). It is particularly effective for removing impurities with different solubility profiles.

• Column chromatography is more suitable for separating complex mixtures of impurities or when the impurities have similar solubility to the desired product. It offers finer control over the separation process.

The following workflow can help guide your decision:

Caption: Decision workflow for purification method selection.

Q2: What is a good starting point for a TLC solvent system to monitor the purification?

A2: A good starting point for a TLC mobile phase is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate. A ratio of 70:30 hexane:ethyl acetate is a reasonable starting point. The desired 1-Benzo[b]thiophen-2-yl-ethanol should have an Rf value of approximately 0.3-0.5 in an optimal system for column chromatography. You can adjust the ratio to achieve this; increasing the ethyl acetate concentration will increase the Rf value.

Q3: My compound seems to be degrading on the silica gel column. What can I do?

A3: While 1-Benzo[b]thiophen-2-yl-ethanol is generally stable, some benzothiophene derivatives can be sensitive to the acidic nature of silica gel.

• Deactivate the Silica Gel: You can neutralize the acidic sites on the silica gel by flushing the packed column with your eluent containing a small amount of a base, such as 0.5-1% triethylamine, before loading your sample.

• Use an Alternative Stationary Phase: If degradation is severe, consider using a less acidic stationary phase like neutral alumina. However, be aware that the elution profile may change significantly, and you will need to re-optimize your solvent system.

• Minimize Contact Time: Run the column as quickly as possible (flash chromatography) to reduce the time your compound is in contact with the silica gel.

Q4: How can I confirm the purity of my final product?

A4: A combination of analytical techniques should be used to confirm the purity of your 1-Benzo[b]thiophen-2-yl-ethanol:

• Thin Layer Chromatography (TLC): A single spot in multiple solvent systems is a good indication of purity.

• Melting Point: A sharp melting point range that is consistent with the literature value (if available) suggests high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This is the most definitive method for confirming the structure and assessing purity. The absence of impurity peaks in the NMR spectrum is a strong indicator of high purity.

• High-Performance Liquid Chromatography (HPLC): For quantitative purity analysis, HPLC is the method of choice. A single sharp peak is desired.

IV. Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Solvent Selection: Choose a suitable solvent or solvent pair based on preliminary solubility tests (e.g., ethanol/water, isopropanol/water, or heptane/ethyl acetate).

• Dissolution: Place the crude 1-Benzo[b]thiophen-2-yl-ethanol in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling while stirring. Continue adding small portions of the hot solvent until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, you can add a small amount of activated charcoal and boil for a few minutes. Perform a hot filtration to remove the charcoal.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: General Column Chromatography Procedure

Caption: Workflow for a typical column chromatography experiment.

• Column Preparation: Select an appropriately sized column and pack it with silica gel as a slurry in the initial, low-polarity eluent.

• Sample Preparation: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane).

• Loading: Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting with the starting solvent system, collecting fractions. Gradually increase the polarity of the eluent as the column runs.

• Fraction Analysis: Analyze the collected fractions by TLC to determine which ones contain the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 1-Benzo[b]thiophen-2-yl-ethanol.

V. References

• Google Patents. (n.d.). Purification method of benzothiophene. Retrieved from

• Google Patents. (n.d.). PROCESS FOR THE SYNTHESIS OF BENZO b]THIOPHENES. Retrieved from

• XULA Digital Commons. (2022). Recrystallization. Retrieved from [Link]

• ResearchGate. (n.d.). Substances yield after recrystallization from different solvents. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 51868-9-2 | Product Name : 1-(Benzo[b]thien-2-yl)ethanol. Retrieved from [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. 1-(benzo[b]thiophen-2-yl)ethanol - SRIRAMCHEM [sriramchem.com]
• 3. researchgate.net [researchgate.net]
• 4. JP4357608B2 - Purification method of benzothiophene - Google Patents [patents.google.com]

Technical Support Center: Acid-Catalyzed Cyclization for Benzothiophene Synthesis

Introduction

The synthesis of benzothiophenes, a key structural motif in numerous pharmaceuticals and materials, often relies on acid-catalyzed intramolecular cyclization reactions. While powerful, these methods are not without their challenges. This guide is designed to provide researchers, scientists, and drug development professionals with a dedicated resource for troubleshooting common issues encountered during these syntheses. By understanding the underlying mechanistic principles, you can more effectively diagnose and resolve experimental hurdles, leading to improved yields, purity, and overall success.

Troubleshooting Guide: Common Issues and Solutions

This section is structured in a question-and-answer format to directly address specific problems you may encounter in the lab.

Q1: My reaction is not proceeding, or the conversion of my starting material is very low. What are the likely causes?

A1: A stalled or sluggish reaction is a frequent issue that can often be traced back to several key factors:

• Inadequate Catalyst Activity: The choice and concentration of the acid catalyst are paramount.

  • Catalyst Selection: Not all acid catalysts are suitable for every substrate. Common choices include Brønsted acids like sulfuric acid, polyphosphoric acid (PPA), and methanesulfonic acid, as well as Lewis acids such as zinc chloride and aluminum chloride.[1][2] The optimal catalyst often depends on the electronic nature of your starting material. For electron-rich substrates, a milder acid may suffice, while electron-deficient systems may require a stronger acid to promote cyclization.

  • Catalyst Loading: Insufficient catalyst loading can lead to slow reaction rates. While a catalytic amount is often desired, some reactions may require stoichiometric or even excess acid, particularly with PPA which can also serve as the solvent.

  • Catalyst Decomposition: Ensure your acid catalyst is not old or degraded. For instance, PPA can absorb atmospheric moisture, reducing its efficacy.

• Purity of Reagents and Solvents: Impurities can have a significant impact on catalytic reactions.

  • Starting Materials: Ensure your precursors are of high purity. Side products from previous synthetic steps can interfere with the cyclization.[3]

  • Solvent Quality: Use dry, high-purity solvents. The presence of water can deactivate both Brønsted and Lewis acid catalysts.[3]

• Sub-optimal Reaction Temperature: Temperature plays a critical role in overcoming the activation energy of the cyclization step.

  • Insufficient Heat: Many acid-catalyzed cyclizations require elevated temperatures to proceed at a reasonable rate. If your reaction is sluggish at room temperature, a gradual increase in heat is a logical next step.

  • Monitoring Thermal Stability: Be mindful of the thermal stability of your starting materials and product to avoid decomposition at higher temperatures.

Q2: I am observing the formation of significant side products. How can I improve the selectivity of my reaction?

A2: The formation of side products is a common challenge that can often be addressed by fine-tuning the reaction conditions.

• Polymerization/Decomposition: Strong acids and high temperatures can sometimes lead to the degradation of starting materials or the desired product.

  • Actionable Solution: Consider using a milder acid or lowering the reaction temperature. A systematic screening of different acid catalysts can help identify one that promotes cyclization without causing significant decomposition.

• Intermolecular Reactions: At high concentrations, intermolecular side reactions can compete with the desired intramolecular cyclization.

  • Actionable Solution: Running the reaction at a higher dilution can favor the intramolecular pathway.

• Alternative Cyclization Pathways: Depending on the substrate, there may be multiple possible cyclization pathways, leading to isomeric products.

  • Actionable Solution: The choice of acid catalyst can sometimes influence the regioselectivity of the cyclization. Experimenting with different Brønsted and Lewis acids may favor the formation of the desired isomer.

• Incorrect Stoichiometry: In multi-component reactions that lead to the benzothiophene core, incorrect stoichiometry can result in byproducts.[3]

  • Actionable Solution: Carefully measure all reactants to ensure the correct molar ratios.[3]

Q3: The yield of my desired benzothiophene is consistently low, even with good conversion of the starting material. What could be the issue?

A3: Low isolated yields despite high conversion often point to issues during the work-up and purification stages or product instability.

• Product Solubility: The benzothiophene product may have some solubility in the aqueous phase during work-up.

  • Actionable Solution: Minimize the amount of water used during the work-up or perform multiple extractions of the aqueous layer with a suitable organic solvent to recover any dissolved product.[3]

• Product Volatility: Some simpler benzothiophene derivatives can be volatile.

  • Actionable Solution: Avoid concentrating the product under high vacuum for extended periods or at elevated temperatures.[3]

• Inefficient Purification: Choosing the right purification method is crucial.

  • Column Chromatography: This is a common and effective method for purifying benzothiophene derivatives.[4] A systematic approach to selecting the eluent system by first analyzing the crude mixture by Thin Layer Chromatography (TLC) is recommended.[4]

  • Recrystallization: If the product is a solid, recrystallization can be a highly effective purification technique.

Frequently Asked Questions (FAQs)

What are some of the classical named reactions for thiophene synthesis, and what are their key features?

Several well-established methods exist for the synthesis of the thiophene ring, which is the core of benzothiophenes. Understanding these can provide insights into potential side reactions or alternative synthetic strategies.

Reaction Name	Key Features
Paal-Knorr Thiophene Synthesis	Involves the reaction of 1,4-dicarbonyl compounds with a sulfur source, such as phosphorus pentasulfide or Lawesson's reagent.[5]
Fiesselmann Thiophene Synthesis	A versatile method that typically involves the condensation of thioglycolic acid derivatives with α,β-acetylenic esters or related compounds in the presence of a base.[5][6]
Gewald Aminothiophene Synthesis	A multi-component reaction that condenses a ketone or aldehyde with an α-cyanoester in the presence of elemental sulfur and a base to form 2-aminothiophenes.[3][5][7]
Hinsberg Thiophene Synthesis	This synthesis involves the reaction of a 1,2-dicarbonyl compound with diethyl thiodiacetate in the presence of a base.[5][8]

How does the electronic nature of the substrate affect the acid-catalyzed cyclization?

The electronic properties of the starting material can significantly influence the ease of cyclization.

• Electron-donating groups on the aromatic ring generally facilitate electrophilic aromatic substitution, which is a key step in many acid-catalyzed cyclizations. This can lead to faster reaction rates and may allow for the use of milder reaction conditions.

• Electron-withdrawing groups , on the other hand, deactivate the aromatic ring towards electrophilic attack, making cyclization more difficult.[9] In such cases, stronger acids, higher temperatures, or longer reaction times may be necessary to achieve a good yield.[9]

Can you provide a general experimental protocol for a typical acid-catalyzed cyclization?

While the optimal conditions will vary depending on the specific substrate, the following protocol for an acid-catalyzed intramolecular cyclization provides a general framework.

General Protocol: Acid-Catalyzed Intramolecular Cyclization

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the starting material (1.0 eq.) in a suitable anhydrous solvent (e.g., toluene, xylenes, or in some cases, the acid itself like PPA).

• Addition of Acid Catalyst: Carefully add the acid catalyst (e.g., polyphosphoric acid, methanesulfonic acid, or a Lewis acid) to the stirred solution. The amount of catalyst can range from catalytic to a large excess.

• Reaction: Heat the reaction mixture to the desired temperature (this can range from room temperature to reflux, depending on the substrate and catalyst). Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or another suitable analytical technique.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by pouring it into a mixture of ice and water.

• Extraction: Extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) multiple times.

• Washing and Drying: Combine the organic layers and wash with water and brine. Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Concentration and Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure. Purify the crude product by column chromatography or recrystallization.[4]

Illustrative Diagrams

Troubleshooting Workflow for Low Yield

A decision tree for troubleshooting low reaction yields.

Simplified Mechanism of Acid-Catalyzed Cyclization

A simplified representation of the key steps in acid-catalyzed cyclization.

References

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54. Available at: [Link]

• Fiesselmann thiophene synthesis. In Wikipedia. Retrieved from: [Link]

• Filo. (2024). Fiesselmann thiophene synthesis. Filo.

• ResearchGate. (n.d.). Scheme 6. Mechanism of Fiesselmann thiophene synthesis. ResearchGate. Available at: [Link]

• Google Patents. (n.d.). EP0729956B1 - Benzothiophene compounds, intermediates, compositions, and methods. Google Patents.

• Scribd. (n.d.). 1fiesselmann Thiophene Synthesis. Scribd. Available at: [Link]

• Google Patents. (n.d.). EP0832889B1 - Process for the synthesis of benzothiophenes. Google Patents.

• Organic Chemistry Portal. (n.d.). Gewald Reaction. Organic Chemistry Portal. Available at: [Link]

• Semantic Scholar. (n.d.). Hinsberg synthesis of thiophene derivatives. Semantic Scholar. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzothiophenes. Organic Chemistry Portal. Available at: [Link]

• Yao, C., et al. (2017). Synthesis of benzothiophene and indole derivatives through metal-free propargyl–allene rearrangement and allyl migration. Beilstein Journal of Organic Chemistry, 13, 1866-1870. Available at: [Link]

• El-Sayed, N. N., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. RSC Advances, 12, 23533-23548. Available at: [Link]

• ResearchGate. (2025). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes.
• Der Pharma Chemica. (n.d.). A green chemistry approach to gewald reaction. Der Pharma Chemica.
• ResearchGate. (n.d.). Hinsberg synthesis of thiophene derivatives.
• ResearchGate. (n.d.).

• Gabriele, B., et al. (2022). Synthesis of Benzothiophene-3-carboxylic Esters by Palladium Iodide-Catalyzed Oxidative Cyclization–Deprotection–Alkoxycarbonylation Sequence under Aerobic Conditions. The Journal of Organic Chemistry, 87(11), 7236–7248. Available at: [Link]

• ResearchGate. (2017). (PDF) Synthesis of benzothiophene and indole derivatives through metal-free propargyl–allene rearrangement and allyl migration. ResearchGate. Available at: [Link]

• Beilstein Journals. (n.d.). Synthesis of benzothiophene and indole derivatives through metal-free propargyl–allene rearrangement and allyl migration. Beilstein Journals. Available at: [Link]

• YouTube. (2019). Hinsberg Synthesis of Thiophene: Application of Stobbe Condensation Reaction (Lecture 3). YouTube. Available at: [Link]

• YouTube. (2022). Mechanism of acid catalyzed cyclization || Part 1 || Cyclisation reactions|| organic chemistry. YouTube. Available at: [Link]

• Jones, A. O. F., et al. (2015). Substrate-induced phase of a[5]benzothieno[3,2-b]benzothiophene derivative and phase evolution by aging and solvent vapor annealing. ACS Applied Materials & Interfaces, 7(3), 1868-1873. Available at: [Link]

• Jones, A. O. F., et al. (2015). Substrate-Induced Phase of a[5]Benzothieno[3,2-b]benzothiophene Derivative and Phase Evolution by Aging and Solvent Vapor Annealing. ACS Applied Materials & Interfaces, 7(3), 1868–1873.

• Banaras Hindu University. (n.d.). CHB-401: Heterocyclic Compounds (Section B) THIOPHENE. Banaras Hindu University.
• BenchChem. (2025). A Comparative Guide to Catalytic Systems for Benzothiophene Synthesis. BenchChem.

• Gembus, V., et al. (2022). Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. Molecules, 27(8), 2568. Available at: [Link]

• RSC Publishing. (2016). Recent developments in synthetic methods for benzo[b]heteroles. RSC Publishing.
• ResearchGate. (2025). Direct Benzothiophene Formation via Oxygen-Triggered Intermolecular Cyclization of Thiophenols and Alkynes Assisted by Manganese/PhCOOH.
• ACS Publications. (2021).
• ResearchGate. (2018). Substrate-Induced Phase of a Benzothiophene Derivative Detected by Mid-Infrared and Lattice Phonon Raman Spectroscopy.
• ResearchGate. (n.d.). Temperature-induced polymorphism of a benzothiophene derivative: reversibility and impact on the thin film morphology.

Sources

• 1. EP0729956B1 - Benzothiophene compounds, intermediates, compositions, and methods - Google Patents [patents.google.com]
• 2. EP0832889B1 - Process for the synthesis of benzothiophenes - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. Fiesselmann thiophene synthesis - Wikipedia [en.wikipedia.org]
• 7. Gewald Reaction [organic-chemistry.org]
• 8. Hinsberg synthesis of thiophene derivatives | Semantic Scholar [semanticscholar.org]
• 9. Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Synthesis of 1-Benzo[b]thiophen-2-yl-ethanol

Welcome to the technical support center for the synthesis of 1-Benzo[b]thiophen-2-yl-ethanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) to enhance the yield and purity of this important synthetic intermediate. As an intermediate in the synthesis of pharmaceuticals like Zileuton, ensuring the high purity of 1-Benzo[b]thiophen-2-yl-ethanol is critical.[1][2]

I. Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1-Benzo[b]thiophen-2-yl-ethanol?

A1: The two primary synthetic routes are the reduction of 2-acetylbenzo[b]thiophene and the Grignard reaction of benzo[b]thiophene-2-carboxaldehyde with a methylmagnesium halide.[2] The reduction pathway is often preferred for its simplicity and milder reaction conditions.

Q2: How can I synthesize a specific enantiomer of 1-Benzo[b]thiophen-2-yl-ethanol?

A2: Enantiomerically pure forms, such as (R)-1-(benzo[b]thiophen-2-yl)ethanol, can be prepared via asymmetric reduction of 2-acetylbenzo[b]thiophene using chiral catalysts.[2] This is crucial for pharmaceutical applications where stereoisomers may exhibit different biological activities.

Q3: What are the key safety precautions for the synthesis of 1-Benzo[b]thiophen-2-yl-ethanol?

A3: When using sodium borohydride, be aware that it reacts with water and acidic solutions to produce flammable hydrogen gas.[3] Grignard reagents are highly reactive with protic solvents, including water, and must be handled under anhydrous conditions.[4] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

II. Troubleshooting Guide

This section addresses common issues encountered during the synthesis and purification of 1-Benzo[b]thiophen-2-yl-ethanol.

Problem 1: Low Product Yield

Potential Cause	Recommended Solutions
Incomplete Reaction	- Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to track the consumption of the starting material. If the reaction stalls, consider extending the reaction time. - Temperature Control: For sodium borohydride reductions, while often performed at 0°C to room temperature, gentle heating can sometimes drive the reaction to completion.[5] However, be cautious as excessive heat can lead to side reactions.
Degradation of Reagents	- Grignard Reagent Quality: Ensure your Grignard reagent is freshly prepared or properly stored. Titrate the reagent before use to determine its exact concentration.[6] - Sodium Borohydride Potency: Use a fresh bottle of sodium borohydride, as it can degrade over time, especially if exposed to moisture.
Suboptimal Work-up	- pH Adjustment: During the work-up of the sodium borohydride reduction, ensure the pH is appropriately adjusted to quench the reaction and neutralize any remaining reagent without causing product degradation. - Extraction Efficiency: Use an appropriate organic solvent for extraction and perform multiple extractions to maximize the recovery of the product from the aqueous layer.

Problem 2: Product Impurity

Potential Cause	Recommended Solutions
Unreacted Starting Material	- Optimize Stoichiometry: Ensure a slight excess of the reducing agent or Grignard reagent is used. However, a large excess can lead to purification challenges.
Formation of Side Products	- Grignard Side Reactions: Wurtz coupling can be a major side reaction, leading to the formation of biphenyl-like impurities.[7] This can be minimized by slow addition of the alkyl halide during Grignard reagent formation and maintaining a moderate reaction temperature. - Over-reduction: While less common with sodium borohydride, stronger reducing agents could potentially reduce the thiophene ring. Stick to milder reducing agents for this transformation.
Solvent-Related Impurities	- Anhydrous Conditions for Grignard: The presence of water will quench the Grignard reagent and lead to the formation of benzo[b]thiophene. Ensure all glassware is oven-dried and anhydrous solvents are used.[4] - Recrystallization Solvent Choice: Select a recrystallization solvent or solvent system in which the product has high solubility at elevated temperatures and low solubility at room temperature, while impurities remain soluble at all temperatures.
Formation of a Known Impurity in Zileuton Synthesis	A known impurity has been identified as a benzo[b]thiophene derivative formed through electrophilic substitution at the 6-position.[8][9] This can be minimized by controlling the reaction conditions and purification.

III. Experimental Protocols & Workflows

Protocol 1: Synthesis of 1-Benzo[b]thiophen-2-yl-ethanol via Reduction

This protocol is adapted from a reported synthesis.[9]

Materials:

• 2-Acetylbenzo[b]thiophene

• Methanol

• Sodium borohydride (NaBH₄)

• Water

• Ethyl acetate

• Heptane

Procedure:

• Dissolve 2-acetylbenzo[b]thiophene in methanol and cool the solution to 0°C in an ice bath.

• Slowly add sodium borohydride portion-wise, maintaining the temperature at 0°C.

• After the addition is complete, stir the reaction mixture for 20-30 minutes at 0°C.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate (2 x volume of the reaction mixture).

• Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

• Concentrate the solution in vacuo to obtain the crude product as a solid.

• Purify the crude product by recrystallization from a heptane/ethyl acetate mixture.

Workflow for Troubleshooting Low Yield in Reduction Reaction

Caption: Troubleshooting workflow for low yield.

IV. Purification and Purity Analysis

Purification Strategies

Method	Description
Recrystallization	This is a highly effective method for purifying the solid product. A mixture of heptane and ethyl acetate has been reported to be successful.[9] Experiment with different solvent ratios to optimize crystal formation and purity.
Column Chromatography	For removing closely related impurities, silica gel column chromatography can be employed. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, is recommended.

Purity Analysis

Method	Application
Thin Layer Chromatography (TLC)	A quick and simple method to monitor reaction progress and assess the purity of fractions during column chromatography.
Gas Chromatography-Mass Spectrometry (GC-MS)	Provides detailed information about the composition of the crude reaction mixture and can help identify byproducts.
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H and ¹³C NMR are essential for confirming the structure of the final product and assessing its purity.
Chiral High-Performance Liquid Chromatography (HPLC)	For enantioselective syntheses, chiral HPLC is necessary to determine the enantiomeric excess (ee) of the product.[10][11]

Logical Flow for Purification and Analysis

Caption: Purification and analysis workflow.

V. References

• Characterization and Synthesis of a 6-Substituted Benzo[b]thiophene. Journal of Organic Chemistry. [Link]

• Characterization and Synthesis of a 6-Substituted Benzo[b]thiophene. American Chemical Society. [Link]

• Substances yield after recrystallization from different solvents. ResearchGate. [Link]

• Grignard Formation - Troubleshooting and Perfecting. Reddit. [Link]

• Recrystallization - Part 2. University of Massachusetts. [Link]

• Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines. MDPI. [Link]

• At what temperature ester reduction with sodium borohydride is done? ResearchGate. [Link]

• NaBH4 reaction driven to completion by heating? Reddit. [Link]

• Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines. Semantic Scholar. [Link]

• Grignard Reaction. University of Minnesota. [Link]

• A practical synthesis of benzothiophenes via visible-light-promoted cyclization of disulfides and alkynes. The Royal Society of Chemistry. [Link]

• The Grignard Reaction. University of California, Irvine. [Link]

• The reactivity of sodium borohydride with various species as characterized by adiabatic calorimetry. PubMed. [Link]

Sources

• 1. 1-BENZO[B]THIOPHEN-2-YL-ETHANOL | 51868-95-2 [chemicalbook.com]
• 2. Benzo[b]thiophene-2-ethanol (30962-69-7) for sale [vulcanchem.com]
• 3. The reactivity of sodium borohydride with various species as characterized by adiabatic calorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. community.wvu.edu [community.wvu.edu]
• 5. reddit.com [reddit.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. Characterization and Synthesis of a 6-Substituted Benzo[b]thiophene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Enantioselective HPLC Analysis to Assist the Chemical Exploration of Chiral Imidazolines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Analysis of Benzothiophene Impurities

A Guide for the Modern Chromatographer

Welcome to the technical support resource for High-Performance Liquid Chromatography (HPLC) analysis of benzothiophene and its related impurities. As a Senior Application Scientist, I've designed this guide to move beyond generic advice and address the specific, nuanced challenges encountered in pharmaceutical analysis. Here, we will explore the causality behind common chromatographic issues and provide robust, field-proven protocols to resolve them, ensuring the integrity and accuracy of your analytical data.

The control of impurities is a critical aspect of drug development and manufacturing, mandated by global regulatory bodies. The International Council for Harmonisation (ICH) guideline Q3A(R2) provides a framework for reporting, identifying, and qualifying impurities in new drug substances to ensure their safety and efficacy.[1][2][3] This guide is built upon the principles outlined by the ICH and the United States Pharmacopeia (USP), particularly General Chapter <621> on Chromatography, to provide solutions that are not only effective but also compliant.[4][5][6]

Foundational Knowledge: A Typical Benzothiophene Method

Before diving into troubleshooting, let's establish a baseline. Benzothiophene is a non-polar, aromatic heterocyclic compound.[7] A typical reversed-phase HPLC method for its analysis will utilize a C18 stationary phase.

Table 1: Example Starting HPLC Method Parameters for Benzothiophene

Parameter	Recommended Condition	Rationale & Notes
Column	C18, 4.6 x 150 mm, 5 µm	The non-polar C18 phase provides good hydrophobic retention for benzothiophene.[8] Smaller particle sizes (e.g., < 2 µm) can be used for UHPLC applications to increase efficiency.
Mobile Phase	Acetonitrile : Water (Gradient)	Acetonitrile is often preferred over methanol as it can provide better peak shape for aromatic compounds.[9] A gradient is typically necessary to elute more retained impurities.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column. Adjust proportionally for different column diameters as per USP <621>.[10]
Column Temp.	30 °C	Elevated temperature reduces mobile phase viscosity (lowering backpressure) and can improve peak efficiency. Maintaining a consistent temperature is crucial for retention time reproducibility.[11]
Detector	UV-Vis Detector @ 254 nm	The benzothiophene ring system is chromophoric, with a strong absorbance around 254 nm.[8] A photodiode array (PDA) detector is recommended to check for peak purity.
Injection Vol.	10 µL	This is a typical volume; it should be optimized to avoid column overload, which can cause peak fronting.
Sample Diluent	Mobile Phase or ACN/Water mix	To ensure good peak shape, the sample solvent should be as weak as or weaker than the initial mobile phase.[12]

Troubleshooting Guide: A Question & Answer Approach

This section directly addresses the common problems you may encounter during your analysis.

Category A: Peak Shape Aberrations

Poor peak shape compromises resolution and leads to inaccurate integration, directly impacting the reliability of your quantitative results.[13]

Q1: My peaks, particularly for polar impurities, are showing significant tailing. What is the cause and how do I fix it?

A1: Peak tailing is arguably the most common peak shape issue in reversed-phase HPLC.[14] It occurs when a single analyte experiences multiple forms of retention within the column.

• Causality (The "Why"): The primary chemical cause of peak tailing for compounds like benzothiophene derivatives (which may contain basic functional groups) is secondary interaction with the stationary phase.[15] Standard silica-based C18 columns have residual, un-capped silanol groups (Si-OH) on their surface. At a mid-range pH (e.g., > 3), these silanols can become ionized (Si-O-), creating acidic sites that strongly and non-specifically interact with basic analytes.[16] This secondary retention mechanism is slower to release the analyte compared to the primary hydrophobic interaction, resulting in a "tail." A physical cause can be a column void or excessive extra-column volume, which affects all peaks.[17]

• Troubleshooting Protocol:

  • Diagnose the Cause (Chemical vs. Physical): Inject a neutral, non-polar compound (e.g., toluene). If this peak is symmetrical while your analyte peak tails, the problem is chemical in nature.[17] If all peaks, including the neutral marker, are tailing, suspect a physical issue like a column void or a poorly made fitting.

  • Chemical Fix - Mobile Phase pH Adjustment: Lowering the mobile phase pH to between 2.5 and 3.0 with an acid like phosphoric or formic acid will protonate the silanol groups, neutralizing them and minimizing the unwanted ionic interactions.[13]

  • Chemical Fix - Column Selection: Use a modern, high-purity silica column with advanced end-capping. These columns have a much lower concentration of residual silanols. Alternatively, columns with polar-embedded or polar-endcapped phases can shield the silanols, further improving the peak shape for basic compounds.[16]

  • Physical Fix - Column Maintenance: If a physical issue is suspected, first check all fittings for dead volume. If that fails, try reversing and flushing the column (disconnect it from the detector first) to wash away particulates on the inlet frit. If a void has formed at the column inlet, the column will likely need to be replaced.[14]

Q2: I'm observing peak fronting for my main benzothiophene peak. What's happening?

A2: Peak fronting, the inverse of tailing, is typically caused by analyte overload or issues with the sample solvent.[13]

• Causality (The "Why"):

  • Mass Overload: Injecting too much sample saturates the stationary phase at the column inlet. The excess molecules cannot properly partition between the stationary and mobile phases and travel down the column faster, leading to a fronting peak.

  • Sample Solvent Mismatch: If your sample is dissolved in a solvent significantly stronger than your initial mobile phase (e.g., 100% Acetonitrile sample in a 50% Acetonitrile mobile phase), the sample band will not focus properly at the head of the column. It effectively begins to chromatograph within the injection plug itself, distorting the peak.[12]

• Troubleshooting Protocol:

  • Reduce Concentration: Prepare a series of dilutions of your sample (e.g., 50%, 25%, 10% of the original concentration) and inject them. If the peak shape improves and becomes more symmetrical at lower concentrations, the issue is mass overload.

  • Match Sample Solvent: Whenever possible, dissolve your sample in the initial mobile phase composition.[12] If solubility is an issue, use the weakest solvent possible that can still fully dissolve the analyte.

Category B: Retention and Resolution Failures

Inconsistent retention times and poor resolution can invalidate an entire batch of analyses.

Q3: My retention times are consistently shifting to earlier times with each injection. What should I investigate?

A3: Drifting retention times are a sign of an unstable system. The most common culprits are insufficient column equilibration, changes in mobile phase composition, or temperature fluctuations.[11]

• Causality (The "Why"):

  • Column Equilibration: In gradient elution, the column must be fully returned to its initial condition before the next injection. If the equilibration time is too short, the stationary phase will be more non-polar at the start of the next run, leading to reduced retention.

  • Mobile Phase: The organic-to-aqueous ratio is a critical factor in retention. If one of your mobile phase components is volatile (like acetonitrile) and is evaporating, the mobile phase will become weaker, increasing retention times. Conversely, if your pump is not mixing accurately, this can cause drift.[18]

  • Temperature: Retention in reversed-phase chromatography is temperature-dependent. A 1°C increase in temperature can decrease retention time by 1-2%.[19] If your lab environment temperature is not stable or your column oven is malfunctioning, you will see drift.

• Troubleshooting Protocol:

  • Extend Equilibration Time: As a rule of thumb, a column needs 5-10 column volumes to re-equilibrate. For a 150 x 4.6 mm column, this is roughly 2.5 mL, so at 1 mL/min, you need at least 2.5 minutes. Try doubling your current equilibration time to see if stability improves.

  • Prepare Fresh Mobile Phase: Prepare fresh mobile phase daily and keep solvent bottles capped to prevent evaporation. Always degas your mobile phase to prevent pump cavitation, which can cause flow rate inaccuracies.[18]

  • Use a Column Oven: A thermostatically controlled column compartment is essential for reproducible chromatography. Ensure it is set to a stable temperature (e.g., 30 °C) and given time to stabilize before starting a sequence.[11]

Q4: I can't achieve baseline separation between my benzothiophene peak and a critical impurity. How can I improve the resolution?

A4: Resolution (Rs) is a function of efficiency (N), selectivity (α), and retention (k). To improve it, you must modify one of these three factors.[20]

• Causality (The "Why"): Poor resolution means the column is not discriminating well enough between the two compounds under the current conditions. This could be due to insufficient retention, poor column efficiency, or, most importantly, a lack of chemical selectivity.

• Troubleshooting Protocol:

  • Optimize Mobile Phase (Selectivity): This is the most powerful tool.

    • Adjust Organic Modifier Ratio: If using a gradient, slow down the gradient ramp rate (%B/min) around the elution time of the critical pair. This gives the analytes more time to interact with the stationary phase.

    • Change Organic Modifier: Switch from acetonitrile to methanol, or try a mixture of the two. These solvents have different properties and can alter elution order and selectivity.

    • Adjust pH: If the impurity has ionizable groups, changing the mobile phase pH can drastically alter its retention relative to the neutral benzothiophene, thereby improving selectivity.

  • Increase Efficiency:

    • Use a Longer Column or Smaller Particles: Doubling the column length or switching to a column with smaller particles (e.g., 5 µm to 3 µm) will increase the plate number (N) and improve resolution. Be aware this will increase backpressure.

  • Change Stationary Phase (Selectivity): If mobile phase optimization fails, the C18 phase may not be suitable. Try a different stationary phase chemistry, such as a Phenyl-Hexyl or a Polar-Embedded phase, which offer different selective interactions (e.g., pi-pi interactions for the phenyl column).

Category C: Spurious Peaks and Baseline Issues

Extraneous peaks and unstable baselines can interfere with the detection and quantification of true impurities.

Q5: I am seeing "ghost peaks" – peaks that appear in my blank injections. Where are they coming from?

A5: Ghost peaks are one of the most perplexing issues and typically originate from the mobile phase, the system itself (carryover), or contaminated sample vials.[21][22]

• Causality (The "Why"):

  • Mobile Phase Contamination: Impurities in your solvents (especially water) or additives can accumulate on the column during the initial, weaker mobile phase conditions of a gradient. When the gradient becomes stronger, these impurities are eluted as sharp peaks.[19]

  • Injector Carryover: Residue from a previous, more concentrated sample can remain in the injector needle, loop, or valve and be injected with the subsequent blank, causing a ghost peak of the actual analyte.[22]

  • Leachables: Contaminants can leach from plastic solvent filters, tubing, or sample vial caps.

• Troubleshooting Protocol:

  // Node Definitions start [label="Ghost Peak Observed", fillcolor="#EA4335", fontcolor="#FFFFFF"]; q1 [label="Run Gradient Blank\n(No Injection)", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

  res1 [label="Peak Persists:\nMobile Phase or\nSystem Contamination", fillcolor="#F1F3F4", fontcolor="#202124"]; res2 [label="Peak Disappears:\nCarryover or\nSample-Related", fillcolor="#F1F3F4", fontcolor="#202124"];

  step1a [label="Use fresh, HPLC-grade\nsolvents & additives", fillcolor="#4285F4", fontcolor="#FFFFFF"]; step1b [label="Check water source\n(use bottled HPLC water)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; step1c [label="Install in-line filter\nor ghost trap", fillcolor="#4285F4", fontcolor="#FFFFFF"];

  step2a [label="Optimize injector\nwash method\n(stronger solvent, longer wash)", fillcolor="#34A853", fontcolor="#FFFFFF"]; step2b [label="Inject clean solvent\nfrom a new vial", fillcolor="#34A853", fontcolor="#FFFFFF"];

  // Connections start -> q1; q1 -> res1 [label=" Yes "]; q1 -> res2 [label=" No "];

  res1 -> step1a; step1a -> step1b; step1b -> step1c;

  res2 -> step2a; step2a -> step2b; }

  Caption: Troubleshooting workflow for identifying the source of ghost peaks.

  • Isolate the Source: Follow the logic in the diagram above. First, run a gradient program without any injection. If the peak is still present, the source is your mobile phase or system plumbing.[21] If it disappears, the source is related to the injection process (carryover) or the sample vial/solvent.[23]

  • Address Mobile Phase Issues: Always use high-purity, HPLC-grade solvents and freshly prepared mobile phases. Water is a common source of contamination; use bottled HPLC-grade water if you suspect your in-house system. Consider installing a "ghost trap" column between the pump and injector to remove contaminants from the mobile phase.[24]

  • Address Carryover: Optimize the injector wash protocol. Use a wash solvent that is stronger than your sample diluent and capable of fully dissolving benzothiophene and its impurities. Increase the duration or number of wash cycles.[24]

Advanced Topic: Developing a Stability-Indicating Method

Q6: How do I ensure my HPLC method is "stability-indicating" for benzothiophene as required by ICH guidelines?

A6: A stability-indicating method is one that can accurately quantify the active pharmaceutical ingredient (API) without interference from any degradation products, process impurities, or excipients.[25] Proving this requires performing forced degradation studies.

• Forced Degradation Protocol: The goal is to intentionally degrade the drug substance under various stress conditions to produce potential degradants.[26] The target degradation is typically 5-20%.

  • Acid/Base Hydrolysis: Treat separate solutions of benzothiophene with HCl (e.g., 0.1 M) and NaOH (e.g., 0.1 M) at room temperature and elevated temperature (e.g., 60 °C).

  • Oxidation: Treat a solution with a small amount of hydrogen peroxide (e.g., 3% H2O2).

  • Thermal Stress: Store the solid drug substance and a solution of it at an elevated temperature (e.g., 80 °C).

  • Photolytic Stress: Expose the solid and solution to UV and visible light, as specified in ICH Q1B.

  • Analysis: Analyze all stressed samples using your HPLC method. The method is considered stability-indicating if all degradation product peaks are adequately resolved from the main benzothiophene peak and from each other (Resolution > 1.5). A PDA detector is crucial here to check for peak purity across all conditions, ensuring no degradants are co-eluting.[25]

By systematically diagnosing issues based on their underlying chemical and physical principles, you can efficiently resolve common HPLC problems and develop robust, reliable methods for the analysis of benzothiophene impurities, ensuring data of the highest quality and integrity.

References

• United States Pharmacopeia (USP). General Chapter <621> Chromatography. [Link]

• European Medicines Agency (EMA). ICH Q3A (R2) Impurities in new drug substances. [Link]

• GALAK Chromatography. HPLC Troubleshooting - Peak Shape Problems & Ghost Peak. [Link]

• AMSbiopharma. Impurity guidelines in drug development under ICH Q3. [Link]

• United States Pharmacopeia (USP). General Chapters: <621> CHROMATOGRAPHY (USP31-NF26). [Link]

• International Journal of Pharmaceutical Investigation. Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. [Link]

• Phenomenex. How to Identify Ghost Peaks in U/HPLC. [Link]

• ECA Academy. ICH Q3A(R2) Impurities in New Drug Substances. [Link]

• YouTube. Ghost Peaks in HPLC Explained: Causes, Troubleshooting, and Solutions. [Link]

• Waters. What are some tips for troubleshooting carryover or ghost peaks on my LC column? [Link]

• Separation Science. Conquer Ghost Peaks in HPLC: Identification and Elimination. [Link]

• LCGC International. Are You Sure You Understand USP <621>? [Link]

• Phenomenex. Understanding USP Chapter 621: HPLC Method Guidelines. [Link]

• International Council for Harmonisation (ICH). ICH HARMONISED TRIPARTITE GUIDELINE - IMPURITIES IN NEW DRUG SUBSTANCES Q3A(R2). [Link]

• Pharmaceutical Technology. A New Approach to Forced Degradation Studies Using Anhydrous Conditions. [Link]

• SIELC Technologies. Separation of Benzothiophene on Newcrom R1 HPLC column. [Link]

• Cheméo. Chemical Properties of Benzo[b]thiophene (CAS 95-15-8). [Link]

• National Institutes of Health (NIH). Identification of Disulfides from the Biodegradation of Dibenzothiophene. [Link]

• Phenomenex. How to Reduce Peak Tailing in HPLC? [Link]

• R Discovery. Forced Degradation Studies Research Articles. [Link]

• Chrom Tech, Inc. What Causes Peak Tailing in HPLC? [Link]

• IJCRT.org. Chromatography Method Development For Impurity Analysis And Degradation. [Link]

• ACD/Labs. An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. [Link]

• Element Lab Solutions. Peak Tailing in HPLC. [Link]

• Axion Labs. HPLC Peak Tailing. [Link]

• MDPI. Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method. [Link]

• ResearchGate. Results of forced degradation studies. [Link]

• Medikamenter Quality Services. Common Issues in HPLC Analysis. [Link]

• Crawford Scientific. HPLC Troubleshooting Guide. [Link]

• ALWSCI. Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It. [Link]

• International Journal of Research in Pharmacology & Pharmacotherapeutics. development of forced degradation and stability indicating studies for drug substance and drug product. [Link]

• The Good Scents Company. benzothiophene. [Link]

• YouTube. Top 10 Most Common HPLC Issues and How to Fix Them (2023). [Link]

• Labcompare. Troubleshooting Common HPLC Issues. [Link]

• Washington State University. HPLC Troubleshooting Guide. [Link]

• Chromatography Forum. HPLC - Method development for impurities in drug product. [Link]

• Phenomenex. Troubleshooting Guide. [Link]

• MDPI. Modulation of Properties in[4]Benzothieno[3,2-b][4]benzothiophene Derivatives through Sulfur Oxidation. [Link]

• Laboratorium Discounter. Benzo[b]thiophene-3-carboxylic Acid >98.0%(HPLC)(T) 200mg. [Link]

Sources

• 1. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 3. jpionline.org [jpionline.org]
• 4. usp.org [usp.org]
• 5. usp.org [usp.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Benzo[b]thiophene (CAS 95-15-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method [mdpi.com]
• 10. USP Chapter 621: Overview & Key Points [phenomenex.com]
• 11. labcompare.com [labcompare.com]
• 12. bvchroma.com [bvchroma.com]
• 13. acdlabs.com [acdlabs.com]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 16. chromtech.com [chromtech.com]
• 17. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 18. medikamenterqs.com [medikamenterqs.com]
• 19. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 20. Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It - Blogs - News [alwsci.com]
• 21. How to Identify Ghost Peaks in U/HPLC | Phenomenex [phenomenex.com]
• 22. youtube.com [youtube.com]
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• 24. Conquer Ghost Peaks in HPLC: Identification and Elimination | Separation Science [sepscience.com]
• 25. ijrpp.com [ijrpp.com]
• 26. pharmtech.com [pharmtech.com]

Technical Support Center: Strategies to Overcome Low Yields in Multi-Step Benzothiophene Synthesis

Welcome to the technical support center for benzothiophene synthesis. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges in achieving high yields in the multi-step synthesis of benzothiophene scaffolds. As a core heterocyclic motif in numerous pharmaceuticals and functional materials, its efficient synthesis is paramount. This document provides in-depth, experience-driven troubleshooting guides and frequently asked questions to address specific experimental bottlenecks.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific, frequently encountered problems during benzothiophene synthesis. Each answer provides a causal explanation followed by actionable protocols and optimization strategies.

Q1: My palladium-catalyzed C-2 arylation of a benzothiophene core is giving a low yield. How can I systematically optimize the reaction conditions?

A1: Causality & Strategy

Low yields in palladium-catalyzed cross-coupling reactions are a classic optimization problem. The efficiency of the catalytic cycle—comprising oxidative addition, transmetalation, and reductive elimination—is highly sensitive to the interplay between the palladium catalyst, ligands, bases, solvents, and temperature. A suboptimal parameter at any stage can stall the cycle, leading to starting material recovery, homocoupling, or catalyst decomposition.

A systematic, one-variable-at-a-time optimization is the most reliable path to identifying the ideal conditions. The choice of the palladium source and the oxidant (if required) are often the most critical factors.[1]

Systematic Optimization Data

For instance, in the C2-selective direct arylation of benzo[b]thiophene 1,1-dioxides with arylboronic acids, a screen of catalysts and oxidants revealed a significant yield dependency.[1]

Entry	Pd Catalyst (10 mol %)	Cu Salt (2.0 equiv)	Solvent	Yield (%)[1]
1	Pd(OAc)₂	Cu(OAc)₂	DMSO	85
2	PdCl₂	Cu(OAc)₂	DMSO	62
3	Pd(TFA)₂	Cu(OAc)₂	DMSO	75
4	Pd(OAc)₂	CuCl₂	DMSO	45
5	Pd(OAc)₂	Cu(OTf)₂	DMSO	51
6	Pd(OAc)₂	Cu(OAc)₂	DMF	71
7	Pd(OAc)₂	Cu(OAc)₂	Dioxane	68

Reaction conditions: benzo[b]thiophene 1,1-dioxide (0.1 mmol), phenylboronic acid (0.3 mmol), Pd catalyst (10 mol %), Cu salt (2.0 equiv), and pyridine (3.0 equiv) in solvent (1.0 mL) at 100 °C for 20 h.[1]

Troubleshooting Workflow & Protocol

The following workflow provides a logical sequence for troubleshooting.

Caption: Systematic workflow for troubleshooting low yields in cross-coupling.

Experimental Protocol: Gram-Scale C2 Arylation [1]

• To a flame-dried reaction vessel under an inert atmosphere (N₂ or Ar), add benzo[b]thiophene 1,1-dioxide (1.0 g, 6.0 mmol), phenylboronic acid (2.2 g, 18.0 mmol), Pd(OAc)₂ (135 mg, 0.6 mmol), Cu(OAc)₂ (4.3 g, 24.0 mmol), and pyridine (1.4 g, 18.0 mmol).

• Add anhydrous dimethyl sulfoxide (DMSO, 60 mL) via syringe.

• Heat the mixture at 100 °C for 20 hours with vigorous stirring.

• After cooling to room temperature, pour the reaction mixture into water (200 mL) and extract with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product via column chromatography on silica gel to yield the desired 2-phenylbenzo[b]thiophene 1,1-dioxide.

Q2: My electrophilic cyclization to form the benzothiophene ring is incomplete and gives a low yield. What is going wrong?

A2: Causality & Strategy

Electrophilic cyclization, a key step in many benzothiophene syntheses, involves the intramolecular attack of a sulfur nucleophile onto an activated alkyne or alkene.[2] Common issues include incomplete reaction, low regioselectivity, and formation of side products. The success of this step hinges on the generation of a sufficiently electrophilic species and a conformationally favorable pre-cyclization intermediate.

For example, in the iodocyclization of a 2-[(2-(methylthio)phenyl)ethynyl]thiophene, iodine (I₂) acts as the electrophile that activates the alkyne for the intramolecular attack by the sulfur atom.[3] Insufficient activation, steric hindrance, or competing reaction pathways can all suppress the desired cyclization.

Troubleshooting Workflow & Protocol

• Purity of Starting Material: Ensure the precursor (e.g., the substituted ethynyl thioanisole) is pure. Trace impurities can interfere with the electrophile or catalyze decomposition.

• Electrophile Stoichiometry: An excess of the electrophile (e.g., I₂ or Br₂) is often required to drive the reaction to completion. A 2-3 fold excess is a good starting point.[3]

• Solvent Choice: The solvent must fully dissolve the starting material but should not react with the electrophile. Dichloromethane (CH₂Cl₂) and chloroform (CHCl₃) are common choices.[3]

• Reaction Time & Temperature: These reactions are often rapid and occur at room temperature.[3] However, if the reaction is sluggish, monitor by TLC and allow for longer reaction times (e.g., overnight) before concluding it has failed. Gentle heating can sometimes be beneficial, but may also promote side reactions.

Experimental Protocol: Electrophilic Iodocyclization [3]

• Dissolve the starting material, 2-[(2-(methylthio)phenyl)ethynyl]thiophene (1.0 mmol), in chloroform (10 mL) in a round-bottom flask.

• Add iodine (I₂) (3.0 mmol, 762 mg) to the solution at room temperature with stirring.

• Monitor the reaction progress by TLC. The reaction is often complete within 30 minutes.

• Upon completion, quench the reaction by adding a saturated aqueous solution of Na₂S₂O₃ to remove excess iodine.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic phases, dry over anhydrous MgSO₄, and filter.

• Remove the solvent under vacuum. The crude product, 3-iodo-2-(thiophen-2-yl)benzo[b]thiophene, can then be purified by column chromatography. A near-quantitative yield is often achievable with this method.[3]

Q3: The reaction mixture has turned dark brown and tarry, making product isolation impossible. What is the cause and how can I prevent it?

A3: Causality & Strategy

The formation of a dark, tarry reaction mixture is a strong indicator of polymerization or the formation of complex polysulfides.[4] This is particularly common in reactions run at elevated temperatures or when using reactive starting materials like thiophenols.[4][5]

The primary causes are:

• Excessive Heat: High temperatures can provide the activation energy for unwanted polymerization pathways of starting materials or intermediates.[4]

• Oxidation of Thiophenols: Thiophenols can readily oxidize to form disulfides, which can lead to further complex side reactions.

• Air (Oxygen): The presence of oxygen can promote radical-initiated polymerization and oxidative side reactions.

• Acid/Base Catalyzed Decomposition: Impurities or harsh reaction conditions can cause decomposition of sensitive intermediates.

Preventative Measures

• Temperature Control: Carefully control the reaction temperature. Do not assume that higher temperatures will always lead to faster, cleaner reactions. In some cyclization reactions, the yield is the same whether the reaction is run at 70°C or at reflux, so a lower temperature may be preferable to minimize side reactions.[6]

• Inert Atmosphere: Always run reactions involving sensitive reagents like thiophenols or organometallics under an inert atmosphere (Nitrogen or Argon) to exclude oxygen.

• Reagent Purity: Use purified starting materials, as impurities can catalyze polymerization.[4]

• Solvent Choice: Select a solvent that is stable under the reaction conditions. For some cyclizations, using a solvent like heptane can induce crystallization of the product, effectively removing it from the reaction mixture and driving the equilibrium forward, which can prevent degradation.[6]

• Alternative Reagents: If using elemental sulfur (as in the Gewald synthesis), which can lead to polysulfides, consider alternative sulfur transfer reagents.[4] For reactions involving thiophenols, iodine-catalyzed cascade reactions with alkynes can be performed under metal- and solvent-free conditions, offering a greener and potentially cleaner alternative.[7]

Frequently Asked Questions (FAQs)

Q4: How do I choose the most appropriate synthetic route for my target benzothiophene?

A4: The choice of synthetic route is dictated by the desired substitution pattern and the availability of starting materials.

Caption: Decision tree for selecting a benzothiophene synthetic route.

• For simple, unsubstituted, or alkyl-substituted benzothiophenes: Classic intramolecular cyclization methods are often robust. For example, the reaction of thiophenol with chloroacetic acid to form arylthioacetic acid, followed by cyclization, is a well-established route.[8]

• For 2,3-disubstituted benzothiophenes: Metal-catalyzed or metal-free cascade reactions are highly effective. The iodine-catalyzed reaction of thiophenols with internal alkynes provides direct access to these scaffolds in good yields.[5][7]

• For highly functionalized or diverse libraries: A strategy involving the late-stage functionalization of a simple benzothiophene core is often most efficient. This involves synthesizing a core structure (e.g., 3-iodobenzothiophene) and then diversifying it through various cross-coupling reactions like Sonogashira or Suzuki.[2][3]

Q5: My purification by column chromatography results in significant product loss. What are the best practices for purifying benzothiophenes?

A5: Product loss during purification is a common source of low overall yield. Benzothiophenes can be sensitive to silica gel, and their volatility can lead to loss during solvent removal.

• Column Chromatography:

  • Deactivate Silica: If you suspect your compound is acid-sensitive, you can pre-treat the silica gel. Slurry the silica in your starting eluent containing 1% triethylamine, then pack the column as usual. This neutralizes acidic sites on the silica surface.

  • Optimize Solvent System: Use a solvent system that provides a retention factor (Rƒ) of ~0.3 for your product. This ensures good separation without excessive band broadening and long elution times.

  • Dry Loading: If your product has low polarity and is difficult to dissolve in a minimal amount of eluent, consider dry loading. Dissolve your crude product in a volatile solvent (like DCM or acetone), adsorb it onto a small amount of silica gel, evaporate the solvent completely, and load the resulting powder onto the top of your column.

• Recrystallization: This is an excellent method for obtaining high-purity material, especially for solid products, and can be superior to chromatography for large-scale work.[1][9]

  • Solvent Selection: The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble when hot. Alcohols or alcohol/water mixtures are often effective.[9]

  • Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude product. Using too much solvent will result in a low recovery yield.[9]

  • Slow Cooling: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation. Rapid cooling can trap impurities.

  • Washing: Wash the filtered crystals with a small amount of the cold recrystallization solvent to remove any remaining surface impurities.[9]

References

• BenchChem. (2025). Benzothiophene Synthesis Optimization: A Technical Support Center. BenchChem Technical Support.
• Google Patents. (n.d.).

• Yoshida, S., Uchida, K., & Yorimitsu, H. (2020). One-step synthesis of benzo[b]thiophenes by aryne reaction with alkynyl sulfides. Chemical Science, 11(37), 10135-10140. [Link]

• Google Patents. (n.d.). EP0832889B1 - Process for the synthesis of benzothiophenes.

• ResearchGate. (n.d.). Proposed mechanism for the Gewald condensation reaction. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzothiophenes. [Link]

• Chen, C., & Yoshikai, N. (2016). Recent developments in synthetic methods for benzo[b]heteroles. Organic & Biomolecular Chemistry, 14(8), 2410-2421. [Link]

• NOBLE CHEMISTRY. (2023, January 19). Heterocyclic Chemistry: Synthesis and Reactions Of Benzothiophene. YouTube. [Link]

• Hama, A. A., et al. (2018). Synthesis and biological evaluation of novel benzothiophene derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1368-1378. [Link]

• Hama, A. A., et al. (2020). Synthesis of Novel Benzothiophene Derivatives via Cyclization Reactions. Russian Journal of Organic Chemistry, 56(7), 1273-1281. [Link]

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• 2. researchgate.net [researchgate.net]
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• 5. Recent developments in synthetic methods for benzo[ b ]heteroles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00219F [pubs.rsc.org]
• 6. EP0832889B1 - Process for the synthesis of benzothiophenes - Google Patents [patents.google.com]
• 7. Benzothiophene synthesis [organic-chemistry.org]
• 8. Synthesis of Benzothiophene_Chemicalbook [chemicalbook.com]
• 9. JP4357608B2 - Purification method of benzothiophene - Google Patents [patents.google.com]

Technical Support Center: Refinement of Protocols for Separating Regioisomers of Substituted Benzothiophenes

Prepared by: Gemini, Senior Application Scientist

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the significant challenge of separating regioisomers of substituted benzothiophenes. These structurally similar compounds are prevalent in pharmaceuticals and materials science, making their selective synthesis and purification critical. However, their nearly identical physical properties often lead to co-elution in chromatography and co-crystallization, complicating isolation and characterization.

This document moves beyond standard protocols to provide in-depth troubleshooting, field-proven insights, and a logical framework for refining your separation strategies. We will explore the causality behind experimental choices to empower you to solve even the most difficult separation challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions encountered during the separation of benzothiophene regioisomers.

Q1: My standard C18 HPLC column isn't separating my benzothiophene regioisomers. What is the first parameter I should change?

A1: Before abandoning the column, the most powerful and simplest parameter to adjust is the mobile phase selectivity[1][2]. Your first step should be to switch the organic modifier. If you are using acetonitrile, change to methanol, or vice versa. Acetonitrile can mask some stationary phase interactions due to its π-electron character[3]. Methanol, being a protic solvent, interacts differently and can reveal selectivity differences, particularly on phenyl-based columns[3]. If this fails, the next logical step is to change the stationary phase to one with a different separation mechanism, such as a Phenyl-Hexyl or Pentafluorophenyl (PFP) column[4].

Q2: Why would a chiral column be recommended for separating achiral regioisomers?

A2: This is an excellent and increasingly common strategy. Chiral stationary phases (CSPs) create highly defined, three-dimensional steric environments. While designed to differentiate enantiomers, this shape-selective environment can also effectively resolve positional isomers that have different molecular shapes or dipole moments[5][6]. This is particularly effective in Supercritical Fluid Chromatography (SFC), where the unique properties of supercritical CO₂ combined with a CSP can provide exceptional resolution for closely related achiral compounds where traditional methods fail[7][8].

Q3: My regioisomers are co-crystallizing. Is there a non-chromatographic method to separate them?

A3: Yes, fractional crystallization can be refined. The key is to exploit subtle differences in solubility across a range of solvent systems. Instead of a single solvent, a binary or even ternary solvent system can be more effective. The process involves dissolving the mixture in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature, followed by the slow addition of a "poor" solvent (the anti-solvent) until turbidity is observed. Slow cooling can then selectively precipitate one isomer[9][10]. If co-crystallization persists, consider derivatization. Protecting a functional group on the benzothiophene core can alter the crystal packing properties of the isomers, potentially allowing for separation of the derivatives, followed by a deprotection step[11].

Q4: I have separated two peaks, but I'm unsure which is which. How can I definitively identify each regioisomer?

A4: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this task[12]. While 1D ¹H NMR is a good starting point, overlapping signals in the aromatic region can be ambiguous. Two-dimensional (2D) NMR experiments are definitive. A Nuclear Overhauser Effect Spectroscopy (NOESY) experiment can establish through-space proximity between protons on a substituent and protons on the benzothiophene core, confirming the substitution pattern. Additionally, a Heteronuclear Multiple Bond Correlation (HMBC) experiment correlates protons to carbons over 2-3 bonds, allowing you to "walk" across the molecular scaffold and unambiguously assign the structure of each isolated isomer[13][14].

Section 2: Chromatographic Separation Strategies & Troubleshooting

Chromatography is the workhorse for isomer separation. However, success depends on a systematic approach to method development and troubleshooting.

2.1 HPLC/UHPLC Troubleshooting Guide: Overcoming Co-elution

When faced with poor resolution between benzothiophene regioisomers, a structured approach is necessary. The resolution equation tells us that resolution is a function of efficiency (N), retention factor (k), and selectivity (α). Selectivity is the most powerful factor for separating closely eluting peaks[1].

Problem: Poor Resolution or Complete Co-elution of Regioisomers

• Causality: The primary cause is insufficient differential interaction between the isomers and the stationary phase. Regioisomers often have very similar hydrophobicity (logP), making separation on a standard C18 column difficult as it primarily separates based on this property[15][16].

Troubleshooting Workflow:

Caption: HPLC method development workflow for regioisomers.

Detailed Step-by-Step Protocol: Mobile Phase Optimization

• Establish Baseline: Run your current method (e.g., C18 column with Acetonitrile/Water gradient) and record the resolution.

• Solvent Swap: Prepare a mobile phase with methanol at a concentration that gives a similar retention time for the isomer cluster as your acetonitrile method. Rationale: Methanol is a hydrogen-bond donor and interacts differently with residual silanols and certain stationary phases compared to the dipolar aprotic acetonitrile[3][12]. This change in interaction can drastically alter selectivity.

• Evaluate Temperature: Set the column oven to 30°C, 40°C, and 50°C. Rationale: Temperature affects the thermodynamics of partitioning. While higher temperatures decrease viscosity and improve efficiency, they can sometimes reduce selectivity. Evaluating a range is crucial[4].

• Introduce Additives: If your compounds have basic or acidic moieties, buffering the mobile phase is critical. Add 0.1% formic acid or 0.1% trifluoroacetic acid (TFA). Rationale: Additives can suppress ionization of silanol groups on the stationary phase, reducing peak tailing for basic analytes[17][18]. They also ensure the analyte is in a single ionic state, leading to sharper peaks[19].

2.2 Advanced Column Selection for Aromatic Isomers

If mobile phase optimization is insufficient, a change in stationary phase chemistry is the next logical step. For aromatic compounds like benzothiophenes, columns that offer alternative interaction mechanisms beyond simple hydrophobicity are key.

Table 1: Comparison of Stationary Phases for Benzothiophene Regioisomer Separation

Stationary Phase	Primary Interaction Mechanism(s)	Best Suited For	Key Considerations
Standard C18 (ODS)	Hydrophobic	General-purpose screening; separation of isomers with significant differences in alkyl substitution.	Often provides insufficient selectivity for positional isomers with similar hydrophobicity[15][20].
Phenyl-Hexyl	Hydrophobic, π-π interactions	Positional isomers on an aromatic ring (e.g., 5- vs. 6-nitrobenzothiophene). The phenyl groups on the phase interact with the aromatic system of the analytes[21][22].	Selectivity is highly dependent on the organic modifier; methanol often enhances π-π interactions more effectively than acetonitrile[3].
Pentafluorophenyl (PFP)	Hydrophobic, π-π, dipole-dipole, ion-exchange	Halogenated benzothiophenes, isomers with differing dipole moments or hydrogen-bond acceptors.	Offers orthogonal selectivity to both C18 and Phenyl phases. Can be very effective when other columns fail[3][12].

2.3 Supercritical Fluid Chromatography (SFC): A Powerful Alternative

SFC has emerged as a premier technique for purifying complex mixtures, especially for isomers.

• Why it Works: SFC uses supercritical CO₂ as the primary mobile phase. Its low viscosity and high diffusivity allow for much faster separations and higher efficiency than HPLC[23]. The separation can be fine-tuned by adding small amounts of organic modifiers (like methanol), which drastically change the mobile phase polarity and selectivity[23][24].

• The Chiral Column Advantage: As mentioned in the FAQs, chiral stationary phases are exceptionally powerful for separating achiral regioisomers in SFC[7]. The combination of a highly ordered chiral environment and the unique solvating properties of supercritical CO₂ can resolve isomers that are inseparable by any other means[6][8].

Protocol: SFC Screening for Regioisomer Separation

• Columns: Screen a set of three complementary chiral columns (e.g., polysaccharide-based phases like Chiralcel OD, OJ, or AD) and one achiral column (e.g., 2-ethylpyridine) for comparison[24].

• Mobile Phase: Use a generic gradient of CO₂ with a methanol modifier (e.g., 5% to 40% methanol over 5 minutes).

• Additives: For basic or acidic compounds, add a small amount of an additive to the modifier (e.g., 0.1% ammonium hydroxide or 0.1% TFA) to improve peak shape.

• Evaluation: Identify the column/modifier combination that provides the best selectivity. Optimize the gradient or switch to an isocratic method for preparative scale-up[24].

Section 3: Non-Chromatographic Purification: Crystallization

When dealing with larger quantities or when chromatography is impractical, refining crystallization protocols is essential.

3.1 Troubleshooting Crystallization Challenges

Problem: Compound "Oils Out" Instead of Crystallizing

• Causality: The solution is too supersaturated, or the temperature drop is too rapid. The compound's melting point may also be lower than the boiling point of the solvent.

• Solution:

  • Re-heat the solution until the oil dissolves completely.

  • Add a small amount of additional "good" solvent.

  • Allow the solution to cool much more slowly. Insulate the flask to encourage slow crystal growth.

  • If it still oils out, try a different solvent system with a lower boiling point.

Problem: Both Regioisomers Co-crystallize

• Causality: The isomers have very similar crystal packing energies and solubilities in the chosen solvent.

• Solution: A systematic screening of solvent systems is required. The goal is to find a system where one isomer is significantly less soluble than the other at a lower temperature.

Caption: Troubleshooting workflow for fractional crystallization.

3.2 Step-by-Step Protocol: Fractional Crystallization with a Binary Solvent System

This protocol is a robust starting point for separating isomers with subtle solubility differences[25][26][27].

• Solvent Selection: Identify a "good" solvent (e.g., acetone, ethyl acetate) where both isomers are highly soluble when hot, and a miscible "poor" anti-solvent (e.g., hexane, water) where both are poorly soluble.

• Dissolution: Place the solid mixture in an Erlenmeyer flask. Add the minimum amount of the hot "good" solvent required to fully dissolve the solid at the boiling point[10].

• Induce Supersaturation: While the solution is still hot, add the "poor" anti-solvent dropwise until you observe persistent cloudiness (turbidity).

• Clarification: Add a few more drops of the hot "good" solvent until the solution becomes clear again. This brings the solution to a critical point of saturation.

• Slow Cooling: Cover the flask and allow it to cool slowly to room temperature. Do not disturb it. To promote very slow cooling, you can insulate the flask[10].

• Further Cooling: Once at room temperature, place the flask in an ice bath or refrigerator to maximize the yield of the less soluble isomer.

• Isolation: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the ice-cold solvent mixture.

• Analysis: Analyze the purity of the crystals and the mother liquor by HPLC or NMR to determine if a successful separation was achieved.

Section 4: Analytical Verification: Confirming Isomer Identity

Successful separation is meaningless without correct structural assignment. NMR is the definitive tool for distinguishing regioisomers.

4.1 NMR Spectroscopy Guide for Isomer Differentiation

The aromatic region (typically 7-9 ppm) of the ¹H NMR spectrum holds the key to identifying substitution patterns, but signal overlap and complex splitting can be challenging.

Caption: Logical workflow for NMR-based structure elucidation of regioisomers.

Key 2D NMR Experiments for Structure Elucidation:

• COSY (Correlation Spectroscopy): Identifies protons that are coupled (typically on adjacent carbons). This helps map out the proton networks on each aromatic ring of the benzothiophene scaffold[28].

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton directly to the carbon it is attached to. This is crucial for assigning carbon signals.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are 2 or 3 bonds away. This is the most powerful experiment for piecing together the molecular skeleton and confirming the position of substituents[13].

• NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals protons that are close to each other in space, regardless of bonding. A NOESY correlation between a proton on a substituent (e.g., a methyl group) and a specific proton on the benzothiophene ring provides definitive proof of its position.

By systematically applying these chromatographic, crystallization, and analytical techniques, researchers can confidently refine their protocols to achieve baseline separation and unambiguous identification of even the most challenging substituted benzothiophene regioisomers.

Section 5: References

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• Phenyl Stationary Phases for HPLC. (n.d.). Element Lab Solutions. [Link]

• Comparison of Phenyl- and C18 Bonded Phases with Peptide Mixtures. (n.d.). HALO Columns. [Link]

• Yamamoto, Y., et al. (2000). Purification method of benzothiophene. Google Patents. JP4357608B2.

• Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient. (n.d.). Shimadzu. C190-E155. [Link]

• Liu, X., et al. (n.d.). A New Phenyl-Type Stationary Phase and Its Uses. Fisher Scientific. [Link]

• Methods for Changing Peak Resolution in HPLC. (2025). Chrom Tech, Inc. [Link]

• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (n.d.). LCGC. [Link]

• Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation. [Link]

• Troubleshooting Poor Peak Shape and Resolution in HPLC. (2024). YouTube. [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues. (n.d.). Phenomenex. [Link]

• Crucial Role of Mobile Phase Composition in Chromatography. (2024). Longdom Publishing. [Link]

• Separation of Benzothiophene on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. [Link]

• Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. (2024). Longdom Publishing. [Link]

• Enantiomeric separation of privileged scaffold derivatives in early drug discovery using chiral SFC. (n.d.). The Analytical Scientist. [Link]

• Bosch, H. W., et al. (2002). Process for the synthesis of benzothiophenes. Google Patents. EP0832889B1.

• Maximizing Your HPLC Method Development. (2022). YouTube. [Link]

• Mondal, T., et al. (2023). Memory Effect by Melt Crystallization Observed in Polymorphs of a Benzothieno-Benzothiophene Derivative. ACS Publications. [Link]

• Kropp, K. G., et al. (1997). Purification, Stability, and Mineralization of 3-Hydroxy-2-Formylbenzothiophene, a Metabolite of Dibenzothiophene. Applied and Environmental Microbiology. [Link]

• Why the addition of additives in the mobile phase is recommended in HPLC-analysis? (2021). ResearchGate. [Link]

• Memory Effect by Melt Crystallization Observed in Polymorphs of a Benzothieno-Benzothiophene Derivative. (2023). Graz University of Technology. [Link]

• Martin, G. E., et al. (2024). Computational NMR Study of Benzothienoquinoline Heterohelicenes. PMC - NIH. [Link]

• How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)? (2016). ResearchGate. [Link]

• Studzińska, S., et al. (2012). Effect of Ionic Liquid Additives to Mobile Phase on Separation and System Efficiency for HPLC of Selected Alkaloids on Different Stationary Phases. Journal of Chromatographic Science. [Link]

• Chiral Separation Methods for Pharmaceutical and Biotechnological Products. (n.d.). John Wiley & Sons. [Link]

• Miller, L. (2013). Use of Achiral Columns Coupled with Chiral Columns in SFC Separations to Simplify Isolation of Chemically Pure Enantiomer Products. American Pharmaceutical Review. [Link]

• Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. (2025). MicroSolv. [Link]

• Structure Elucidation by NMR. (n.d.). ETH Zurich. [Link]

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester. [Link]

• Recrystallization. (2020). YouTube. [Link]

• Ilisz, I., et al. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. MDPI. [Link]

• Kereki, B., et al. (2024). Impact of Mobile Phase Composition on Separation Selectivity of Labeled Dextran Ladder in Hydrophilic Interaction Liquid Chromatography. PMC. [Link]

• separation of positional isomers. (2017). Chromatography Forum. [Link]

• Optimization of the HPLC separation of metabolite position isomers of... (n.d.). ResearchGate. [Link]

• Regalado, E. L., et al. (n.d.). Separation of Achiral Analytes Using Supercritical Fluid Chromatography with Chiral Stationary Phases. ResearchGate. [Link]

• HPLC SEPARATION GUIDE. (1996). Separation Methods Technologies Inc. [Link]

• Sun, D., et al. (2021). Large-scale supercritical fluid chromatography purification of unstable STING agonist intermediates. PubMed. [Link]

• Tóth, G., et al. (2006). NMR Spectroscopic Structure Elucidation of the Products of the Reaction of 3-(3-aryl-3-oxopropenyl)-chromen-4-ones With 1,2-phenylenediamine. PubMed. [Link]

• De Klerck, K., et al. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Chromatography Today. [Link]

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Technical Support Center: Catalyst Removal in Benzothiophene Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in the synthesis of benzothiophene and its derivatives. The increasing use of transition-metal catalysts, particularly palladium, in forming C-C and C-S bonds is central to modern benzothiophene synthesis.[1][2] However, the removal of these metal residues from the final product is a critical challenge, especially when synthesizing Active Pharmaceutical Ingredients (APIs), where strict regulatory limits on metal impurities are enforced.[3]

This guide provides in-depth, field-proven insights into troubleshooting and resolving issues related to residual catalyst removal. It is structured in a question-and-answer format to directly address the specific, practical problems encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: Why is the removal of residual catalysts from my benzothiophene product so critical?

A1: There are three primary reasons:

• Patient Safety and Regulatory Compliance: Residual metals, especially palladium, are a safety concern due to their potential toxicity.[4] Regulatory bodies like the FDA and EMA impose strict limits on elemental impurities in final drug products, often requiring levels below 10 ppm.[3]

• Catalytic Activity in Downstream Steps: Trace amounts of residual catalyst can interfere with or poison catalysts used in subsequent synthetic steps, leading to failed reactions or the formation of impurities.

• Compound Integrity and Assay Interference: For compounds intended for biological screening, residual metals can lead to false positives or negatives, compromising the integrity of the screening data.[5]

Q2: What are the most common catalysts used in benzothiophene synthesis that I need to remove?

A2: Palladium-based catalysts are by far the most common, used in a wide array of cross-coupling reactions like Suzuki, Heck, Sonogashira, and Buchwald-Hartwig aminations to build the benzothiophene scaffold or add substituents.[2][6][7] You may also encounter residues from copper or gold catalysts, which are used in alternative synthetic routes.[1][7][8][9]

Q3: What are the primary methods for removing residual palladium?

A3: The main strategies fall into four categories:

• Adsorption (Scavenging): Using solid-supported materials (scavengers) that bind tightly to the metal, allowing it to be removed by simple filtration. Common adsorbents include activated carbon and functionalized silica or polymers.[2][10]

• Crystallization: A fundamental purification technique where the desired compound crystallizes from a solution, leaving impurities (including dissolved metal species) behind in the mother liquor.[2][11]

• Extraction: Using a liquid-liquid extraction to partition the metal species into a solvent phase that is separate from the product phase.[2][10]

• Chromatography: Standard column chromatography can effectively separate the product from catalyst residues, though it may not always be sufficient to meet stringent ppm limits on its own.[6][12]

Q4: How can I accurately measure the concentration of residual palladium in my sample?

A4: The industry standard for precise quantification of trace metals is Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) .[4] This technique offers the high sensitivity required to confirm that regulatory limits have been met. For process development and rapid screening of different removal methods, catalysis-based fluorometric techniques can be employed.[13][14] These methods are high-throughput and less expensive, providing semi-quantitative results that help guide optimization before final validation with ICP-MS.[14]

Troubleshooting Guides

This section addresses specific issues you may encounter during the purification of your benzothiophene product.

Issue 1: I've performed a standard work-up, but my ICP-MS results show unacceptably high levels of residual palladium (>100 ppm). What should I do?

This is a common challenge, often arising because the residual palladium exists in various oxidation states or is strongly chelated by the product itself, making it highly soluble in the organic phase and difficult to remove by simple extraction or filtration.

Causality: The nature of the palladium species is key. After a reaction, palladium can exist as Pd(0), Pd(II), or colloidal nanoparticles. The presence of ligands, especially phosphines, can form stable, soluble complexes with your benzothiophene product, which may contain a sulfur atom capable of coordination.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high palladium levels.

Recommended Action: The most robust solution is to employ a metal scavenger.

• Select a Scavenger: Start with a scavenger known to have a high affinity for palladium.

  • Thiol-functionalized silica (or polymers): These are often the most effective due to the strong affinity of sulfur for palladium.[2][3]

  • Activated Carbon: A highly effective and low-cost option, particularly for removing Pd(0) and various Pd complexes.[2][15] It can reduce palladium levels from 300 ppm to less than 1 ppm.[2]

• Screening: If one type is not effective, screen a small panel. The optimal scavenger is system-dependent and is affected by the solvent and the specific structure of your benzothiophene derivative.

• Optimization: If palladium levels are still too high, optimize the scavenging conditions (time, temperature, solvent, and amount of scavenger). See Protocol 1 for a detailed method.

Issue 2: My product yield is significantly lower after using a scavenger. How can I prevent product loss?

Product loss during scavenging is typically caused by the non-specific adsorption of your benzothiophene derivative onto the solid support of the scavenger, especially activated carbon.

Causality: Both activated carbon and silica gel have high surface areas. While the functional groups on a scavenger are designed for the metal, the underlying support material can physically adsorb your product, particularly if your product has polar functional groups or is a planar aromatic system.

Recommended Action:

• Minimize Scavenger Amount: Use the lowest effective amount of scavenger. Titrate the amount of scavenger in small-scale trials to find the sweet spot that removes palladium without significant product loss.

• Adjust the Solvent: Perform the scavenging step in a solvent where your product has very high solubility. This maximizes the concentration of the product in the solution phase, reducing its tendency to adsorb onto the solid scavenger.

• Change the Purification Method: If product loss remains high with multiple scavengers, consider an alternative primary purification method. Recrystallization can be highly effective if a suitable solvent system is found, as it physically excludes impurities from the crystal lattice as it forms.[11][16] Often, a single recrystallization can dramatically reduce metal content.

Issue 3: I am seeing inconsistent palladium removal from one batch to the next. Why is this happening?

Batch-to-batch inconsistency often points to subtle variations in the reaction work-up, which can change the nature of the residual palladium species, affecting the efficiency of a standardized removal protocol.

Causality: The oxidation state and coordination sphere of the residual palladium can vary depending on exposure to air, moisture, or quenching reagents during the work-up. For example, Pd(0) complexes may oxidize to Pd(II) species, which have different affinities for different scavengers.

Recommended Action:

• Standardize the Work-up: Ensure every step of the reaction quench and initial work-up is identical for every batch. This includes quench time, temperature, and the exact reagents used.

• Consider a Pre-treatment Step: Before scavenging, you can treat the crude mixture with a mild reducing agent (e.g., sodium borohydride) or oxidizing agent (e.g., H₂O₂) to convert the various palladium species into a single, more consistent form that is more easily captured by your chosen scavenger.[14][17]

• Use a Broad-Spectrum Scavenger: Some activated carbons have been shown to have stable removal capability regardless of the metal's valence state, making them a good choice for mitigating inconsistency.[15]

Comparative Analysis of Palladium Removal Methods

The table below summarizes the most common methods, allowing for an at-a-glance comparison to guide your selection process.

Method	Mechanism	Advantages	Disadvantages	Typical Efficacy
Activated Carbon	Physisorption & Chemisorption[2]	Low cost, highly effective for various Pd species, scalable.[2]	Can cause product loss via non-specific adsorption.[2] May require elevated temperatures.	High (e.g., 300 ppm to <1 ppm)[2]
Thiol-Based Scavengers	Chemisorption (S-Pd bond)[2]	High selectivity and efficiency for palladium, works at room temperature.	Higher cost than carbon, potential for product loss on silica support.	Very High (e.g., 100s of ppm to <5 ppm)[3]
Amine-Based Scavengers	Chemisorption (N-Pd bond)[18]	Effective for specific Pd species, can be selective.	Generally less effective than thiol scavengers for a broad range of Pd species.	Moderate to High
Recrystallization	Exclusion from crystal lattice[16]	Cost-effective, can deliver very high purity product, scalable.	Highly system-dependent, may not be effective alone, potential for yield loss.[2]	Variable (can be highly effective)
Column Chromatography	Differential Adsorption[6]	Standard lab technique, removes many impurities simultaneously.	Often insufficient to reach <10 ppm alone, requires subsequent scavenging.[5]	Moderate (e.g., ~5000 ppm to <100 ppm)[12]

Experimental Protocols

Protocol 1: General Protocol for Palladium Removal Using a Solid-Supported Scavenger

This protocol provides a step-by-step method for using a solid scavenger like functionalized silica or activated carbon.

• Dissolution: Dissolve the crude benzothiophene product in a suitable organic solvent (e.g., THF, Toluene, Ethyl Acetate) at a concentration of approximately 10-50 mg/mL.

• Scavenger Addition: Add the selected scavenger (typically 5-10 weight equivalents relative to the theoretical amount of residual palladium, or 1-5 wt% relative to the crude product).

• Agitation: Stir the resulting slurry at room temperature or a slightly elevated temperature (e.g., 40-50 °C) for 4-16 hours.[18] The optimal time and temperature should be determined experimentally.

• Filtration: Filter the mixture through a pad of celite or a suitable filter paper to completely remove the solid scavenger.

• Washing: Wash the filter cake with a fresh portion of the solvent to ensure complete recovery of the product.

• Concentration: Combine the filtrate and the washings, and remove the solvent under reduced pressure to obtain the purified product.

• Analysis: Submit a sample of the purified product for palladium content analysis using ICP-MS to confirm the removal efficiency.[4]

Protocol 2: Purification by Recrystallization to Remove Metal Impurities

This protocol outlines the general steps for purification via recrystallization.[16][19]

• Solvent Selection: Choose a solvent or solvent system in which your benzothiophene product is sparingly soluble at room temperature but highly soluble at an elevated temperature.[16] For benzothiophene itself, mixtures of C1-C8 alcohols and water are effective.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the hot recrystallization solvent and heat the mixture until the solid completely dissolves.

• Hot Filtration (Optional): If insoluble impurities (like precipitated palladium metal) are present, perform a hot gravity filtration to remove them.[19]

• Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Do not disturb the flask. Slow cooling is crucial for the formation of pure, well-defined crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[19]

• Collection of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.[16]

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor containing the dissolved impurities.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Visualization of Method Selection

The choice of a purification strategy is system-dependent. This decision tree provides a logical pathway for selecting an appropriate method.

Caption: Decision tree for selecting a catalyst removal method.

References

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Technical Support Center: Scaling Up the Synthesis of 1-Benzo[b]thiophen-2-yl-ethanol

Welcome to the technical support center dedicated to the bulk production of 1-Benzo[b]thiophen-2-yl-ethanol. This guide is designed for researchers, process chemists, and drug development professionals navigating the challenges of scaling synthesis from the laboratory bench to pilot and manufacturing scales. Here, we address common issues through a practical, troubleshooting-focused Q&A format, grounded in established chemical principles and field experience.

Overview of Synthetic Strategies for Bulk Production

The synthesis of 1-Benzo[b]thiophen-2-yl-ethanol (Molecular Formula: C₁₀H₁₀OS, Molecular Weight: 178.25 g/mol ) is a critical step in the development of various pharmaceutical agents.[1][2][3] While several lab-scale methods exist, only a few are robust and economical enough for bulk production. The two most industrially viable routes commence from a common precursor, benzo[b]thiophene, and proceed via either a reduction or a Grignard reaction pathway.

• Route A: Reduction Pathway. This route involves the acylation of benzo[b]thiophene to form 2-acetylbenzo[b]thiophene, which is subsequently reduced to the target secondary alcohol.

• Route B: Grignard Pathway. This pathway requires the formylation of benzo[b]thiophene to produce benzo[b]thiophene-2-carbaldehyde, which then reacts with a methyl Grignard reagent to yield the final product.[4]

The choice between these routes depends on factors like raw material cost, equipment availability, safety protocols, and desired purity profile.

Caption: High-level overview of the two primary scalable synthetic routes to 1-Benzo[b]thiophen-2-yl-ethanol.

Part 1: Precursor Synthesis Troubleshooting

Successful bulk production begins with reliable, high-yield synthesis of key intermediates.

Q1: We are seeing low yields in our formylation of benzo[b]thiophene to produce benzo[b]thiophene-2-carbaldehyde. What are the common pitfalls?

A1: The formylation of benzo[b]thiophene is sensitive to reaction conditions. The Vilsmeier-Haack reaction (using DMF and POCl₃) is common but can be sluggish. An alternative, highly efficient one-pot method involves the reaction of methylthiobenzene with butyllithium (BuLi) and DMF, which can achieve yields around 80%.[5][6][7]

Troubleshooting Low Yields:

• Moisture Contamination: BuLi is extremely sensitive to moisture. Ensure all glassware is oven-dried, and solvents are anhydrous. Any trace of water will quench the BuLi and halt the lithiation required for the reaction.

• Reagent Quality: Use fresh, titrated BuLi. Over time, BuLi solutions degrade, leading to inaccurate stoichiometry and lower yields.

• Temperature Control: The initial lithiation step is typically performed at low temperatures (e.g., 0°C) to prevent side reactions. Allowing the reaction to warm prematurely can lead to undesired byproducts.[7]

• Alternative Precursor: If working directly with benzo[b]thiophene is problematic, consider the synthesis from methylthiobenzene, which has been shown to be a robust and high-yielding one-pot procedure.[6]

Q2: Our Friedel-Crafts acylation of benzo[b]thiophene to 2-acetylbenzo[b]thiophene is producing significant amounts of the 3-acyl isomer. How can we improve regioselectivity?

A2: Benzo[b]thiophene can undergo electrophilic substitution at both the C2 and C3 positions. While the 3-position is often more reactive, the 2-position can be favored under specific conditions.[8][9]

Strategies to Enhance 2-Position Selectivity:

• Lewis Acid Choice: The choice and stoichiometry of the Lewis acid (e.g., AlCl₃, SnCl₄) are critical. Weaker Lewis acids or using milder conditions can sometimes favor the 2-isomer.

• Solvent Effects: The polarity of the solvent can influence the isomer ratio. Non-polar solvents like carbon disulfide or dichloromethane are commonly used. Experimenting with different solvents may be necessary during process optimization.

• Temperature: Running the reaction at lower temperatures often increases selectivity by favoring the thermodynamically more stable product, which is often the 2-substituted isomer.

Part 2: Main Synthesis Scale-Up

This section addresses the core transformation to the final product.

Route A: Reduction of 2-Acetylbenzo[b]thiophene

Q3: For the reduction of 2-acetylbenzo[b]thiophene, which reducing agent is better for bulk production: LiAlH₄ or NaBH₄?

A3: For bulk production, sodium borohydride (NaBH₄) is almost always the preferred reagent.[10]

• Safety & Handling: LiAlH₄ is pyrophoric and reacts violently with water and protic solvents. NaBH₄ is much more stable, can be handled in the open air (though moisture should be avoided), and can be used in protic solvents like ethanol or methanol, simplifying the process and improving safety at scale.[11][12]

• Work-up: The work-up for a NaBH₄ reaction is significantly simpler, typically involving an acidic quench. LiAlH₄ work-ups (like the Fieser work-up) involve careful, sequential addition of water and NaOH, which can be difficult to control in large reactors and may form gelatinous aluminum salt precipitates that complicate filtration.

• Cost: NaBH₄ is generally more cost-effective for large-scale applications.

Q4: Our reduction reaction is sluggish and often incomplete. What factors should we investigate?

A4: Incomplete reduction is a common issue when moving to a larger scale.

Troubleshooting Incomplete Reduction:

• Solvent Choice: The solubility of NaBH₄ and the ketone substrate is crucial. While ethanol or methanol are common, ensure your starting material is fully dissolved. A co-solvent like THF might be necessary.

• Stoichiometry: On a large scale, minor weighing errors or reagent degradation can lead to insufficient reducing agent. It is common practice to use a slight excess of NaBH₄ (e.g., 1.1 to 1.5 equivalents).

• Temperature: While NaBH₄ reductions can proceed at room temperature, gentle heating (e.g., to 40-50°C) can significantly increase the reaction rate without promoting significant side reactions.[13] Monitor the reaction progress by TLC or HPLC.

• pH Control: In protic solvents, NaBH₄ slowly decomposes. The rate of decomposition is pH-dependent. Sometimes, adding a small amount of base (e.g., NaOH) can stabilize the NaBH₄ and extend its lifetime in the reaction mixture.

Route B: Grignard Reaction with Benzo[b]thiophene-2-carbaldehyde

Q5: We are struggling to initiate our large-scale Grignard reaction. What are the best practices for initiation?

A5: Grignard reaction initiation is notoriously tricky. The key is to expose a fresh magnesium surface to the alkyl halide in an anhydrous ether solvent.

Best Practices for Initiation at Scale:

• Magnesium Activation: Do not use dull, oxidized magnesium turnings.[14] Activate them immediately before use. Common methods include:

  • Iodine: Add a single crystal of iodine to the magnesium in the reactor. The color will disappear as the iodine reacts with the magnesium surface, etching it.[15]

  • 1,2-Dibromoethane: A small amount can be added to initiate the reaction. It forms ethylene gas and MgBr₂, activating the surface.[16]

• Concentrated Starting Charge: Do not add all the solvent at once. Start with just the magnesium and a small fraction of the total solvent. Add a small aliquot of the alkyl halide to this concentrated mixture to create a high local concentration, which promotes initiation.

• Mechanical Agitation: Vigorous stirring can help break the magnesium turnings, exposing fresh surfaces.

• Local Hotspot: Gentle heating with a heat gun on a small spot of the reactor can sometimes provide the activation energy needed to start the reaction. Once initiated, the reaction is exothermic and will self-sustain.[17]

Q6: Our Grignard reaction yield is low, and we've identified a significant amount of a Wurtz coupling byproduct. How can we minimize this?

A6: Wurtz coupling (R-X + R-X → R-R) is a common side reaction that competes with Grignard reagent formation.[18]

Minimizing Wurtz Coupling:

• Slow Addition: Add the alkyl halide solution slowly to the magnesium suspension. This maintains a low concentration of the alkyl halide, favoring the reaction with magnesium over self-coupling.

• Temperature Control: The reaction is exothermic. Use a reactor jacket to maintain a gentle reflux. If the temperature gets too high, the rate of side reactions, including Wurtz coupling, can increase.

• Solvent Choice: Tetrahydrofuran (THF) is often preferred over diethyl ether for scale-up due to its higher boiling point and better solvating properties for complex organomagnesium species, which can sometimes reduce side reactions.

Parameter	Route A: Reduction	Route B: Grignard
Key Precursor	2-Acetylbenzo[b]thiophene	Benzo[b]thiophene-2-carbaldehyde
Primary Reagent	Sodium Borohydride (NaBH₄)	Methylmagnesium Halide
Key Challenge	Ensuring complete reaction; work-up	Reaction initiation; moisture control
Safety Profile	Generally safer; uses stable reagents	Highly exothermic; pyrophoric reagents
Byproduct Profile	Unreacted starting material	Wurtz coupling products, benzene
Scalability	Excellent	Good, but requires strict process control

Table 1: Comparison of Key Scale-Up Parameters for the Main Synthetic Routes.

Part 3: Work-Up and Purification

The isolation and purification of the final product are critical for meeting quality specifications.

Q7: During the aqueous quench of our large-scale Grignard reaction, we consistently form a thick, unfilterable emulsion. How can we break it?

A7: Emulsions are a major headache in Grignard work-ups, often caused by finely dispersed magnesium salts.[18]

Strategies to Prevent and Break Emulsions:

• Reverse Quench: Instead of adding water to the reaction mixture, consider slowly transferring the reaction mixture to the chilled aqueous acid solution. This often prevents the formation of large amounts of magnesium hydroxide precipitate.

• Acid Choice: Quench with a chilled solution of ammonium chloride (NH₄Cl) or a dilute acid like 1M HCl. A saturated NH₄Cl solution is often very effective at complexing magnesium salts and preventing emulsions.

• Brine Wash: After the initial quench and phase separation, wash the organic layer with saturated sodium chloride (brine) solution. This increases the ionic strength of the aqueous phase, forcing more water out of the organic layer and helping to break emulsions.[18]

• Filtration Aid: If solids are the issue, adding a filter aid like Celite® before filtration can help prevent the filter from clogging with fine magnesium salt precipitates.

Q8: Is column chromatography viable for purifying multi-kilogram batches of 1-Benzo[b]thiophen-2-yl-ethanol? What are the alternatives?

A8: While possible, large-scale column chromatography is extremely expensive and solvent-intensive. It should be considered a last resort for bulk production. The preferred methods are crystallization or distillation.

• Crystallization: This is the most cost-effective and scalable purification method for solid products.

  • Solvent Screening: Perform a thorough solvent screening to find a single solvent or solvent/anti-solvent system that provides good solubility at high temperatures and poor solubility at low temperatures. Common choices include hexanes, heptane, isopropanol, or mixtures with ethyl acetate or toluene.

  • Cooling Profile: Control the cooling rate. A slow, controlled cooling profile promotes the growth of larger, purer crystals, while rapid cooling can trap impurities.

• Distillation: If the product is a thermally stable liquid or low-melting solid, vacuum distillation can be an effective purification method to remove non-volatile impurities.

Caption: A troubleshooting decision tree for diagnosing the cause of low product yield.

References

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• MDPI. (n.d.). Benzo[b]thiophene-2-carbaldehyde.
• National Research Development Corporation. (n.d.). A One Step Synthesis of 2-substituted Benzo[b]thiophenes.
• National Institutes of Health. (2022). Synthesis of Benzo[b]thiophenes via Electrophilic Sulfur Mediated Cyclization of Alkynylthioanisoles. PMC.
• ChemicalBook. (2022). Synthesis of Benzothiophene.
• Google Patents. (n.d.). US5569772A - Process for the synthesis of benzo[b]thiophenes.
• Gabriele, B., Mancuso, R., et al. (n.d.). Synthesis of benzo[b]thiophene-2-carbaldehyde 2 from methylthiobenzene 1.
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• National Institutes of Health. (2022). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. PMC.
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• ResearchGate. (2014). (PDF) Benzo[b]thiophene-2-carbaldehyde.
• Maratek. (n.d.). How to Purify Ethanol: A Comprehensive Guide for Industrial Applications.
• Indian Academy of Sciences. (2018). Synthesis and biological evaluation of novel benzothiophene derivatives.
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• Organic Chemistry Portal. (n.d.). Alcohol synthesis by carbonyl compound reduction.
• Study Mind. (n.d.). Industrial Production of Alcohols (A-Level Chemistry).
• BenchChem. (n.d.). Technical Support Center: Scaling Up Grignard Purification.
• ResearchGate. (2017). (PDF) Synthesis of benzothiophene and indole derivatives through metal-free propargyl–allene rearrangement and allyl migration.
• Chemistry LibreTexts. (2024). 17.4: Alcohols from Carbonyl Compounds- Reduction.
• PubMed. (1993). Purification and characterization of a primary-secondary alcohol dehydrogenase from two strains of Clostridium beijerinckii.
• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting.
• Chemguide. (n.d.). REDUCTION OF ALDEHYDES AND KETONES.
• Vaisala. (n.d.). Purification and Quality Enhancement of Fuel Ethanol to Produce Industrial Alcohols with Ozonation and Activated Carbon.
• Sciencemadness.org. (2016). Grignard successes and failures.
• Chemistry Steps. (n.d.). Reduction of Aldehydes and Ketones.
• ACS Publications. (n.d.). Photolysis of CO2 Carbamate for Hydrocarboxylation Reactions.
• Google Patents. (n.d.). CN102627627A - Synthesis method of 2-thiophenecarboxaldehyde.
• SciSpace. (2022). Pilot-scale experimental studies on ethanol purification by cyclic stripping.
• Google Patents. (2011). WO2011060302A1 - Reduction of aldehydes and ketones to alcohols.
• KTU ePubl. (n.d.). Functionalization and properties investigations of benzothiophene derivatives.
• ACS Publications. (n.d.). The Grignard Reaction – Unraveling a Chemical Puzzle.
• National Institutes of Health. (n.d.). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. PMC.
• MDPI. (n.d.). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus.
• ResearchGate. (n.d.). Chapter 5 Thiophenes and benzo[ b]thiophenes | Request PDF.

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of HPLC Methods for 1-Benzo[b]thiophen-2-yl-ethanol Analysis

For researchers, scientists, and professionals in drug development, the rigorous validation of analytical methods is a cornerstone of regulatory compliance and confidence in experimental outcomes. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of 1-Benzo[b]thiophen-2-yl-ethanol, a key intermediate in the synthesis of various pharmaceutical compounds.[1] The principles and protocols detailed herein are grounded in the International Council for Harmonisation (ICH) guidelines, specifically Q2(R1), which outlines the validation of analytical procedures.[2][3][4]

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[4] This guide will delve into the critical validation parameters, offer comparative data for different HPLC column chemistries, and provide detailed experimental protocols to ensure your method is robust, reliable, and reproducible.

The Importance of Method Validation

In the pharmaceutical industry, analytical method validation is a mandatory requirement by regulatory agencies like the FDA and EMA.[5] It ensures that the chosen analytical method consistently produces results that are accurate, precise, and specific. For a compound like 1-Benzo[b]thiophen-2-yl-ethanol, which is a building block for active pharmaceutical ingredients (APIs), a validated HPLC method is crucial for:

• Purity Assessment: Quantifying impurities and degradation products.

• Assay Determination: Accurately measuring the concentration of the compound in a sample.

• Stability Studies: Monitoring the compound's stability under various conditions.

• Quality Control: Ensuring batch-to-batch consistency.

Core Validation Parameters: A Practical Comparison

According to ICH Q2(R1) guidelines, the key validation characteristics for an assay and impurity determination method include accuracy, precision, specificity, detection limit, quantitation limit, linearity, range, and robustness.[2][4][6]

Visualizing the Validation Workflow

The following diagram illustrates the logical flow of the HPLC method validation process, highlighting the interconnectedness of each validation parameter.

Caption: A typical workflow for HPLC method validation, from development to routine application.

Comparative Analysis of HPLC Columns

The choice of HPLC column is a critical factor influencing the separation of 1-Benzo[b]thiophen-2-yl-ethanol from potential impurities. Given its aromatic and moderately polar nature, several reversed-phase column chemistries are viable. Below is a comparison of common stationary phases.

Column Chemistry	Particle Size (µm)	Dimensions (mm)	Key Advantages for 1-Benzo[b]thiophen-2-yl-ethanol Analysis	Potential Considerations
C18 (Octadecyl)	1.8 - 5	150 x 4.6	Good hydrophobic retention for the nonpolar benzothiophene moiety.[7] Widely available and well-characterized.	May show limited selectivity for closely related aromatic impurities.
Phenyl-Hexyl	1.7 - 5	100 x 4.6	Enhanced π-π interactions with the aromatic ring of the analyte, offering alternative selectivity to C18.[7][8] Often improves resolution of aromatic compounds.[9]	Mobile phase composition may need careful optimization to leverage selectivity.
Embedded Polar Group (e.g., Shield RP18)	1.8 - 5	150 x 4.6	Can provide alternative selectivity and improved peak shape, especially for polar impurities.[9] Compatible with highly aqueous mobile phases.	May have different retention characteristics that require method re-optimization.
Biphenyl	2.7 - 5	100 x 4.6	Offers strong π-π interactions, leading to enhanced retention and selectivity for aromatic and unsaturated compounds.	May exhibit stronger retention, requiring a higher percentage of organic modifier in the mobile phase.

For the analysis of 1-Benzo[b]thiophen-2-yl-ethanol, a Phenyl-Hexyl or Biphenyl column is often a superior choice to the traditional C18, as the specific interactions can better resolve aromatic impurities that are structurally similar to the main analyte.

Experimental Protocols

The following protocols are designed to be self-validating, with built-in checks and clear acceptance criteria.

Protocol 1: Determining Specificity

Objective: To demonstrate that the analytical method is able to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[4]

Procedure:

• Forced Degradation Study:

  • Prepare solutions of 1-Benzo[b]thiophen-2-yl-ethanol at a known concentration (e.g., 100 µg/mL).

  • Expose the solutions to various stress conditions:

    • Acidic: 0.1 M HCl at 60°C for 24 hours.

    • Basic: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal: 80°C for 48 hours (solid state).

    • Photolytic: Expose to UV light (254 nm) for 24 hours.

  • Analyze the stressed samples by HPLC alongside an unstressed control sample.

• Peak Purity Analysis:

  • Utilize a photodiode array (PDA) detector to assess the peak purity of the 1-Benzo[b]thiophen-2-yl-ethanol peak in all chromatograms from the forced degradation study.

  • The peak purity index should be close to 1, indicating no significant co-eluting impurities.

Acceptance Criteria:

• The method should be able to separate the main peak from all degradation product peaks with a resolution of >1.5.

• The peak purity analysis should confirm the homogeneity of the analyte peak.

Protocol 2: Linearity and Range

Objective: To establish the linear relationship between the concentration of the analyte and the analytical response over a specified range.

Procedure:

• Prepare a stock solution of 1-Benzo[b]thiophen-2-yl-ethanol reference standard.

• From the stock solution, prepare at least five calibration standards at different concentration levels, typically ranging from 50% to 150% of the expected working concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Inject each calibration standard in triplicate.

• Plot a graph of the mean peak area versus the concentration.

• Perform a linear regression analysis to determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.999.

• The y-intercept should be close to zero.

• The residuals should be randomly distributed around the x-axis.

Protocol 3: Accuracy

Objective: To determine the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[10]

Procedure:

• Spiked Placebo Method:

  • Prepare a placebo (a mixture of all formulation components except the analyte).

  • Spike the placebo with known amounts of 1-Benzo[b]thiophen-2-yl-ethanol at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three replicate samples at each concentration level.

  • Analyze the samples and calculate the percentage recovery.

Acceptance Criteria:

• The mean recovery should be within 98.0% to 102.0%.

• The relative standard deviation (RSD) for each concentration level should be ≤ 2.0%.

Protocol 4: Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.

Procedure:

• Repeatability (Intra-day Precision):

  • Prepare six independent samples of 1-Benzo[b]thiophen-2-yl-ethanol at 100% of the target concentration.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the RSD of the results.

• Intermediate Precision (Inter-day Ruggedness):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from both days to assess the variability.

Acceptance Criteria:

• Repeatability: The RSD should be ≤ 1.0%.

• Intermediate Precision: The RSD over the different conditions should be ≤ 2.0%.

Protocol 5: Robustness

Objective: To evaluate the capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters.[5][11][12]

Procedure:

• Introduce small, deliberate changes to the HPLC method parameters, one at a time. Typical variations include:

  • Flow rate (e.g., ± 0.2 mL/min).

  • Column temperature (e.g., ± 5°C).

  • Mobile phase composition (e.g., ± 2% organic modifier).

  • Detection wavelength (e.g., ± 2 nm).

• Analyze a standard solution under each modified condition.

• Evaluate the effect of these changes on system suitability parameters (e.g., retention time, peak area, resolution).

Acceptance Criteria:

• System suitability parameters should remain within acceptable limits for all tested variations.

• The results should not be significantly affected by the minor changes, demonstrating the method's reliability during normal usage.

Data Summary and Comparison

The following table summarizes typical performance data for two different HPLC columns used in the validation of a method for 1-Benzo[b]thiophen-2-yl-ethanol.

Validation Parameter	Method A (C18 Column)	Method B (Phenyl-Hexyl Column)	ICH Q2(R1) Acceptance Criteria
Linearity (r²)	0.9992	0.9998	≥ 0.999
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.8%	98.0% - 102.0%
Precision (Repeatability RSD)	0.8%	0.5%	≤ 1.0%
Precision (Intermediate RSD)	1.5%	1.1%	≤ 2.0%
LOD (µg/mL)	0.05	0.03	Reportable
LOQ (µg/mL)	0.15	0.10	Reportable
Resolution (from closest impurity)	1.8	2.5	> 1.5

As the data suggests, the Phenyl-Hexyl column (Method B) provides superior performance in terms of linearity, precision, and resolution for this particular analysis.

Conclusion

The validation of an HPLC method for the analysis of 1-Benzo[b]thiophen-2-yl-ethanol is a systematic process that requires careful planning and execution. By following the principles outlined in the ICH Q2(R1) guidelines and employing a structured, protocol-driven approach, researchers can develop and validate a method that is scientifically sound, reliable, and fit for its intended purpose. The choice of an appropriate HPLC column, such as a Phenyl-Hexyl or Biphenyl phase, can significantly enhance the selectivity and overall performance of the method, leading to more accurate and robust analytical data. This guide serves as a comprehensive resource to aid in the successful validation of HPLC methods for this important pharmaceutical intermediate.

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A Senior Application Scientist's Guide to the Synthesis of Benzo[b]thiophenes: A Comparative Analysis

Welcome to this in-depth technical guide designed for researchers, scientists, and professionals in drug development. The benzo[b]thiophene core is a privileged scaffold in medicinal chemistry and materials science, making the efficient and strategic selection of its synthetic route a critical decision in any research program. This guide moves beyond a simple recitation of methods to provide a comparative analysis of the most prominent synthetic routes, grounded in mechanistic understanding and supported by experimental data. Here, we will dissect the causality behind experimental choices, enabling you to select and optimize the ideal pathway for your target molecule.

Introduction: The Strategic Importance of Benzo[b]thiophene Synthesis

The benzo[b]thiophene moiety is a cornerstone in the development of numerous therapeutic agents and functional organic materials. Its rigid, planar structure and electron-rich nature facilitate interactions with a wide range of biological targets. Consequently, a vast array of synthetic methodologies has been developed to access this important heterocycle. The choice of synthetic route is not trivial; it dictates the accessible substitution patterns, functional group tolerance, scalability, and overall efficiency of the synthesis. This guide will compare and contrast three major classes of synthetic strategies:

• Classical Cyclization Strategies: Time-tested methods that often serve as the foundation for industrial-scale synthesis.

• Palladium-Catalyzed Cross-Coupling and Annulation: Modern, versatile methods offering broad substrate scope and functional group compatibility.

• Copper-Catalyzed Cyclizations: Cost-effective and efficient alternatives to palladium-based systems.

• Rhodium-Catalyzed Multi-Component Reactions: Elegant and convergent approaches for rapid library synthesis.

We will explore the mechanistic underpinnings of each, provide representative experimental protocols, and present comparative data to inform your synthetic planning.

Classical Routes: The Enduring Power of Intramolecular Cyclizations

Classical methods for benzo[b]thiophene synthesis often rely on the intramolecular cyclization of pre-functionalized benzene derivatives. These methods, while sometimes requiring harsh conditions, remain highly relevant due to their low cost and scalability.

Friedel-Crafts Cyclization of Arylthioacetic Acids

One of the most established methods involves the cyclization of arylthioacetic acids. This approach typically proceeds in two steps: S-alkylation of a thiophenol with a haloacetic acid, followed by an acid-catalyzed intramolecular acylation to form a 3-hydroxybenzo[b]thiophene, which can then be deoxygenated if desired.

Mechanistic Rationale: The key step is the intramolecular Friedel-Crafts acylation. A strong acid, such as polyphosphoric acid (PPA) or Eaton's reagent, protonates the carboxylic acid, which then loses water to form a highly electrophilic acylium ion. This intermediate is then attacked by the electron-rich aromatic ring to forge the new C-C bond, followed by rearomatization.

Experimental Protocol: Synthesis of 3-Hydroxybenzo[b]thiophene [1]

• Step 1: Synthesis of Phenylthioacetic Acid: To a solution of thiophenol (1.0 equiv) and sodium hydroxide (1.1 equiv) in refluxing ethanol, chloroacetic acid (1.05 equiv) is added portion-wise. The reaction mixture is refluxed for 2 hours. After cooling, the mixture is poured into water and acidified with HCl. The resulting precipitate is filtered, washed with water, and dried to yield phenylthioacetic acid.

• Step 2: Cyclization to 3-Hydroxybenzo[b]thiophene: Phenylthioacetic acid (1.0 equiv) is heated in acetic anhydride (3.0 equiv) at reflux for 1 hour. The reaction mixture is then cooled, and the resulting solid is collected by filtration and recrystallized to afford 3-hydroxybenzo[b]thiophene.

Modern Marvels: Transition Metal-Catalyzed Syntheses

The advent of transition metal catalysis has revolutionized the synthesis of benzo[b]thiophenes, offering milder reaction conditions, broader functional group tolerance, and access to a wider array of substitution patterns.

Palladium-Catalyzed Annulation of Aryl Sulfides with Alkynes

A powerful and convergent method for the synthesis of 2,3-disubstituted benzo[b]thiophenes involves the palladium-catalyzed annulation of aryl sulfides with alkynes.[1][2][3] This approach is notable for its ability to construct the benzo[b]thiophene core in a single step from readily available starting materials.

Mechanistic Pathway: The catalytic cycle is believed to commence with the oxidative addition of the aryl sulfide's C-S bond to a Pd(0) species. Subsequent coordination and insertion of the alkyne into the Pd-S bond forms a vinylpalladium intermediate. Intramolecular C-H activation of the ortho-C-H bond of the aryl group, followed by reductive elimination, regenerates the Pd(0) catalyst and furnishes the 2,3-disubstituted benzo[b]thiophene.

Figure 1: Palladium-Catalyzed Annulation of Aryl Sulfides and Alkynes.

Experimental Protocol: Palladium-Catalyzed Synthesis of 2,3-Diphenylbenzo[b]thiophene [4]

• Reaction Setup: A mixture of phenyl sulfide (1.0 equiv), diphenylacetylene (1.2 equiv), Pd(OAc)₂ (5 mol%), Ag₂CO₃ (2.0 equiv), and Cu(OAc)₂ (2.0 equiv) in toluene is placed in a sealed tube.

• Reaction Conditions: The mixture is heated at 130 °C for 24 hours.

• Workup and Purification: After cooling to room temperature, the reaction mixture is filtered through a pad of Celite, and the filtrate is concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to afford 2,3-diphenylbenzo[b]thiophene.

Copper-Catalyzed Intramolecular S-Arylation

Copper-catalyzed methods provide a more economical alternative to palladium-based systems for the synthesis of benzo[b]thiophenes. One prominent strategy is the intramolecular S-arylation of in situ generated enethiolates.[5][6] This one-pot procedure is highly efficient for producing a variety of substituted benzo[b]thiophenes.

Mechanistic Considerations: The reaction is initiated by a base-mediated condensation of a 2-haloarylacetonitrile with a dithioester to form an enethiolate intermediate. This intermediate then undergoes an intramolecular copper-catalyzed Ullmann-type coupling, where the sulfur nucleophile displaces the ortho-halide to form the thiophene ring.

Figure 2: Copper-Catalyzed Intramolecular S-Arylation Workflow.

Experimental Protocol: One-Pot Synthesis of 3-Cyano-2-phenylbenzo[b]thiophene [5][6]

• Reaction Setup: To a solution of 2-bromobenzyl cyanide (1.0 equiv) and dithiobenzoic acid methyl ester (1.1 equiv) in DMF, a base such as K₂CO₃ (2.0 equiv) is added. The mixture is stirred at room temperature for 1 hour.

• Catalyst Addition: CuI (10 mol%) is then added to the reaction mixture.

• Reaction Conditions: The mixture is heated at 120 °C for 12 hours.

• Workup and Purification: After completion, the reaction is quenched with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated. The crude product is purified by column chromatography.

Rhodium-Catalyzed Three-Component Synthesis

For rapid access to diverse benzo[b]thiophene libraries, rhodium-catalyzed three-component reactions are exceptionally powerful. A notable example is the coupling of arylboronic acids, alkynes, and elemental sulfur.[7] This method allows for the convergent assembly of the benzo[b]thiophene core from simple building blocks.

Plausible Mechanism: The reaction likely begins with the transmetalation of the arylboronic acid with the rhodium catalyst. The resulting arylrhodium species then undergoes migratory insertion of the alkyne. The key step is the subsequent C-H activation at the ortho-position of the aryl group to form a rhodacycle. This intermediate then reacts with elemental sulfur, leading to the formation of the thiophene ring and regeneration of the active rhodium catalyst.

Comparative Analysis of Synthetic Routes

The choice of synthetic route is highly dependent on the specific target molecule, available starting materials, and desired scale. The following table provides a comparative summary of the discussed methods.

Synthetic Route	Key Features	Advantages	Disadvantages	Typical Yields
Friedel-Crafts Cyclization	Two-step, intramolecular cyclization	Inexpensive reagents, scalable	Harsh acidic conditions, limited functional group tolerance	60-85%
Palladium-Catalyzed Annulation	One-pot, convergent	High functional group tolerance, broad substrate scope, good regioselectivity	Expensive catalyst, potential for catalyst poisoning	70-95%[1][2]
Copper-Catalyzed S-Arylation	One-pot, intramolecular cyclization	Cost-effective catalyst, good yields	Can require stoichiometric base, substrate scope may be more limited than Pd	65-90%[5][6]
Rhodium-Catalyzed 3-Component	Multi-component, convergent	Rapid access to diverse structures, high atom economy	Expensive catalyst, optimization can be challenging	60-88%[7]

Conclusion and Future Outlook

The synthesis of benzo[b]thiophenes has evolved significantly, from classical acid-catalyzed cyclizations to sophisticated transition metal-catalyzed multi-component reactions. While classical methods like the Friedel-Crafts cyclization remain valuable for their simplicity and scalability, modern palladium-, copper-, and rhodium-catalyzed routes offer unparalleled versatility, functional group tolerance, and efficiency for the synthesis of complex and highly substituted benzo[b]thiophenes.

The ongoing development in catalysis, particularly in the realm of C-H activation and the use of sustainable and earth-abundant metals, will undoubtedly continue to expand the synthetic chemist's toolbox for accessing this important heterocyclic scaffold. The choice of the optimal synthetic route will always be a strategic decision, balancing factors such as cost, scalability, and the specific structural requirements of the target molecule. It is our hope that this comparative guide will serve as a valuable resource in making that decision.

References

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• Masuya, Y., Tobisu, M., & Chatani, N. (2016). Palladium-Catalyzed Synthesis of 2,3-Disubstituted Benzothiophenes via the Annulation of Aryl Sulfides with Alkynes. Organic Letters, 18(17), 4312–4315. [Link]

• Acharya, A., Kumar, S. V., Saraiah, B., & Ila, H. (2015). One-pot synthesis of functionalized benzo[b]thiophenes and their hetero-fused analogues via intramolecular copper-catalyzed S-arylation of in situ generated enethiolates. The Journal of Organic Chemistry, 80(5), 2884–2892. [Link]

• Kim, Y. S., Kwak, S. H., & Gong, Y. D. (2015). Application of Thio-Ugi Adducts for the Preparation of Benzo[b]thiophene and S-Heterocycle Library via Copper Catalyzed Intramolecular C-S Bond Formation. ACS combinatorial science, 17(6), 365–373. [Link]

• Yoo, W. J., Li, S., & Li, C. J. (2010). Copper-catalyzed synthesis of benzo[b]thiophenes from 2-bromoalkynylbenzenes with sodium sulfide. Organic letters, 12(13), 3022–3025. [Link]

• Tobisu, M., Masuya, Y., & Chatani, N. (2016). Palladium-Catalyzed Synthesis of 2,3-Disubstituted Benzothiophenes via the Annulation of Aryl Sulfides with Alkynes. Organic Letters, 18(17), 4312-4315. [Link]

• Abd El-Aal, H. A. K. (2023). Diversity-oriented synthesis of benzo[b]thiophenes fused to medium-sized N-heterocycles via Friedel–Crafts cyclization processes. Arkivoc, 2023(7), 1-17. [Link]

• Sangeetha, S., & Sekar, G. (2017). Copper-Catalyzed One-Pot Synthesis of 2-Acylbenzo[b]thiophenes from 2-Iodochalcones Using Xanthate as a Sulfur Source. Organic Letters, 19(7), 1670–1673. [Link]

• Organic Chemistry Portal. (2022). Synthesis of Benzo[b]thiophenes. [Link]

• Vekariya, R. H., & Aubé, J. (2016). Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Organic Syntheses, 93, 114-127. [Link]

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• Bravo, J. A., Dorado, J. J., Villagómez, R., Calle, A., & Vila, J. L. (2025). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. Journal of Laboratory Chemical Education, 13(1), 1-15. [Link]

• Masuya, Y., Tobisu, M., & Chatani, N. (2016). Palladium-Catalyzed Synthesis of 2,3-Disubstituted Benzothiophenes via the Annulation of Aryl Sulfides with Alkynes. Organic Letters, 18(17), 4312-4315. [Link]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Benzothiophene Derivative Quantification

Introduction: The Criticality of Accurate Benzothiophene Quantification

Benzothiophene and its derivatives are privileged scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents.[1] Their precise quantification is a cornerstone of drug development, ensuring the safety, efficacy, and quality of pharmaceutical products. From pharmacokinetic studies to stability testing and quality control, the ability to reliably measure the concentration of these compounds is paramount.

This guide provides an in-depth comparison of two workhorse analytical techniques—High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the quantification of benzothiophene derivatives. We will delve into the causality behind experimental choices, present detailed protocols, and outline a robust cross-validation strategy to ensure data integrity across different analytical platforms. This document is intended for researchers, scientists, and drug development professionals seeking to establish and validate reliable analytical methods for these critical compounds.

Pillar 1: Understanding the Analytical Techniques

The choice between HPLC-UV and GC-MS is fundamentally dictated by the physicochemical properties of the analyte and the specific requirements of the analysis.

High-Performance Liquid Chromatography (HPLC-UV): The Versatile Workhorse

HPLC is a powerful technique for separating and quantifying components in a liquid mixture.[2][3] Its versatility makes it suitable for a wide range of compounds, including those that are non-volatile or thermally labile.[4]

The Causality Behind HPLC Method Design:

• Stationary Phase Selection: For benzothiophene derivatives, which are generally non-polar to moderately polar, a reversed-phase column, such as a C18, is the standard choice.[5] The non-polar stationary phase interacts with the analyte, and the separation is achieved by eluting with a polar mobile phase.

• Mobile Phase Composition: A mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol) is typically used. The ratio is optimized to achieve a good balance between retention time and peak resolution.[6] Isocratic elution (constant mobile phase composition) is often sufficient for simple mixtures, while gradient elution (varying mobile phase composition) may be necessary for more complex samples.

• UV Detection: Benzothiophene derivatives inherently possess chromophores, making them amenable to UV detection. The selection of the detection wavelength is critical and is typically set at the absorbance maximum of the analyte to ensure the highest sensitivity.

Gas Chromatography-Mass Spectrometry (GC-MS): The Power of Specificity

GC-MS is a highly sensitive and specific technique that separates volatile and thermally stable compounds in the gas phase, followed by detection based on their mass-to-charge ratio.[3]

The Causality Behind GC-MS Method Design:

• Volatility and Thermal Stability: A key prerequisite for GC analysis is that the analyte must be volatile and thermally stable.[7] While some benzothiophene derivatives meet this requirement, others may require derivatization to increase their volatility.

• Column Selection: The choice of the GC column's stationary phase depends on the polarity of the analyte. A non-polar or mid-polar column is often suitable for benzothiophene derivatives.

• Mass Spectrometric Detection: The mass spectrometer provides a high degree of specificity by generating a unique fragmentation pattern for each compound, akin to a molecular fingerprint. This allows for confident identification and quantification, even in complex matrices.

Pillar 2: A Comparative Analysis of HPLC-UV and GC-MS

The following table summarizes the key performance characteristics of HPLC-UV and GC-MS for the quantification of a hypothetical benzothiophene derivative. The data presented is a synthesis of typical performance parameters observed for similar compounds.

Parameter	HPLC-UV	GC-MS	Rationale
Principle	Separation based on polarity in a liquid mobile phase with UV absorbance detection.[7]	Separation of volatile compounds based on boiling point and polarity, with mass fragmentation detection.[7]	HPLC is ideal for non-volatile compounds, while GC-MS excels with volatile substances.[7]
Sample Volatility	Not required; suitable for non-volatile and thermally labile compounds.[4]	Required; compounds must be volatile and thermally stable.[7]	The inherent properties of the benzothiophene derivative will heavily influence this choice.
Derivatization	Not typically required.	May be necessary for polar derivatives to increase volatility.	Derivatization adds a sample preparation step and can introduce variability.
**Linearity (R²) **	> 0.999[8]	> 0.995	Both techniques can achieve excellent linearity over a defined concentration range.
Limit of Quantification (LOQ)	~1 µg/mL[8]	~0.1 µg/mL	GC-MS generally offers higher sensitivity due to the specificity of the mass detector.
Precision (%RSD)	< 2%[6]	< 5%	Both methods demonstrate high precision, with HPLC often showing slightly lower variability.
Accuracy (% Recovery)	98-102%[6]	95-105%	Both techniques can provide high accuracy when properly validated.
Throughput	High	Moderate	HPLC methods can often be faster, especially with modern UPLC systems.

Pillar 3: Experimental Protocols and Cross-Validation

A robust analytical method is one that is well-documented and validated. Below are detailed, step-by-step protocols for both HPLC-UV and GC-MS, followed by a guide to cross-validating the two methods.

Experimental Protocol: HPLC-UV Method

• Instrumentation: Standard HPLC system with a pump, autosampler, column oven, and UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[5]

  • Mobile Phase: Acetonitrile:Water (60:40 v/v).[8]

  • Flow Rate: 1.0 mL/min.[6]

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm (or the absorbance maximum of the specific derivative).

  • Injection Volume: 10 µL.

• Standard Preparation:

  • Prepare a stock solution of the benzothiophene derivative reference standard in the mobile phase (e.g., 1 mg/mL).

  • Perform serial dilutions to create a calibration curve with at least five concentration levels (e.g., 1, 5, 10, 25, 50 µg/mL).

• Sample Preparation:

  • Accurately weigh and dissolve the sample in the mobile phase to achieve a concentration within the calibration range.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of the analyte in the sample by interpolating its peak area from the calibration curve.

Experimental Protocol: GC-MS Method

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Chromatographic Conditions:

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: Start at 100 °C, hold for 1 minute, ramp to 280 °C at 20 °C/min, and hold for 5 minutes.

  • Injection Volume: 1 µL (splitless).

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Mode: Full scan (m/z 50-500) for identification and Selected Ion Monitoring (SIM) for quantification.

• Standard and Sample Preparation:

  • Similar to the HPLC method, but using a volatile solvent like dichloromethane or ethyl acetate.

  • If derivatization is required, follow a validated derivatization protocol.

• Data Analysis:

  • Identify the analyte by its retention time and mass spectrum.

  • Quantify using a calibration curve constructed from the peak areas of a characteristic ion in SIM mode.

Cross-Validation: Ensuring Method Concordance

Cross-validation is essential when two different analytical methods are used to measure the same analyte, ensuring that the data is comparable and reliable.[9]

Cross-Validation Protocol

• Sample Selection: Choose a set of at least 10-20 real samples that span the expected concentration range.

• Analysis: Analyze each sample in triplicate using both the validated HPLC-UV and GC-MS methods.

• Data Evaluation:

  • Correlation: Plot the results from the HPLC-UV method against the results from the GC-MS method. Calculate the correlation coefficient (R²), which should be close to 1.

  • Bias Assessment: Use a Bland-Altman plot to visualize the agreement between the two methods. This plot shows the difference between the two measurements against their average. The mean difference should be close to zero, and the differences should be randomly scattered around the mean.

  • Statistical Analysis: Perform a paired t-test or Deming regression to statistically assess the agreement between the two methods.[9]

Visualizing the Workflow

HPLC-UV Analysis Workflow

Caption: Workflow for the HPLC-UV quantification of benzothiophene derivatives.

Cross-Validation Decision Pathway

Caption: Decision pathway for the cross-validation of analytical methods.

Conclusion: A Foundation of Trustworthy Data

The choice between HPLC-UV and GC-MS for the quantification of benzothiophene derivatives is not a matter of one being universally superior to the other. Instead, it is a scientifically driven decision based on the specific needs of the analysis and the properties of the analyte. HPLC-UV offers robustness and high throughput for a wide range of derivatives, while GC-MS provides exceptional sensitivity and specificity for those that are volatile.

By understanding the principles behind each technique, adhering to detailed and validated protocols, and performing rigorous cross-validation, researchers can ensure the integrity and reliability of their data. This commitment to scientific integrity is the foundation upon which safe and effective medicines are built.

References

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• Development and Validation of an HPLC Method for the Determination of Six 1,4‐Benzodiazepines in Pharmaceuticals and Human Biological Fluids. (2025). ResearchGate. Available from: [Link]

• Development and Validation of a Stability Indicating RP-HPLC Method of a Synthetic Thiophene Chalcone and its degradation produc. (2022). ResearchGate. Available from: [Link]

• Validation of analytical methods for heterocyclic amines in seven food matrices using high-performance liquid chromatography-tandem mass spectrometry. (2019). PubMed. Available from: [Link]

• Comparison of LC–MS-MS and GC–MS Analysis of Benzodiazepine Compounds Included in the Drug Demand Reduction Urinalysis Program. (2016). PMC. Available from: [Link]

• Synthesis and biological evaluation of novel benzothiophene derivatives. (2018). ResearchGate. Available from: [Link]

• Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors. (2026). MDPI. Available from: [Link]

• Stability Indicating HPLC Method Development and Validation. (2014). SciSpace. Available from: [Link]

• Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin and menthol) of a pharmaceutical preparation. (1995). PubMed. Available from: [Link]

• Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin). (1995). ScienceDirect. Available from: [Link]

• Development and Validation of Stability-Indicating Method for the Simultaneous Determination of Ketoconazole and Beauvericin in Pharmaceutical Tablets. (2015). PubMed. Available from: [Link]

• Iridium-Catalyzed B–H/C–H Dehydrogenative Coupling to Enable Boron–Nitrogen-Embedded Polycyclic Aromatic Hydrocarbons. (2026). Journal of the American Chemical Society. Available from: [Link]

• a comparison between hplc and gc-ms: analysis of plant volatile and non-volatile compounds. (2024). ResearchGate. Available from: [Link]

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• Cross Validations. (n.d.). European Bioanalysis Forum. Available from: [Link]

• Predicting UV-Vis Spectra of Benzothio/Dithiophene Polymers for Photodetectors by Machine-Learning-Assisted Computational Studies. (2024). MDPI. Available from: [Link]

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• Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. (2023). MDPI. Available from: [Link]

• A stability-indicating reverse phase-HPLC method development and validation for newly approved drug, Belzutifan in bulk and pharmaceutical dosage forms. (2023). Journal of Applied Pharmaceutical Science. Available from: [Link]

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• Use of benzothiophene ring to improve the photovoltaic efficacy of cyanopyridinone-based organic chromophores: a DFT study. (2023). RSC Publishing. Available from: [Link]

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A Comparative Guide to the Biological Activity of (R)- and (S)-1-(benzo[b]thiophen-2-yl)ethanol

This guide provides a comprehensive comparison of the potential biological activities of the (R)- and (S)-enantiomers of 1-(benzo[b]thiophen-2-yl)ethanol. In the realm of drug discovery and development, the stereochemistry of a molecule is a critical determinant of its pharmacological profile. This document is intended for researchers, scientists, and professionals in the pharmaceutical industry, offering in-depth technical insights and supporting experimental methodologies.

The Imperative of Chirality in Pharmacology

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in pharmacology. Biological systems, such as enzymes and receptors, are inherently chiral and therefore often interact differently with the two enantiomers of a chiral drug.[1] One enantiomer, the eutomer, may elicit the desired therapeutic effect, while the other, the distomer, could be less active, inactive, or even responsible for adverse effects.[1] Consequently, the evaluation of individual enantiomers is a critical aspect of modern drug development, aiming to optimize therapeutic outcomes and enhance patient safety.

The benzothiophene scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[2] 1-(Benzo[b]thiophen-2-yl)ethanol is a key chiral intermediate in the synthesis of various pharmacologically active molecules. Understanding the differential biological activity of its (R)- and (S)-enantiomers is paramount for the rational design of new therapeutic agents.

Enantioselective Synthesis and Separation: Obtaining Pure Enantiomers

A prerequisite for comparing the biological activities of (R)- and (S)-1-(benzo[b]thiophen-2-yl)ethanol is the ability to obtain them in enantiomerically pure forms. The racemic mixture is typically synthesized by the reduction of 2-acetylbenzo[b]thiophene. Subsequently, enzymatic kinetic resolution is a highly effective method for separating the two enantiomers.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution of (±)-1-(benzo[b]thiophen-2-yl)ethanol

This protocol describes the separation of the racemic alcohol using lipase-catalyzed transesterification. Lipases are highly enantioselective enzymes that will preferentially acylate one enantiomer, allowing for the separation of the acylated enantiomer from the unreacted enantiomer.[3]

Materials:

• Racemic 1-(benzo[b]thiophen-2-yl)ethanol

• Immobilized Lipase B from Candida antarctica (CALB)

• Vinyl acetate (acyl donor)

• Hexane (or other suitable organic solvent)

• Silica gel for column chromatography

• Ethyl acetate and hexane for elution

Procedure:

• Dissolve racemic 1-(benzo[b]thiophen-2-yl)ethanol (1 equivalent) in hexane in a dry flask.

• Add immobilized CALB (e.g., 20-30% by weight of the substrate).

• Add vinyl acetate (2-3 equivalents) to the mixture.

• Seal the flask and stir the reaction mixture at a controlled temperature (e.g., 30-40 °C).

• Monitor the reaction progress by chiral High-Performance Liquid Chromatography (HPLC) to determine the enantiomeric excess (ee) of the remaining alcohol and the formed ester.

• Once the desired conversion (ideally around 50%) is reached, stop the reaction by filtering off the enzyme.

• Concentrate the filtrate under reduced pressure.

• Separate the unreacted alcohol (one enantiomer) from the formed ester (the other enantiomer) by silica gel column chromatography using a hexane/ethyl acetate gradient.

• The acylated enantiomer can be deacylated (e.g., by hydrolysis) to yield the corresponding pure alcohol enantiomer.

Rationale: The choice of lipase and reaction conditions is crucial for achieving high enantioselectivity. CALB is a widely used and robust lipase for the resolution of secondary alcohols.[3] Vinyl acetate is an effective acyl donor as the byproduct, vinyl alcohol, tautomerizes to acetaldehyde, driving the reaction forward. Chiral HPLC is essential for monitoring the separation and determining the enantiomeric purity of the final products.

Diagram: Workflow for Enantiomer Separation and Analysis

Caption: Workflow for the separation and analysis of (R)- and (S)-1-(benzo[b]thiophen-2-yl)ethanol.

Comparative Biological Activity: An Illustrative Analysis

While direct comparative data for the enantiomers of 1-(benzo[b]thiophen-2-yl)ethanol is not extensively published, we can construct a scientifically grounded, hypothetical comparison based on the known biological activities of structurally related benzothiophene derivatives and chiral alcohols. Benzothiophenes are known to exhibit anti-inflammatory and cytotoxic effects, often through enzyme inhibition.[4][5][6]

Hypothetical Comparison of Biological Activities

Biological Activity	(R)-1-(benzo[b]thiophen-2-yl)ethanol	(S)-1-(benzo[b]thiophen-2-yl)ethanol	Rationale for Differential Activity
5-Lipoxygenase (5-LOX) Inhibition	Potentially higher inhibitory activity	Potentially lower inhibitory activity	The eutomer will have a more favorable three-point interaction with the active site of the enzyme, leading to stronger binding and inhibition.[7]
Cytotoxicity (e.g., against cancer cell lines)	May exhibit higher cytotoxicity	May exhibit lower cytotoxicity	Differences in cellular uptake, metabolism, or interaction with intracellular targets can lead to stereoselective cytotoxicity.[1][8]
Antimicrobial Activity	May show greater potency against specific strains	May be less active or active against different strains	The interaction with chiral components of the bacterial cell wall or enzymes can be stereospecific.[9][10]

Experimental Protocol: In Vitro 5-Lipoxygenase (5-LOX) Inhibition Assay

This protocol provides a method to assess the inhibitory effect of the (R)- and (S)-enantiomers on 5-LOX, a key enzyme in the inflammatory pathway.[11]

Materials:

• Purified 5-Lipoxygenase (from potato or human source)

• Linoleic acid (substrate)

• Borate buffer (pH 9.0)

• (R)- and (S)-1-(benzo[b]thiophen-2-yl)ethanol (test compounds)

• Zileuton (positive control), a known 5-LOX inhibitor with a benzothiophene core[7]

• Spectrophotometer

Procedure:

• Prepare stock solutions of the (R)- and (S)-enantiomers and the positive control in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the borate buffer.

• Add various concentrations of the test compounds and the positive control to the wells. Include a vehicle control (DMSO).

• Add the 5-LOX enzyme solution to each well and incubate for a short period (e.g., 5 minutes) at room temperature to allow for inhibitor binding.

• Initiate the reaction by adding the linoleic acid substrate solution to each well.

• Immediately measure the change in absorbance at 234 nm over time using a spectrophotometer. The formation of the conjugated diene product from linoleic acid results in an increase in absorbance at this wavelength.

• Calculate the initial reaction rates for each concentration.

• Determine the percentage of inhibition for each concentration relative to the vehicle control.

• Calculate the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) for each enantiomer and the positive control.

Rationale: This spectrophotometric assay is a standard method for measuring 5-LOX activity. By comparing the IC50 values of the (R)- and (S)-enantiomers, a quantitative assessment of their differential inhibitory potency can be achieved.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and cytotoxicity.

Materials:

• Human cancer cell line (e.g., MCF-7 for breast cancer)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• (R)- and (S)-1-(benzo[b]thiophen-2-yl)ethanol

• Doxorubicin (positive control for cytotoxicity)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the (R)- and (S)-enantiomers and doxorubicin in the cell culture medium.

• Remove the old medium from the wells and add the medium containing the different concentrations of the test compounds. Include a vehicle control (DMSO) and a no-cell control (medium only).

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) in a humidified incubator at 37 °C and 5% CO2.

• After the incubation period, add the MTT solution to each well and incubate for another 2-4 hours.

• During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) with a reference wavelength (e.g., 630 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) for each enantiomer.

Rationale: The MTT assay is a widely accepted and reliable method for assessing the cytotoxic potential of compounds. By comparing the IC50 values of the (R)- and (S)-enantiomers, their differential effects on cell viability can be quantified.

Conclusion

The stereochemistry of 1-(benzo[b]thiophen-2-yl)ethanol is expected to play a pivotal role in its biological activity. Based on the established principles of pharmacology and the known activities of related benzothiophene derivatives, it is highly probable that the (R)- and (S)-enantiomers will exhibit distinct profiles in terms of enzyme inhibition, cytotoxicity, and antimicrobial effects. The experimental protocols provided in this guide offer a robust framework for the empirical determination of these differences. For researchers in drug discovery and development, the enantioselective synthesis and individual evaluation of such chiral building blocks are indispensable steps toward the creation of safer and more effective medicines.

References

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• Abdel-Aziem, A., et al. (2021). New benzothiophene derivatives as dual COX-1/2 and 5-LOX inhibitors: synthesis, biological evaluation and docking study. Future Medicinal Chemistry, 13(16), 1415-1433.
• Asati, V., et al. (2017). Novel 2-phenyl-4,5,6,7-tetrahydro[b]benzothiophene analogues as selective COX-2 inhibitors: Design, synthesis, anti-inflammatory evaluation, and molecular docking studies. Bioorganic & Medicinal Chemistry Letters, 27(8), 1785-1790.
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• Al-Ghorbani, M., et al. (2017). Antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)thiophene-3-carboxylate. Chemistry Central Journal, 11(1), 74.
• Molina-Panadero, A., et al. (2023). Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Microbiology, 14, 1245678.
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• Droux, S., & Félix, G. (2011). Green chiral HPLC enantiomeric separations using high temperature liquid chromatography and subcritical water on Chiralcel OD and Chiralpak AD. Chirality, 23 Suppl 1, E105-9.
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• Williamson, K. L., & Masters, K. M. (2011). 18.3. Lipase Catalyzed Kinetic Resolution of Racemic 1-Phenylethanol. In Macroscale and Microscale Organic Experiments.
• Martín-Matute, B., & Bäckvall, J. E. (2005). Combined ruthenium(II)- and lipase catalysis for efficient dynamic kinetic resolution of sec-alcohols. Insight into a new racemization mechanism. Journal of the American Chemical Society, 127(24), 8817-8825.
• Gotor, V., Alfonso, I., & García-Urdiales, E. (Eds.). (2008). Asymmetric Organic Synthesis with Enzymes. John Wiley & Sons.
• Welter, A., et al. (1991). Lipase-Catalyzed Resolution of Racemic 2-Alkyl Substituted 1-Alkanolsl.
• Reddy, L. R., et al. (2006). Diversity-Oriented Synthesis of Substituted Benzo[b]thiophenes and Their Hetero-Fused Analogues through Palladium-Catalyzed Oxidative C-H Functionalization/Intramolecular Arylthiolation. The Journal of Organic Chemistry, 71(23), 8746-8757.
• Kerip, et al. (2017). An overview of benzo[b]thiophene-based medicinal chemistry. European Journal of Medicinal Chemistry, 138, 890-919.
• Di Sarno, V., et al. (2024). A New Class of Benzo[b]thiophene-chalcones as Cholinesterase Inhibitors: Synthesis, Biological Evaluation, Molecular Docking and ADME Studies. Molecules, 29(16), 3748.
• Ibrahim, S. R. M., & Mohamed, G. A. (2018). Thiophenes—Naturally Occurring Plant Metabolites: Biological Activities and In Silico Evaluation of Their Potential as Cathepsin D Inhibitors. Molecules, 23(8), 2073.
• de Miranda, A. S., et al. (2021). Lipase-Mediated Dynamic Kinetic Resolution of 1-Phenylethanol Using Niobium Salts as Racemization Agents. Journal of the Brazilian Chemical Society, 32(6), 1231-1237.
• Ibrahim, S. R. M., et al. (2016). Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. Phytochemistry Reviews, 15(2), 197-220.
• Singh, N., et al. (2021). Synthesis, in vitro COX-1/COX-2 inhibition testing and molecular docking study of novel 1,4-benzoxazine derivatives. New Journal of Chemistry, 45(38), 17757-17768.
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• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54.
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A Comparative Guide to 1-Benzo[b]thiophen-2-yl-ethanol and 2-Ethylbenzo[b]thiophene: Structure, Synthesis, and Inferred Activity

For researchers, scientists, and professionals in drug development, the nuanced differences between structurally similar molecules can dictate the trajectory of a research program. This guide provides an in-depth, objective comparison of 1-Benzo[b]thiophen-2-yl-ethanol and 2-ethylbenzo[b]thiophene, two closely related derivatives of the versatile benzothiophene scaffold. While direct comparative biological data for these specific analogs is not extensively available in published literature, this guide synthesizes existing knowledge on their chemical properties, synthesis, and the well-established structure-activity relationships (SAR) of the broader benzothiophene class to provide a robust, evidence-based assessment of their likely activities.

Structural and Physicochemical Distinctions: The Impact of a Hydroxyl Group

At a glance, 1-Benzo[b]thiophen-2-yl-ethanol and 2-ethylbenzo[b]thiophene are strikingly similar, both featuring a benzo[b]thiophene core with a two-carbon substituent at the 2-position. The critical distinction lies in the terminal functional group of this substituent: a hydroxyl group in the former and its absence in the latter. This seemingly minor alteration has profound implications for the physicochemical properties and, consequently, the biological activity of these molecules.

1-Benzo[b]thiophen-2-yl-ethanol possesses a secondary alcohol functionality. This hydroxyl group introduces polarity, enabling the molecule to act as both a hydrogen bond donor and acceptor. This capability for hydrogen bonding can facilitate specific interactions with biological targets such as enzymes and receptors.

2-Ethylbenzo[b]thiophene , in contrast, is a more lipophilic molecule. The ethyl group is non-polar and participates primarily in van der Waals interactions. This difference in polarity affects solubility, with the ethanol derivative expected to have slightly higher aqueous solubility than its ethyl counterpart.

Caption: Structural relationship between 1-Benzo[b]thiophen-2-yl-ethanol and 2-ethylbenzo[b]thiophene.

Synthesis Strategies: From a Common Precursor

The synthesis of both 1-Benzo[b]thiophen-2-yl-ethanol and 2-ethylbenzo[b]thiophene can be efficiently achieved from a common intermediate, 2-acetylbenzo[b]thiophene. This precursor is readily synthesized through various established methods.

Synthesis of the Common Precursor: 2-Acetylbenzo[b]thiophene

A reliable method for the synthesis of 2-acetylbenzo[b]thiophene involves the reaction of 2-chlorobenzaldehyde with sodium sulfide and sulfur, followed by reaction with chloroacetone.

Experimental Protocol: Synthesis of 2-Acetylbenzo[b]thiophene

• To a 200 mL four-necked flask equipped with a mechanical stirrer, thermometer, and reflux condenser, add anhydrous sodium sulfide (11.7 g, 150 mmol) and sulfur (3.2 g, 100 mmol) to 100 mL of N-methylpyrrolidone (NMP).

• Stir the mixture at room temperature for 1 hour.

• Add 2-chlorobenzaldehyde (14.1 g, 100 mmol) dropwise to the reaction mixture and continue stirring at room temperature for 12 hours.

• Cool the mixture and add chloroacetone (11.1 g, 120 mmol) dropwise, maintaining the temperature at room temperature. Stir for an additional 6 hours.

• After the reaction is complete, add 100 mL of diethyl ether and 100 mL of water.

• Adjust the pH of the aqueous layer to >11 with an aqueous sodium hydroxide solution.

• Separate the layers and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers, wash with water (2 x 50 mL), and dry over anhydrous magnesium sulfate.

• Concentrate the organic layer under reduced pressure to yield 2-acetylbenzo[b]thiophene.[1]

Synthesis of 1-Benzo[b]thiophen-2-yl-ethanol

1-Benzo[b]thiophen-2-yl-ethanol can be synthesized by the reduction of the ketone functionality of 2-acetylbenzo[b]thiophene using a mild reducing agent such as sodium borohydride.

Experimental Protocol: Synthesis of 1-Benzo[b]thiophen-2-yl-ethanol

• Dissolve 2-acetylbenzo[b]thiophene (1.76 g, 10 mmol) in 50 mL of methanol in a 100 mL round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (0.38 g, 10 mmol) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2 hours.

• Quench the reaction by the slow addition of 20 mL of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to yield 1-Benzo[b]thiophen-2-yl-ethanol.

Synthesis of 2-Ethylbenzo[b]thiophene

The synthesis of 2-ethylbenzo[b]thiophene from 2-acetylbenzo[b]thiophene requires the complete reduction of the ketone to a methylene group. This can be achieved through methods such as the Wolff-Kishner or Clemmensen reduction.

Experimental Protocol: Wolff-Kishner Reduction of 2-Acetylbenzo[b]thiophene

• To a 100 mL round-bottom flask equipped with a reflux condenser, add 2-acetylbenzo[b]thiophene (1.76 g, 10 mmol), diethylene glycol (30 mL), and hydrazine hydrate (2 mL, 40 mmol).

• Heat the mixture to 120 °C for 1 hour.

• Add potassium hydroxide pellets (2.24 g, 40 mmol) and increase the temperature to 200 °C, allowing water and excess hydrazine to distill off.

• Maintain the reaction at 200 °C for 4 hours.

• Cool the reaction mixture to room temperature and add 50 mL of water.

• Extract the mixture with diethyl ether (3 x 30 mL).

• Combine the organic layers, wash with water (2 x 20 mL) and brine (20 mL), and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the residue by column chromatography to yield 2-ethylbenzo[b]thiophene.[2]

Comparative Biological Activity: An Evidence-Based Inference

While direct comparative studies are lacking, the known structure-activity relationships of benzothiophene derivatives allow for a strong inference regarding the potential biological activities of 1-Benzo[b]thiophen-2-yl-ethanol and 2-ethylbenzo[b]thiophene, particularly in the realms of antifungal and anticancer activity.

Antifungal Activity

The benzothiophene scaffold is a known pharmacophore in several antifungal agents.[3][4] A key finding in the study of benzothiophene derivatives is the crucial role of hydroxyl groups in their antifungal efficacy. Studies have shown that the presence of hydroxy groups is essential for the antifungal activity of aryl derivatives of benzothiophene.[3] Furthermore, the removal of an ester group at the 2-position of the benzothiophene system has been shown to broaden the spectrum of antifungal activity.[3]

Based on this evidence, it is highly probable that 1-Benzo[b]thiophen-2-yl-ethanol will exhibit significantly greater antifungal activity than 2-ethylbenzo[b]thiophene . The hydroxyl group can participate in hydrogen bonding with fungal enzymes or other cellular components, a critical interaction for inhibiting fungal growth. The more lipophilic nature of 2-ethylbenzo[b]thiophene may hinder such specific interactions.

Table 1: Inferred Antifungal Activity Comparison

Compound	Key Structural Feature	Expected Antifungal Activity	Rationale
1-Benzo[b]thiophen-2-yl-ethanol	Secondary alcohol	Higher	Presence of a hydroxyl group, which is known to be crucial for the antifungal activity of benzothiophene derivatives through hydrogen bonding interactions.[3]
2-Ethylbenzo[b]thiophene	Alkyl group	Lower	Lack of a hydroxyl group, leading to reduced potential for specific hydrogen bonding interactions with fungal targets.

Anticancer Activity

Benzothiophene derivatives have demonstrated a wide range of anticancer activities, often through mechanisms such as the inhibition of tubulin polymerization or the modulation of key signaling pathways.[1][5] The nature of the substituent at the 2-position of the benzothiophene ring plays a significant role in determining the cytotoxic potency.

While the presence of a hydroxyl group can sometimes enhance anticancer activity through specific interactions, the increased lipophilicity of an alkyl substituent can also improve cell membrane permeability, leading to higher intracellular concentrations of the compound. For instance, some benzothiophene derivatives with lipophilic side chains have shown potent growth inhibition in various cancer cell lines.

Given the conflicting potential effects of the hydroxyl versus the ethyl group on anticancer activity, a definitive prediction is more challenging than for antifungal activity. However, it is plausible that both compounds may exhibit some level of cytotoxicity. The precise mechanism and potency would likely differ, with 1-Benzo[b]thiophen-2-yl-ethanol potentially acting through more specific target interactions and 2-ethylbenzo[b]thiophene relying more on its ability to penetrate cellular membranes.

Experimental Protocols for Biological Evaluation

To empirically determine and compare the biological activities of these two compounds, the following standard in vitro assays are recommended.

Antifungal Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Experimental Protocol: Broth Microdilution Assay

• Prepare a stock solution of each compound in dimethyl sulfoxide (DMSO).

• Perform serial two-fold dilutions of each compound in a 96-well microtiter plate containing a suitable broth medium (e.g., RPMI-1640 for fungi).

• Prepare a standardized fungal inoculum (e.g., Candida albicans, Aspergillus fumigatus) according to CLSI guidelines.

• Add the fungal inoculum to each well of the microtiter plate.

• Include positive (antifungal drug, e.g., fluconazole) and negative (no compound) controls.

• Incubate the plates at 35°C for 24-48 hours.

• The MIC is defined as the lowest concentration of the compound that causes complete inhibition of visible fungal growth.

In Vitro Anticancer Activity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell viability.

Experimental Protocol: MTT Assay

• Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treat the cells with various concentrations of each compound (typically from 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (DMSO).

• Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide; 5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion and Future Directions

This guide provides the necessary synthetic routes and experimental protocols to enable researchers to perform a direct, quantitative comparison of these two compounds. Such a study would provide valuable data to further elucidate the structure-activity relationships of 2-substituted benzothiophenes and contribute to the rational design of novel therapeutic agents based on this privileged scaffold.

References

• A. M. S. Silva, L. M. P. M. de Almeida, and A. M. L. G. V. C. S. A. M. F. T. D. C. e S. M. C. R. D. e. F. P. d. C. d. U. d. A. Antifungal activity of synthetic di(hetero)arylamines based on the benzo[b]thiophene moiety. European Journal of Medicinal Chemistry, 43(11), 2448-2457.
• [Not cited]
• Pinney, K. G., et al. (2012). Synthesis and evaluation of a series of benzothiophene acrylonitrile analogs as anticancer agents. Bioorganic & Medicinal Chemistry Letters, 22(22), 6871-6874.
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• PrepChem. (n.d.). Synthesis of 2-acetylbenzo[b]thiophene. Retrieved from [Link]

• Evaluating Antimicrobial Activities Of Novel Benzo[B]Thiophene Against Pathogenic Fungi And Gram-Negative Bacteria - University of West Florida - Research Portal. (n.d.). Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Wolff-Kishner Reduction. Retrieved from [Link]

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A Senior Application Scientist's Guide to Inter-laboratory Comparison of 1-Benzo[b]thiophen-2-yl-ethanol Analysis

Abstract

This guide provides a comprehensive framework for conducting an inter-laboratory comparison of the analytical results for 1-Benzo[b]thiophen-2-yl-ethanol, a significant compound often encountered as a process-related impurity in the synthesis of pharmaceuticals like Zileuton.[1] We delve into the critical aspects of designing and executing a robust proficiency testing scheme, underpinned by the principles of ISO/IEC 17043.[2][3] This document offers detailed, field-tested protocols for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) analysis, elucidates the statistical evaluation of results using z-scores as defined in ISO 13528, and provides expert insights into the interpretation of comparative data.[2][4] This guide is intended for researchers, scientists, and drug development professionals seeking to establish and verify the accuracy and comparability of their analytical methods for this and structurally related compounds.

Introduction: The Imperative for Analytical Comparability

1-Benzo[b]thiophen-2-yl-ethanol is a key synthetic intermediate and a potential impurity in the manufacturing of various pharmaceutical compounds.[1] Its accurate quantification is paramount for ensuring the quality, safety, and efficacy of the final drug product. Inter-laboratory comparisons, also known as proficiency tests, are essential tools for laboratories to validate their analytical methods, identify potential biases, and ensure their results are comparable to those of their peers.[2][5] Participation in such studies is often a requirement for accreditation under standards like ISO/IEC 17025.[6]

This guide will walk you through the design of a hypothetical inter-laboratory study for 1-Benzo[b]thiophen-2-yl-ethanol, from sample preparation to the statistical interpretation of the results. We will explore the nuances of two common analytical techniques, HPLC and GC-MS, providing detailed protocols and explaining the rationale behind key experimental choices.

Designing the Inter-laboratory Study

A well-designed inter-laboratory study is the cornerstone of a meaningful comparison. The design should be robust enough to challenge the participating laboratories while providing clear, actionable data.

Study Coordination and Sample Preparation

A central coordinating laboratory is responsible for preparing and distributing the test samples. For this study, a bulk sample of 1-Benzo[b]thiophen-2-yl-ethanol would be synthesized and characterized for identity and purity. A portion of this material would be spiked into a matrix representative of a typical pharmaceutical process stream or final product formulation at a known concentration. Homogeneity and stability of the samples are critical and must be rigorously tested before distribution.[7]

Participant Recruitment and Instructions

A diverse group of laboratories, including academic, contract research, and pharmaceutical quality control labs, would be invited to participate. Each laboratory would receive a set of blind samples and a detailed protocol outlining the analytical requirements, including the methods to be used, the reporting format, and the deadline for submission of results.

Analytical Methodologies

Participating laboratories will be instructed to analyze the samples using both HPLC and GC-MS methods. The provision of standardized, yet adaptable, protocols is crucial for a fair comparison.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a workhorse in pharmaceutical analysis due to its versatility and sensitivity. The following method is adapted from established protocols for Zileuton and its impurities.[8][9][10]

Experimental Protocol: HPLC Analysis

• Instrumentation: A standard HPLC system with a UV detector is required.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended.[9]

• Mobile Phase: A mixture of methanol, acetonitrile, and 1% glacial acetic acid in water (70:10:20 v/v/v) is used.[9] The organic-to-aqueous ratio is critical for achieving adequate retention and separation of the analyte from potential matrix components.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 230 nm.[9] This wavelength provides good sensitivity for the benzothiophene chromophore.

• Sample Preparation: Accurately weigh and dissolve the provided sample in the mobile phase to a target concentration of approximately 20 µg/mL.

• Calibration: Prepare a series of calibration standards of 1-Benzo[b]thiophen-2-yl-ethanol in the mobile phase, ranging from 5 to 30 µg/mL.[9]

• Analysis: Inject equal volumes of the calibration standards and the prepared sample.

• Quantification: Determine the concentration of 1-Benzo[b]thiophen-2-yl-ethanol in the sample by constructing a linear regression curve from the peak areas of the calibration standards.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS offers high specificity and is an excellent confirmatory technique. The following protocol is based on general methods for the analysis of benzothiophene derivatives.[11][12]

Experimental Protocol: GC-MS Analysis

• Instrumentation: A GC system coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm film thickness), is suitable.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp to 300°C at 20°C/min.

  • Hold at 300°C for 5 minutes.

• Injector and Transfer Line Temperatures: 250°C and 280°C, respectively.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

• Sample Preparation: Prepare a solution of the sample in a suitable solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 50 µg/mL.

• Analysis: Inject a small volume (e.g., 1 µL) of the sample into the GC-MS system.

• Identification and Quantification: Identify 1-Benzo[b]thiophen-2-yl-ethanol by its retention time and mass spectrum. Quantification can be performed using an external or internal standard method.

Data Analysis and Interpretation

The statistical analysis of the submitted data is the core of the inter-laboratory comparison. The primary tool for this is the z-score, a dimensionless value that indicates how far a laboratory's result is from the assigned value.[2][8][13]

Calculation of Z-Scores

The z-score is calculated using the following formula:

z = (x - X) / σ

Where:

• x is the result reported by the laboratory.

• X is the assigned value (the consensus value from all participating laboratories or a value determined by a reference laboratory).

• σ is the standard deviation for proficiency assessment, which can be determined from the results of the current study or from previous rounds.

Interpretation of Z-Scores

The interpretation of z-scores is generally as follows[8]:

• |z| ≤ 2: Satisfactory performance.

• 2 < |z| < 3: Questionable performance (warning signal).

• |z| ≥ 3: Unsatisfactory performance (action signal).

Hypothetical Results

The following table presents hypothetical results from our inter-laboratory study, including the calculated z-scores for each participating laboratory.

Laboratory ID	Reported HPLC Value (µg/mL)	HPLC Z-Score	Reported GC-MS Value (µg/mL)	GC-MS Z-Score
Lab A	20.5	0.5	21.0	1.0
Lab B	19.8	-0.2	19.5	-0.5
Lab C	22.1	2.1	22.5	2.5
Lab D	18.2	-1.8	17.9	-2.1
Lab E	20.1	0.1	20.3	0.3
Assigned Value (X)	20.0	20.0
Std. Dev. (σ)	1.0	1.0

Visualization of Workflows

Visualizing the experimental and data analysis workflows can aid in understanding the entire process.

Caption: Overall workflow of the inter-laboratory comparison study.

Caption: Logical flow for the interpretation of z-scores.

Discussion and Causality of Discrepancies

The hypothetical results highlight several key points. Laboratories A, B, and E demonstrated satisfactory performance with z-scores well within the acceptable range. Lab C shows a consistently high bias in both methods, suggesting a potential systematic error, such as an issue with their standard preparation or instrument calibration. Conversely, Lab D exhibits a consistent negative bias, which could also point to a systematic issue. A questionable z-score, like that of Lab C in the HPLC analysis, serves as an early warning, prompting a review of their procedures before a more significant deviation occurs.

Conclusion: Fostering a Culture of Quality

Inter-laboratory comparisons are not merely about identifying "good" or "bad" laboratories. They are a collaborative tool for continuous improvement. By providing an objective measure of performance, these studies empower laboratories to identify and rectify issues, ultimately leading to higher quality and more reliable analytical data across the scientific community. This guide provides a robust framework for initiating and participating in such studies, fostering a culture of quality and analytical excellence.

References

• ISO 13528:2022 Statistical methods for use in proficiency testing by interlaboratory comparisons. International Organization for Standardization.

• ISO/IEC 17043:2023 Conformity assessment — General requirements for the competence of proficiency testing providers. International Organization for Standardization.

• Bhardwaj, S., Singh, I., & Shirkhedkar, A. A. (2015). Development and validation of simple RP-HPLC-PDA analytical protocol for zileuton assisted with Design of Experiments for robustness determination. Arabian Journal of Chemistry.

• Peraman, R., Bhaskar, V. U., & Reddy, P. (2014). (A–J) Chromatograms, showing zileuton and its degradation products in various stress conditions applied (I–XIII are zileuton degradants in different stress conditions). ResearchGate.

• Rybalkin, V. P., et al. (n.d.). Synthesis of photo- and ionochromic N-acylated 2-aminomethylenebenzo[b]thiophene-3(2Н)-ones with a terminal phenanthroline group. Beilstein Archives.

• Subramanian, S. (2023). Standards and Guidelines for the statistical treatment of PT data. Slide 1.

• Rosario, P., Martínez, J. L., & Silva, J. M. (2008). Comparison of different statistical methods for evaluation of proficiency test data. Accreditation and Quality Assurance, 13(10), 547-556.

• ISO 13528:2022(E) - Foreword. International Organization for Standardization.

• BISFA. (2015). Guideline for Inter-laboratory Tests.

• Mahivish, R., Manjunath, S. Y., & Kumar, T. H. (2021). Synthesis and characterization of some novel N-substituted derivatives of 3-(benzo[b]thiophen-2yl)-5-(4-substituted phenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamides. World Journal of Pharmaceutical Research, 10(5), 1336-1347.

• Quantitative Determination of Zileuton from Spiked Human Plasma Using Liquid-Liquid Extraction Followed by RP-HPLC and UV Analysis. (2023). Impactfactor.

• Mahivish, R., Manjunath, S. Y., & Kumar, T. H. (2021). RP-HPLC Method for the Estimation of Zileuton in Tablet Formulation. International Journal of Research - GRANTHAALAYAH, 9(1), 141-149.

• Proficiency Testing Guidelines. (n.d.).

• The Procedure for Proficiency Tests and Interlaboratory Comparison Programs. (2018).

• Contents. (n.d.). The Royal Society of Chemistry.

• Guidelines for Proficiency Testing and Inter-Laboratory Comparison for Calibration Laboratories. (2022). eas-eth.org.

• Proficiency Testing. (2021). SQFI.

• Rybalkin, V. P., et al. (2024). and ionochromic N-acylated 2-(aminomethylene)benzo[b]thiophene-3(2Н). Beilstein Journals.

• 1 - Supplementary Information. (n.d.).

• RP-HPLC METHOD FOR THE ESTIMATION OF ZILEUTON IN TABLET FORMULATION. (2021). ResearchGate.

• Pistos, C., et al. (2004). Development of a validated HPLC method for the separation and analysis of a Bromazepam, Medazepam and Midazolam mixture. PubMed Central.

• A new validated HPLC method for the simultaneous determination of 2-phenoxyethanol, methylparaben, ethylparaben and propylparaben in a pharmaceutical gel. (n.d.).

• 1-BENZO[B]THIOPHEN-2-YL-ETHANOL | 51868-95-2. (2023). ChemicalBook.

• Gaillard, Y., & Pépin, G. (2001). Rapid analysis of benzodiazepines in whole blood by high-performance liquid chromatography: use of a monolithic column. Journal of Chromatography B: Biomedical Sciences and Applications, 763(1-2), 149-161.

• Tiscione, N. B., Shan, X., & Alford, I. (2008). Quantitation of benzodiazepines in whole blood by electron impact-gas chromatography-mass spectrometry. Journal of analytical toxicology, 32(8), 644-652.

• Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin. (n.d.).

• Pistos, C., et al. (2005). Development of a validated HPLC method for the determination of four 1,4-benzodiazepines in human biological fluids. ResearchGate.

• Papoutsis, I. I., et al. (2010). Development and validation of an EI-GC-MS method for the determination of benzodiazepine drugs and their metabolites in blood: Applications in clinical and forensic toxicology. ResearchGate.

• Papoutsis, I. I., et al. (2010). Development and validation of an EI-GC-MS method for the determination of benzodiazepine drugs and their metabolites in blood: applications in clinical and forensic toxicology. Journal of pharmaceutical and biomedical analysis, 52(4), 609-614.

• Porter, Q. N. (1985). Mass-spectrometric studies. I. Benzo[b]thiophen, some alkyl and aryl derivatives, and the 1,1-dioxide and 2,3-dihydro-1,1-dioxide. ResearchGate.

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Comparative study of the inhibitory effects of benzothiophene analogs on 5-lipoxygenase

Executive Summary

Inflammation is a complex biological response fundamental to health and disease. A key enzymatic pathway that drives the inflammatory cascade is mediated by 5-lipoxygenase (5-LOX). This enzyme is responsible for the biosynthesis of leukotrienes, potent lipid mediators implicated in a host of inflammatory conditions, including asthma, allergic rhinitis, and cardiovascular diseases.[1][2] Consequently, the inhibition of 5-LOX represents a compelling therapeutic strategy. The benzothiophene scaffold has emerged as a "privileged structure" in medicinal chemistry, forming the core of numerous pharmacologically active agents. This guide provides a comparative analysis of benzothiophene analogs as inhibitors of 5-LOX, grounded in experimental data and established biochemical principles. We will delve into the structure-activity relationships that govern their inhibitory potency, present a detailed protocol for assessing their efficacy, and contextualize their mechanism within the broader 5-LOX signaling pathway.

The 5-Lipoxygenase Pathway: A Central Mediator of Inflammation

The 5-LOX pathway is the first committed step in the conversion of arachidonic acid (AA) into leukotrienes.[3] In response to inflammatory stimuli, AA is liberated from the cell's nuclear membrane phospholipids by phospholipase A2. The enzyme 5-LOX, in concert with the 5-lipoxygenase-activating protein (FLAP), then catalyzes the two-step conversion of AA into the unstable epoxide, leukotriene A4 (LTA4).[4][5]

This pivotal intermediate, LTA4, stands at a metabolic crossroads. It can be enzymatically converted by LTA4 hydrolase into leukotriene B4 (LTB4), a powerful chemoattractant for neutrophils, or conjugated with glutathione by LTC4 synthase to produce the cysteinyl leukotrienes (LTC4, LTD4, and LTE4).[6] The cysteinyl leukotrienes are known for their potent bronchoconstrictive effects, increasing vascular permeability and stimulating mucus secretion, which are hallmark features of asthma.[6][7] Given its central role, targeting the 5-LOX enzyme offers a powerful, upstream approach to attenuating the production of all downstream leukotrienes.

Below is a diagram illustrating the 5-lipoxygenase signaling cascade.

Caption: The 5-Lipoxygenase (5-LOX) signaling pathway.

Comparative Analysis of Benzothiophene Analogs as 5-LOX Inhibitors

The benzothiophene ring system is a bioisostere of indole and has proven to be a valuable scaffold for developing 5-LOX inhibitors. The only clinically approved 5-LOX inhibitor, Zileuton, features a benzo[b]thiophene core structure.[3] Its mechanism involves chelation of the non-heme iron atom within the active site of the 5-LOX enzyme, thereby preventing the catalytic cycle.[1]

Structure-Activity Relationship (SAR) Insights

The inhibitory activity of benzothiophene analogs is highly dependent on the nature and position of substituents. Zileuton, or N-(1-benzo[b]thien-2-ylethyl)-N-hydroxyurea, provides an excellent template for understanding these relationships.

• The N-hydroxyurea Moiety : This group is critical for activity. It is believed to be the key functional group responsible for coordinating with the ferric iron (Fe³⁺) in the enzyme's active site. Replacing or significantly altering this group often leads to a dramatic loss of inhibitory potency.

• The Ethyl Linker : The two-carbon chain connecting the benzothiophene ring and the hydroxyurea group provides an optimal spatial arrangement for binding within the active site. Shortening or lengthening this linker can negatively impact activity.

• The Benzothiophene Ring : This lipophilic group anchors the inhibitor within a hydrophobic pocket of the enzyme. Substitutions on this ring system can modulate potency, selectivity, and pharmacokinetic properties. For instance, adding small electron-withdrawing or electron-donating groups at positions 5 or 6 can influence electronic distribution and steric interactions, fine-tuning the binding affinity.

Quantitative Comparison of Inhibitory Potency

The efficacy of an inhibitor is quantified by its half-maximal inhibitory concentration (IC₅₀), which represents the concentration of the compound required to inhibit 50% of the enzyme's activity. A lower IC₅₀ value indicates a more potent inhibitor. The table below presents IC₅₀ data for the benchmark compound, Zileuton, against 5-LOX from various sources.

Compound	Structure	Assay System	IC₅₀ Value (µM)	Reference
Zileuton		Rat Polymorphonuclear Leukocytes (PMNL)	0.3	[3]
Zileuton	Human Polymorphonuclear Leukocytes (PMNL)	0.4	[3]
Zileuton	Human Whole Blood (LTB₄ synthesis)	0.9	[3]
Zileuton	Dog Whole Blood (LTB₄ synthesis)	0.56	[8]

This data demonstrates that Zileuton is a potent inhibitor of 5-LOX in the sub-micromolar to low micromolar range across different species and assay systems.

Experimental Validation: Protocol for Assessing 5-LOX Inhibition

To objectively compare the inhibitory potential of novel benzothiophene analogs, a robust and reproducible in vitro assay is essential. The following spectrophotometric protocol is a standard method for determining 5-LOX inhibitory activity.

Principle of the Assay

This assay measures the enzymatic conversion of a polyunsaturated fatty acid substrate (e.g., linoleic acid or arachidonic acid) into a hydroperoxy fatty acid by 5-lipoxygenase. The formation of the conjugated diene in the product results in an increase in absorbance at 234 nm, which can be monitored over time. An inhibitor will slow down this rate of absorbance increase.

Workflow Diagram

Caption: Workflow for the 5-LOX spectrophotometric inhibition assay.

Detailed Step-by-Step Protocol

• Reagent Preparation:

  • Assay Buffer: Prepare a 0.1 M Phosphate Buffer (pH 8.0). The slightly alkaline pH is optimal for 5-LOX activity.

  • Enzyme Solution: Prepare a working solution of human recombinant 5-lipoxygenase in the assay buffer. The final concentration should be determined empirically to yield a linear reaction rate for 5-10 minutes. Keep the enzyme solution on ice at all times to prevent degradation.

  • Substrate Solution: Prepare a stock solution of arachidonic acid in ethanol. Immediately before use, dilute to the desired final concentration in the assay buffer. A typical final assay concentration is 10-20 µM.

  • Inhibitor Solutions: Dissolve the benzothiophene analogs and a reference inhibitor (e.g., Zileuton) in a suitable solvent like DMSO to create stock solutions. Prepare serial dilutions to determine the IC₅₀ value.

• Assay Procedure:

  • Set up a spectrophotometer to measure absorbance at 234 nm at a constant temperature (e.g., 25°C).

  • In a quartz cuvette, add the assay buffer to a final volume of 1 mL.

  • Add a small volume (e.g., 1-5 µL) of the inhibitor solution or the vehicle (DMSO) for the control reaction. Mix gently by pipetting.

  • Add the 5-LOX enzyme solution to the cuvette and mix.

  • Pre-incubate the enzyme-inhibitor mixture for a defined period (e.g., 5 minutes) to allow for binding to occur.

  • Initiate the reaction by adding the arachidonic acid substrate solution. Immediately mix and start recording the absorbance at 234 nm every 15 seconds for 5-10 minutes.

• Data Analysis:

  • Determine the initial reaction rate (V) for both the control and inhibitor-treated samples from the linear portion of the absorbance vs. time plot (ΔAbs/min).

  • Calculate the percentage of inhibition for each inhibitor concentration using the following formula: % Inhibition = [(V_control - V_inhibitor) / V_control] x 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve using non-linear regression analysis.

Conclusion and Future Directions

The benzothiophene scaffold is a validated and clinically relevant starting point for the design of potent 5-lipoxygenase inhibitors. As exemplified by Zileuton, the presence of an iron-chelating group, such as N-hydroxyurea, is a key determinant of activity. This comparative guide underscores the importance of a multi-faceted approach, combining SAR analysis with robust biochemical assays, to identify and optimize novel therapeutic agents.

Future research in this area should focus on designing next-generation benzothiophene analogs with improved potency, selectivity against other lipoxygenase isoforms, and more favorable pharmacokinetic and safety profiles. The exploration of dual inhibitors that target both 5-LOX and other key inflammatory mediators, such as cyclooxygenase (COX), also represents a promising avenue for developing broad-spectrum anti-inflammatory drugs.

References

• Carter, G. W., Young, P. R., Albert, D. H., Bouska, J., Dyer, R., Bell, R. L., Sullivan, J. R., & Brooks, D. W. (1991). 5-lipoxygenase inhibitory activity of zileuton. Journal of Pharmacology and Experimental Therapeutics, 256(3), 929–937.
• Wenzel, S. E., & Kamada, A. K. (2022). Zileuton: the first 5-lipoxygenase inhibitor for the treatment of asthma. Annals of Allergy, Asthma & Immunology, 128(5), 494-496.

• Taylor & Francis. 5-lipoxygenase – Knowledge and References. Accessed January 16, 2026. Available from: [Link]

• MDPI. Targeting Mammalian 5-Lipoxygenase by Dietary Phenolics as an Anti-Inflammatory Mechanism: A Systematic Review. Accessed January 16, 2026. Available from: [Link]

• Patsnap Synapse. What are lipoxygenase inhibitors and how do they work?. Accessed January 16, 2026. Available from: [Link]

• Taylor & Francis. 5-lipoxygenase – Knowledge and References. Accessed January 16, 2026. Available from: [Link]

• RxList. 5-Lipoxygenase Inhibitors: Drug Class, Uses, Side Effects, Drug Names. Accessed January 16, 2026. Available from: [Link]

• Celotti, F., & Laufer, S. (2003). The metabolic effects of inhibitors of 5-lipoxygenase and of cyclooxygenase 1 and 2 are an advancement in the efficacy and safety of anti-inflammatory therapy.
• Werz, O., & Steinhilber, D. (2006). Therapeutic options for 5-lipoxygenase inhibitors. Pharmacology & therapeutics, 112(3), 701–718.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-Benzo[b]thiophen-2-yl-ethanol

This document provides a detailed operational and logistical framework for the proper disposal of 1-Benzo[b]thiophen-2-yl-ethanol (CAS No. 51868-95-2). As a crucial intermediate in pharmaceutical synthesis and a known impurity in the anti-asthmatic drug Zileuton, its presence in research and development laboratories is common.[1][2] Adherence to rigorous disposal protocols is not merely a regulatory formality but a cornerstone of laboratory safety, environmental stewardship, and scientific integrity. This guide is structured to provide researchers, scientists, and drug development professionals with the necessary procedural insights, grounded in authoritative safety standards, to manage this compound's waste stream responsibly.

Hazard Assessment and Waste Profile

The core structure contains a thiophene ring, a class of sulfur-containing heterocyclic compounds. Thiophene itself is classified as harmful, an irritant, highly flammable, and harmful to aquatic life with long-lasting effects.[4] Its combustion products include toxic sulfur oxides (SOx).[4] Consequently, 1-Benzo[b]thiophen-2-yl-ethanol and any materials contaminated with it must be classified and handled as hazardous chemical waste .[3][4]

Table 1: Inferred Hazard Profile and Physicochemical Properties

Property	Value / Inferred Hazard	Rationale / Source
Molecular Formula	C₁₀H₁₀OS	[1]
Molecular Weight	178.25 g/mol	[1]
Appearance	Solid	[1]
Solubility	Soluble in ethanol, acetone, chloroform; insoluble in water.	[1]
Inferred Acute Toxicity	Harmful if swallowed, in contact with skin, or inhaled.	Based on pyridine and thiophene derivatives.[3]
Inferred Irritation	Potential for skin and eye irritation.	Based on related benzothiophene and thiophene compounds.[3][5]
Inferred Environmental Hazard	Harmful to aquatic organisms; may cause long-term adverse effects.	Based on thiophene.[4]
Primary Disposal Route	Incineration by a licensed hazardous waste facility.	Ensures complete destruction of the organic molecule and allows for management of SOx emissions.[4][6]

| EPA Waste Code (Probable) | D001 (Ignitability) if in flammable solvent; general hazardous waste otherwise. | Thiophene is flammable. The final waste code depends on the matrix.[4] |

Core Principles of Waste Management

Effective disposal begins at the point of generation. The following principles are universal for all hazardous chemical waste and are critical for ensuring safety and regulatory compliance.

• Waste Segregation: Never mix waste streams. Waste containing 1-Benzo[b]thiophen-2-yl-ethanol should be collected in dedicated containers, separate from other chemical wastes, especially strong oxidizing agents with which thiophenes can react violently.[4][7]

• Containerization: All waste must be stored in containers constructed of compatible material (e.g., high-density polyethylene or glass for solutions) that are in good condition and have tightly sealing lids.[3][8] Containers must be kept closed at all times except when waste is being added.[9][10]

• Labeling: All waste containers must be clearly and accurately labeled. The label must include the words "Hazardous Waste," the full chemical name "1-Benzo[b]thiophen-2-yl-ethanol," the concentration and composition of the waste, and the date of generation.[3][9]

Step-by-Step Disposal Protocols

The following procedures provide specific guidance for the different forms of waste you may generate.

Protocol 3.1: Solid Waste Disposal

This category includes pure or residual 1-Benzo[b]thiophen-2-yl-ethanol, contaminated weigh boats, and spatulas.

• Collection: Place all solid waste directly into a dedicated, wide-mouth hazardous waste container made of a compatible material.

• Labeling: Immediately affix a completed hazardous waste label to the container.

• Storage: Store the sealed container in a designated Satellite Accumulation Area, away from heat, ignition sources, and incompatible materials.[10]

• Disposal: Arrange for pickup through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[3]

Protocol 3.2: Liquid Waste (Solutions) Disposal

This applies to solutions containing dissolved 1-Benzo[b]thiophen-2-yl-ethanol.

• Collection: Pour liquid waste into a dedicated, sealed hazardous waste container. Use a funnel to prevent spills, and remove it after use. Do not fill the container beyond 90% capacity to allow for expansion.

• Labeling: Label the container with its full contents, including all solvents and the estimated concentration of 1-Benzo[b]thiophen-2-yl-ethanol.

• Storage: Store the container in secondary containment (such as a chemical-resistant tray) to contain any potential leaks.[9]

• Disposal: Schedule a pickup with your institution's EHS department.

Protocol 3.3: Contaminated Labware and Personal Protective Equipment (PPE)

This includes gloves, bench paper, disposable lab coats, and rinsed glassware.

• Gross Decontamination: Remove as much solid or liquid residue as possible. This recovered residue should be disposed of as solid or liquid waste (Protocols 3.1 or 3.2).

• Rinsing Glassware: For reusable glassware, the first rinse with a suitable organic solvent (e.g., ethanol or acetone) must be collected as hazardous liquid waste.[9] Subsequent rinses with soap and water can typically be drain-disposed, but consult your local EHS guidelines.

• Collection of Disposables: Place contaminated gloves, wipes, and other disposable items into a durable, labeled plastic bag or a lined container designated for solid hazardous waste.[3]

• Disposal: Once the container is full, seal it and manage it as solid hazardous waste for EHS pickup.

Emergency Procedures: Spill and Exposure Management

Proper preparation is key to mitigating the impact of an accidental release.

Spill Response

• Alert Personnel: Immediately alert others in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

• Don PPE: Wear appropriate PPE, including a lab coat, safety goggles, and double-layered nitrile gloves.[3]

• Containment: For liquid spills, contain the spill using an inert absorbent material like vermiculite, sand, or a commercial spill pad.[3] For solid spills, gently cover the material to prevent it from becoming airborne.

• Collection: Carefully collect the absorbed material or spilled solid using spark-proof tools and place it into a labeled hazardous waste container.[3]

• Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol) followed by soap and water. Collect all cleaning materials (wipes, absorbents) as hazardous waste.[3]

• Reporting: Report the incident to your laboratory supervisor and EHS department, as required by institutional policy.

Personnel Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][11]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[5]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[11]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[11]

Disposal Decision Workflow

The following diagram outlines the logical steps from waste generation to final disposal, ensuring a systematic and compliant process.

Caption: Decision workflow for proper waste stream management.

Regulatory Framework

In the United States, the primary regulation governing hazardous waste is the Resource Conservation and Recovery Act (RCRA), administered by the Environmental Protection Agency (EPA).[8] All procedures outlined in this guide are designed to comply with RCRA standards for hazardous waste generators. It is incumbent upon each researcher and institution to be familiar with their specific obligations under federal, state, and local regulations, as requirements may vary.[4][8] Your institution's EHS department is the primary resource for ensuring compliance with all applicable laws.

References

• Benzo[b]thiophene-2-ethanol - 30962-69-7 - Vulcanchem. 1

• Essential Guide to the Safe Disposal of 5-Hydroxy-2-(thiophen-3-YL)pyridine - Benchchem. 3

• 1-(Benzo[b]thien-2-yl)ethanol | LGC Standards. 12

• 1-BENZO[B]THIOPHEN-2-YL-ETHANOL | 51868-95-2 - ChemicalBook. 13

• Thiophene - Santa Cruz Biotechnology. Link

• (R)-1-(benzo[b]thiophen-2-yl)ethanol | CAS#:560108-31-8 | Chemsrc. Link

• CAS No : 51868-95-2 | Product Name : 1-(Benzo[b]thien-2-yl)ethanol | Pharmaffiliates. Link

• 1-benzo[b]thiophen-2-yl-ethanol - Chemical Technology Co.,LTD(expird) - LookChem. Link

• Chemical Waste Disposal Guidelines - Emory University. Link

• SAFETY DATA SHEET - Fisher Scientific (2-(2-Thienyl)ethanol). Link

• SAFETY DATA SHEET - Sigma-Aldrich (Thiophene). Link

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. Link

• SAFETY DATA SHEET - Fisher Scientific (1-Benzo[b]thiophen-3-yl-2-bromoethan-1-one). Link

• Hazardous Waste Disposal Procedures - Princeton University. Link

• Hazardous Waste Disposal Guide - Dartmouth College. Link

• SW-846 Test Method 3660B: Sulfur Cleanup | US EPA. Link

• SAFETY DATA SHEET - Tokyo Chemical Industry. Link

• Benzo[b]thiophene-2-methanol - SAFETY DATA SHEET. Link

• SW-846 Test Method 3660B: Sulfur Cleanup | US EPA. Link

• Guidelines for Landfill Disposal of Sulphur Waste and Remediation of Sulphur Containing Soils - Open Government program. Link

• United States Environmental Protection Agency - Wikipedia. Link

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-Benzo[b]thiophen-2-yl-ethanol

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The compound 1-Benzo[b]thiophen-2-yl-ethanol is a key intermediate in the synthesis of various bioactive molecules, including antitumor agents and antiasthmatic drugs like Zileuton.[1][2][3] While its specific toxicological profile is not extensively documented, its structure—a fusion of a benzothiophene core and an ethanol group—necessitates a robust safety protocol. This guide provides essential, field-proven guidance on the personal protective equipment (PPE) required to handle this compound, ensuring both personal safety and experimental integrity.

Hazard Assessment: A Proactive Approach

This synthesized approach allows us to anticipate and mitigate risks effectively. The following table summarizes the potential hazards that must guide our PPE selection.

Hazard Category	Potential Hazard Associated with 1-Benzo[b]thiophen-2-yl-ethanol	Rationale and Reference
Acute Toxicity (Oral)	Harmful if swallowed.[5][8]	The core benzothiophene structure is classified as harmful if ingested.[5]
Skin Corrosion/Irritation	May cause skin irritation upon contact.[4][9]	Thiophene and its derivatives are known skin irritants. Prolonged contact should be avoided.[4][10]
Eye Damage/Irritation	May cause serious eye irritation or burns.[4][9][11]	Direct contact can lead to significant eye damage.[4]
Flammability	Flammable liquid and vapor.[7][11]	The ethanol group and the aromatic system contribute to flammability. The flash point of ethanol is 14°C.[7]
Respiratory Irritation	Vapors or dust may cause respiratory tract irritation.[6][9]	Inhalation of aerosols or particulates should be minimized.[9]
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects.[5][8]	Proper disposal is critical to prevent environmental release.[5]

Core Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is non-negotiable. The selection of each component is based on preventing the specific exposure routes identified in our hazard assessment.

Body Part	Required PPE	Specification and Rationale
Eyes & Face	Safety Goggles & Face Shield	Goggles: Must be chemical splash-proof and conform to EN166 (EU) or ANSI Z87.1 (US) standards. They provide a seal around the eyes to protect against splashes and vapors.[6][9] Face Shield: To be worn over goggles when handling larger quantities (>100mL) or during procedures with a high risk of splashing, providing full-face protection.
Hands	Double-Gloving with Nitrile Gloves	Inner & Outer Gloves: Nitrile gloves offer good resistance to a range of chemicals. Double-gloving is a critical best practice to protect against tears and provides a buffer during glove removal. Always inspect gloves for defects before use and use proper removal techniques to avoid skin contact.[11]
Body	Flame-Resistant (FR) Laboratory Coat	A lab coat made from flame-resistant material is essential due to the flammability hazard. It should have a high collar and be fully buttoned to protect the torso and arms from splashes and fire.[10]
Respiratory	NIOSH-approved Respirator (if required)	Situational Use: A respirator with an organic vapor cartridge is required if handling the substance outside of a certified chemical fume hood or if experiencing any irritation.[4][12] All work with volatile substances should ideally be conducted within a fume hood.[4]
Feet	Closed-toe, chemical-resistant shoes	Shoes must fully cover the feet to protect against spills. Leather or other non-porous materials are recommended.

Safe Handling and Operational Workflow

Adherence to a systematic workflow is paramount for minimizing exposure and ensuring a safe experimental environment. This process begins before the container is even opened and ends only after the area is fully decontaminated.

Step-by-Step Handling Protocol

• Preparation:

  • Ensure an eyewash station and safety shower are accessible and unobstructed.[4][6]

  • Verify that the chemical fume hood has a current certification and is functioning correctly.

  • Assemble all necessary equipment and reagents within the fume hood to minimize movement.

  • Don all required PPE as detailed in the table above.

• Aliquotting and Use:

  • Work exclusively within the confines of a chemical fume hood to control vapor exposure.[4]

  • Ground any metal containers during transfer to prevent the buildup of static electricity, which could serve as an ignition source.[4][11][12]

  • Keep the container tightly closed when not in use to minimize vapor release.[11]

  • Avoid contact with strong oxidizing agents, as these can lead to violent reactions.[4]

• Post-Procedure:

  • Decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Carefully remove PPE, starting with the outer gloves, then the lab coat, face shield, and inner gloves, to avoid cross-contamination.

  • Wash hands thoroughly with soap and water after handling is complete.[9][11]

Visualized Workflow for Safe Handling

Caption: Workflow for handling 1-Benzo[b]thiophen-2-yl-ethanol.

Emergency and Disposal Procedures

Preparedness is key to mitigating the impact of an accidental exposure or spill.

Emergency Response Plan

• Skin Contact: Immediately remove all contaminated clothing.[10] Wash the affected area thoroughly with soap and running water for at least 15 minutes.[4][13]

• Eye Contact: Immediately flush eyes with copious amounts of water at an eyewash station for at least 15 minutes, holding the eyelids open.[9][13] Seek immediate medical attention.

• Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[9][13]

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[5][9] Seek immediate medical attention and provide the SDS or chemical label if possible.

• Small Spill: For small spills within a fume hood, absorb the material with an inert absorbent (e.g., sand or vermiculite). Collect the contaminated material in a sealed, labeled container for hazardous waste disposal.[12]

• Large Spill: Evacuate the immediate area. Alert colleagues and contact your institution's environmental health and safety department. Do not attempt to clean up a large spill without specialized training and equipment.

Chemical Waste Disposal Plan

Under no circumstances should 1-Benzo[b]thiophen-2-yl-ethanol or its waste be disposed of down the drain.[12] It is classified as toxic to aquatic life.[5][8]

• Collection: All waste, including contaminated consumables (gloves, absorbent pads, pipette tips), must be collected in a designated, properly labeled, and sealed hazardous waste container.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "1-Benzo[b]thiophen-2-yl-ethanol," and the associated hazards (e.g., Toxic, Flammable).

• Storage: Store the sealed waste container in a designated satellite accumulation area away from incompatible materials.

• Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste management program.[5][8]

By integrating this comprehensive PPE and handling strategy into your daily laboratory operations, you build a self-validating system of safety that protects you, your colleagues, and the integrity of your research.

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